KRN4884

Core Science & Biosynthesis

KRN4884: A Comprehensive Technical Guide to its Mechanism of Action in Smooth Muscle

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the mechanism of action of KRN4884, a potent ATP-sensitive potassium (K-ATP) channel opener, with a specific focus on its effects on smooth muscle. This document synthesizes key findings from preclinical research, detailing the molecular interactions, signaling pathways, and physiological consequences of KRN4884 activity.

Core Mechanism of Action: K-ATP Channel Activation

KRN4884 exerts its primary effect by activating ATP-sensitive potassium (K-ATP) channels in the plasma membrane of smooth muscle cells.[1][2] These channels play a crucial role in coupling the cell's metabolic state to its electrical excitability. The vascular smooth muscle K-ATP channel is a hetero-octameric complex composed of four inward-rectifier potassium channel subunits (Kir6.1) and four sulfonylurea receptor subunits (SUR2B).[2][3]

KRN4884's interaction with the K-ATP channel leads to an increase in potassium ion (K+) efflux, driving the membrane potential towards a more negative value (hyperpolarization).[2][4] This hyperpolarization is the pivotal event that initiates the cascade leading to smooth muscle relaxation.

The activation of K-ATP channels by KRN4884 occurs through a dual mechanism:

• Decreased ATP Sensitivity: KRN4884 reduces the inhibitory effect of intracellular ATP on the Kir6.1 subunit.[1] Normally, physiological levels of ATP bind to Kir6.2 and promote channel closure.[5][6][7][8] KRN4884 shifts the concentration-response curve for ATP-induced inhibition to the right, meaning higher concentrations of ATP are required to close the channel in the presence of the drug.[1]

• Direct Channel Stimulation: Independent of its effect on ATP sensitivity, KRN4884 also directly promotes the opening of the K-ATP channel.[1]

The following diagram illustrates the core signaling pathway of KRN4884 at the K-ATP channel.

Core mechanism of KRN4884 at the K-ATP channel.

Downstream Effects on Calcium Homeostasis and Myofilament Sensitivity

The hyperpolarization induced by KRN4884 triggers a series of downstream events that collectively lead to smooth muscle relaxation.

Inhibition of Voltage-Dependent Calcium Channels

A key consequence of membrane hyperpolarization is the deactivation of L-type voltage-dependent calcium channels (VDCCs).[4] These channels are crucial for the influx of extracellular calcium (Ca2+) that initiates smooth muscle contraction. By making the membrane potential more negative, KRN4884 reduces the probability of VDCCs opening in response to depolarizing stimuli, thereby decreasing Ca2+ influx.[4][9]

Decreased Myofilament Calcium Sensitivity

Evidence suggests that KRN4884's vasodilatory mechanism extends beyond the modulation of Ca2+ channels. Studies have shown that KRN4884 can induce relaxation with little effect on the overall increase in intracellular Ca2+ concentration induced by certain agonists.[9] This indicates that KRN4884 may also decrease the sensitivity of the contractile apparatus to calcium.[4][9] The precise mechanism for this effect is not fully elucidated but represents an important area of its pharmacological profile.

The following diagram illustrates the complete signaling cascade from K-ATP channel activation to smooth muscle relaxation.

Signaling cascade of KRN4884 leading to smooth muscle relaxation.

Quantitative Pharmacological Data

The potency and efficacy of KRN4884 have been quantified in various experimental settings. The following tables summarize key quantitative data.

Table 1: Potency of KRN4884 on K-ATP Channels

Parameter	Value	Conditions	Reference
EC50 for K-ATP Channel Activation	0.55 µM	In the presence of 1 mM intracellular ATP	[1]
Relative Potency	~43 times more potent than levcromakalim (B1674936)	Activation of ATP-sensitive K+ current (I(K-ATP))	[2]

Table 2: Vasorelaxant Effects of KRN4884 on Human Internal Mammary Artery (IMA)

Pre-constrictor Agent	EC50 (-log M)	Max Relaxation (%) at 100 µM	Reference
Angiotensin II (ANG II)	8.54 ± 0.54	94.2 ± 3.2	[4]
Noradrenaline (NA)	6.14 ± 0.15	93.7 ± 4.1	[4]
Endothelin-1 (ET-1)	6.69 ± 0.34	72.9 ± 5.5	[4]
5-Hydroxytryptamine (5-HT)	Not specified	80.8 ± 4.9	[4]

Experimental Protocols

The characterization of KRN4884's mechanism of action has relied on a variety of sophisticated experimental techniques. Below are detailed methodologies for key experiments.

Electrophysiology: Patch-Clamp Technique

• Objective: To directly measure the effect of KRN4884 on K-ATP channel activity in isolated smooth muscle cells.

• Methodology:

  • Cell Isolation: Smooth muscle cells are enzymatically dissociated from vascular tissue (e.g., rabbit femoral artery).

  • Whole-Cell Configuration: A glass micropipette forms a high-resistance seal with the cell membrane. The membrane patch within the pipette is ruptured to allow electrical access to the entire cell. The cell is held at a specific voltage (e.g., -30 mV), and KRN4884 is applied to the bathing solution. The resulting outward current, carried by K+ ions, is recorded. The reversal potential of this current is determined to confirm its selectivity for potassium.[2]

  • Inside-Out Patch Configuration: After forming a seal, the pipette is withdrawn, excising a small patch of membrane with its intracellular side exposed to the bath solution. This allows for precise control of the "intracellular" environment. KRN4884 is applied to the bath to observe its effect on single-channel currents in the presence of known concentrations of ATP and ADP.[2]

• Key Findings: These experiments have demonstrated that KRN4884 induces a glibenclamide-sensitive outward current, characteristic of K-ATP channel activation, and directly activates 47 pS K+ channels.[2]

The following diagram outlines the workflow for patch-clamp experiments.

Workflow for patch-clamp electrophysiology experiments.

In Vitro Vasoreactivity: Organ Chamber Studies

• Objective: To assess the functional effect of KRN4884 on the contractility of intact vascular tissue.

• Methodology:

  • Tissue Preparation: Segments of arteries (e.g., rat aorta, human internal mammary artery) are dissected and mounted in an organ chamber filled with a physiological salt solution, gassed with 95% O2 / 5% CO2, and maintained at 37°C.[4][10]

  • Contraction Induction: The arterial rings are pre-contracted with a specific vasoconstrictor agent (e.g., noradrenaline, endothelin-1, high KCl solution).[4][9]

  • Cumulative Concentration-Response Curve: KRN4884 is added to the chamber in a cumulative manner, and the resulting relaxation is measured isometrically.[9][10]

  • Antagonism Studies: To confirm the involvement of K-ATP channels, experiments are repeated in the presence of a K-ATP channel blocker, such as glibenclamide. The inhibition of KRN4884-induced relaxation by glibenclamide provides strong evidence for its mechanism of action.[9][11]

• Key Findings: Organ chamber studies have established the potent, concentration-dependent vasorelaxant effects of KRN4884 across various vascular beds and have confirmed that this action is mediated through K-ATP channels.[4][9][10][11]

Conclusion

KRN4884 is a potent and specific opener of ATP-sensitive potassium channels in smooth muscle. Its mechanism of action is centered on the hyperpolarization of the cell membrane, which leads to the inhibition of calcium influx through voltage-dependent channels and a potential decrease in the calcium sensitivity of the contractile machinery. This dual action results in effective smooth muscle relaxation and vasodilation. The comprehensive data from electrophysiological and in vitro functional studies provide a robust foundation for its classification as a K-ATP channel opener and underscore its potential in therapeutic areas requiring smooth muscle relaxation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Effects of KRN4884, a novel K+ channel opener, on ionic currents in rabbit femoral arterial myocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ATP sensitive potassium channel openers: a new class of ocular hypotensive agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effects of potassium channel opener KRN4884 on human conduit arteries used as coronary bypass grafts - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Structural insights into the mechanism of pancreatic KATP channel regulation by nucleotides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. biophysics.physics.ox.ac.uk [biophysics.physics.ox.ac.uk]
• 7. Functional analysis of a structural model of the ATP‐binding site of the KATP channel Kir6.2 subunit | The EMBO Journal [link.springer.com]
• 8. Identification of residues contributing to the ATP binding site of Kir6.2 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Effects of the potassium channel openers KRN4884 and levcromakalim on the contraction of rat aorta induced by A23187, compared with nifedipine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Effects of KRN4884, a novel K channel opener, on the cardiovascular system in anesthetized dogs: a comparison with levcromakalim, nilvadipine, and nifedipine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. In vitro and in vivo vasodilating effects of KRN4884, Ki1769 and Ki3005, pyridinecarboxamidine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

The Molecular Target of KRN4884: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular target and mechanism of action of KRN4884, a novel pyridinecarboxamidine derivative. KRN4884 has been identified as a potent activator of ATP-sensitive potassium (KATP) channels, exhibiting significant vasodilatory and antihypertensive effects. This document details the specific molecular components of its target, summarizes key quantitative data from preclinical studies, outlines the experimental protocols used for its characterization, and provides visual representations of its signaling pathway and relevant experimental workflows.

Molecular Target: The Vascular KATP Channel (Kir6.1/SUR2B)

The primary molecular target of KRN4884 is the ATP-sensitive potassium (KATP) channel, a type of inward-rectifier potassium channel. Specifically, KRN4884 demonstrates a high affinity for the vascular-type KATP channel, which is a hetero-octameric complex composed of two main subunits:

• Kir6.1: This subunit forms the pore of the channel, allowing the passage of potassium ions.

• SUR2B (Sulfonylurea Receptor 2B): This is the regulatory subunit that confers sensitivity to nucleotides (like ATP and ADP) and pharmacological agents, including KATP channel openers and blockers.

Evidence from reverse transcription-polymerase chain reaction (RT-PCR) analysis of rabbit femoral artery, a tissue where KRN4884 exerts potent effects, has shown that Kir6.1 and SUR2B transcripts are predominantly expressed.[1][2] This composition distinguishes the vascular KATP channel from those found in other tissues, such as the pancreatic (Kir6.2/SUR1) or cardiac (Kir6.2/SUR2A) KATP channels.

Mechanism of Action

KRN4884 functions as a KATP channel opener. By binding to the KATP channel complex, it increases the probability of the channel being in an open state. This leads to an efflux of potassium ions from the vascular smooth muscle cells, causing hyperpolarization of the cell membrane.

This hyperpolarization, in turn, inhibits the opening of voltage-dependent calcium (Ca2+) channels, reducing the influx of calcium ions. The resulting decrease in intracellular calcium concentration leads to the relaxation of the vascular smooth muscle, causing vasodilation. This vasodilatory effect is the primary mechanism behind the antihypertensive properties of KRN4884.[3]

Notably, the effects of KRN4884 can be antagonized by glibenclamide, a sulfonylurea drug known to block KATP channels, further confirming its mechanism of action.[3][4][5] Studies have also shown that KRN4884 does not affect voltage-dependent Ca2+ or delayed rectifier K+ channel currents, indicating its specificity for KATP channels.[2]

In addition to its vascular effects, KRN4884 has been shown to activate cardiac KATP channels, where it not only decreases the sensitivity of the channel to ATP but also directly stimulates its opening.[6] Furthermore, KRN4884 has demonstrated effects on lipid metabolism, specifically by increasing the activity of lipoprotein lipase (B570770) (LPL) in adipose tissue and skeletal muscle, leading to a reduction in serum triglyceride levels.[7][8]

Quantitative Data Summary

The following tables summarize the key quantitative findings from preclinical studies on KRN4884.

Table 1: Potency and Efficacy of KRN4884

Parameter	Value	Species/Tissue	Reference
Potency vs. Levcromakalim (B1674936)	~43 times more potent	Rabbit Femoral Arterial Myocytes	[1][2]
EC50 (KATP channel activation)	0.55 µM	Cardiac KATP channels (in the presence of 1 mM ATP)	[6]
In Vitro Vasorelaxant Potency	~100-fold more potent than Ki1769, ~10-fold more potent than Ki3005	Rat Isolated Aortas	[5]

Table 2: In Vivo Antihypertensive Effects of KRN4884

Dose	Effect	Animal Model	Reference
0.1 mg/kg, p.o.	Dose-dependent decrease in mean blood pressure (MBP)	Normotensive Dogs, Renal Hypertensive Dogs	[9]
1-10 µg/kg, i.v.	Dose-dependent decrease in mean blood pressure	Anesthetized Normotensive Rats	[5]
3 and 10 µg/kg, i.v.	Decreased MBP, total peripheral vascular resistance, and coronary vascular resistance	Anesthetized Dogs	[3]

Table 3: Effects of KRN4884 on Lipid Metabolism

Dose	Effect	Animal Model	Reference
3 mg/kg, p.o. for 10 days	Significant reduction in serum triglyceride levels	Sprague-Dawley Rats	[7][8]
3 mg/kg, p.o. for 10 days	Increased lipoprotein lipase (LPL) activity in adipose tissue and skeletal muscle	Sprague-Dawley Rats	[7][8]

Experimental Protocols

The characterization of KRN4884 and its molecular target involved several key experimental methodologies.

Electrophysiological Recordings

• Objective: To directly measure the effects of KRN4884 on ion channel activity in vascular smooth muscle cells.

• Methods:

  • Whole-Cell Patch Clamp: This technique was used to measure the total ionic current across the entire cell membrane. Rabbit femoral arterial myocytes were superfused with a solution containing KRN4884, and the resulting outward current was measured at a holding potential of -30 mV. The reversal potential of the KRN4884-induced current was determined to be -78 mV, and the current was abolished by the KATP channel blocker glibenclamide.[1][2]

  • Inside-Out and Outside-Out Patch Clamp: These configurations were used to study the activity of single KATP channels. In the inside-out configuration, KRN4884 was shown to activate a 47 pS K+ channel in the presence of adenosine (B11128) diphosphate (B83284) (ADP). Similar channel activity, which was reversibly inhibited by glibenclamide, was observed in the outside-out patch configuration.[1][2]

Reverse Transcription-Polymerase Chain Reaction (RT-PCR)

• Objective: To identify the specific subunits of the KATP channel expressed in the target tissue.

• Method: Total RNA was extracted from rabbit femoral artery tissue. This RNA was then reverse transcribed into complementary DNA (cDNA). PCR was subsequently performed using primers specific for different Kir6.x and SURx subunits. The results showed predominant amplification of transcripts for Kir6.1 and SUR2B, confirming the molecular composition of the vascular KATP channel in this tissue.[1][2]

In Vitro Vasodilation Assays

• Objective: To quantify the vasorelaxant effects of KRN4884.

• Method: Rings of isolated porcine coronary arteries or rat aortas were suspended in an organ bath and pre-contracted with a high concentration of potassium chloride (e.g., 25 mM KCl).[4][5] Cumulative concentration-response curves were then generated by adding increasing concentrations of KRN4884 and related compounds. The relaxation of the arterial rings was measured isometrically. The antagonistic effect of glibenclamide was also assessed by pre-incubating the tissues with the blocker before adding KRN4884.[3][4]

In Vivo Antihypertensive Studies

• Objective: To evaluate the blood pressure-lowering effects of KRN4884 in living animals.

• Method: Conscious renal hypertensive dogs or anesthetized normotensive rats were administered KRN4884 either orally or intravenously.[5][9] Mean blood pressure (MBP) and heart rate (HR) were continuously monitored. Dose-dependent decreases in MBP were observed, and the duration of the hypotensive effect was compared to other vasodilators like levcromakalim and nilvadipine.[9] The effect of glibenclamide pre-treatment was also investigated to confirm the in vivo mechanism of action.[5]

Visualizations

Signaling Pathway of KRN4884-Induced Vasodilation

Caption: Signaling cascade of KRN4884 leading to vasodilation.

Experimental Workflow for Electrophysiological Characterization

Caption: Workflow for electrophysiological analysis of KRN4884.

Workflow for In Vivo Antihypertensive Studies

Caption: Workflow for in vivo evaluation of KRN4884's antihypertensive effects.

Conclusion

KRN4884 is a potent and specific opener of vascular ATP-sensitive potassium channels, composed of the Kir6.1 and SUR2B subunits. Its mechanism of action, involving membrane hyperpolarization and subsequent vasodilation, has been thoroughly characterized through a combination of electrophysiological, molecular, and in vivo pharmacological studies. The quantitative data demonstrate its high potency and efficacy as a vasodilator and antihypertensive agent. The detailed experimental methodologies outlined in this guide provide a basis for further research and development of KATP channel openers for cardiovascular diseases.

References

• 1. KRN-4884 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 2. Effects of KRN4884, a novel K+ channel opener, on ionic currents in rabbit femoral arterial myocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effects of KRN4884, a novel K channel opener, on the cardiovascular system in anesthetized dogs: a comparison with levcromakalim, nilvadipine, and nifedipine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Structure-activity relationship of a novel K+ channel opener, KRN4884, and related compounds in porcine coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. In vitro and in vivo vasodilating effects of KRN4884, Ki1769 and Ki3005, pyridinecarboxamidine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Effects of KRN4884, a novel pyridinecarboxamidine type KATP channel opener, on serum triglyceride levels in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Effects of KRN4884, a novel pyridinecarboxamidine type KATP channel opener, on serum triglyceride levels in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. KRN4884, a novel K channel opener: antihypertensive effects in conscious renal hypertensive dogs - PubMed [pubmed.ncbi.nlm.nih.gov]

KRN4884: A Technical Guide to its Discovery and Profile as a KATP Channel Opener

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of KRN4884, a potent ATP-sensitive potassium (KATP) channel opener developed by Kirin Brewery's Pharmaceutical Research Laboratory. KRN4884, chemically identified as 5-amino-N-[2-(2-chlorophenyl)ethyl]-N'-cyano-3-pyridinecarboxamidine, exhibits significant vasodilatory and antihypertensive properties. This document details the discovery and history of KRN4884, its mechanism of action, and the experimental methodologies used to characterize its pharmacological profile. Quantitative data from various in vitro and in vivo studies are summarized in structured tables for comparative analysis. Furthermore, key signaling pathways and experimental workflows are visualized through detailed diagrams to facilitate a deeper understanding of this compound's scientific background.

Discovery and History

KRN4884 emerged from research focused on identifying novel cardiovascular agents. Scientists at the Pharmaceutical Research Laboratory of Kirin Brewery Co., Ltd. in Gunma, Japan, were instrumental in its development and characterization, with key findings published in the mid-to-late 1990s. The research strategy centered on the synthesis and evaluation of pyridinecarboxamidine derivatives for their potential to act as potassium channel openers, a class of drugs known for their vasodilatory effects.

Through structure-activity relationship (SAR) studies, it was determined that the presence of an amino group on the pyridine (B92270) nucleus and a chlorine atom on the benzene (B151609) nucleus were crucial for the potent KATP channel opening activity of these compounds.[1] KRN4884 was identified as a particularly potent and long-acting derivative, distinguishing it from its predecessors and other cardiovascular drugs. Its development represents a significant contribution to the field of KATP channel pharmacology. While detailed timelines of the internal discovery and preclinical development process are not publicly available, the body of published research from Kirin Brewery provides a clear timeline of its scientific validation.

Mechanism of Action

KRN4884 exerts its pharmacological effects primarily through the opening of ATP-sensitive potassium (KATP) channels. These channels are crucial metabolic sensors that link the energetic state of a cell to its electrical activity.

Signaling Pathway

The activation of KATP channels by KRN4884 in vascular smooth muscle cells leads to a cascade of events culminating in vasodilation:

Caption: KRN4884's mechanism of action leading to vasodilation.

KRN4884 directly activates the KATP channel, which in vascular smooth muscle is predominantly composed of the Kir6.1 pore-forming subunit and the SUR2B regulatory subunit.[2] This activation leads to an increase in potassium ion (K+) efflux, causing hyperpolarization of the cell membrane. The change in membrane potential leads to the closure of voltage-gated calcium channels (VGCCs), thereby reducing the influx of calcium ions (Ca2+). The resulting decrease in intracellular Ca2+ concentration leads to the relaxation of the vascular smooth muscle, causing vasodilation. This mechanism of action is supported by the fact that the effects of KRN4884 are antagonized by glibenclamide, a well-known KATP channel blocker.[1]

Quantitative Data

The following tables summarize the key quantitative data for KRN4884 from various preclinical studies.

Table 1: In Vitro Potency and Efficacy

Parameter	Value	Species/Tissue	Experimental Condition	Reference
EC50 (KATP channel activation)	0.55 µM	Not Specified	In the presence of 1 mM intracellular ATP	[3]
Relaxant Potency (vs. Levcromakalim)	~26-fold more potent	Rat Aorta	Pre-contracted with 25 mM KCl	[4]
Relaxant Potency (vs. Nilvadipine)	~10-fold less potent	Rat Aorta	Pre-contracted with 25 mM KCl	[4]
Relaxant Potency (vs. Ki1769)	~100-fold more potent	Rat Aorta	-	[5]
Relaxant Potency (vs. Ki3005)	~10-fold more potent	Rat Aorta	-	[5]
Activation of I(K-ATP) (vs. Levcromakalim)	~43-fold more potent	Rabbit Femoral Arterial Myocytes	-	[2]

Table 2: In Vivo Antihypertensive Effects

Species	Dose	Route	Effect	Reference
Normotensive Rats	1-10 µg/kg	Intravenous	Dose-dependent decrease in mean blood pressure	[5]
Conscious Spontaneously Hypertensive Rats (SHRs)	0.5, 1.5 mg/kg	Oral	Dose-dependent, long-lasting antihypertensive effect	[4]
Conscious Renal Hypertensive Dogs	0.05, 0.1, 0.2 mg/kg	Oral	Dose-dependent decrease in mean blood pressure	[6]
Anesthetized Dogs	3, 10 µg/kg	Intravenous	Decrease in mean blood pressure, total peripheral vascular resistance, and coronary vascular resistance	[7]

Table 3: Effects on Lipid Metabolism

Species	Dose	Duration	Effect on Serum Triglycerides	Reference
Sprague-Dawley Rats	3 mg/kg/day	10 days	Significant reduction, comparable to clofibrate (B1669205) (160 mg/kg)	[8]

Experimental Protocols

This section provides an overview of the key experimental methodologies used to characterize KRN4884.

In Vitro Vasorelaxation Studies

These studies are crucial for determining the direct vasodilatory effect of a compound and its mechanism of action.

Caption: Generalized workflow for in vitro vasorelaxation assays.

Methodology Overview:

• Tissue Preparation: Thoracic aortas are isolated from rats and cut into rings. These rings are then mounted in organ baths containing a physiological salt solution (e.g., Krebs solution) maintained at 37°C and aerated with 95% O2 and 5% CO2.

• Equilibration and Pre-contraction: The aortic rings are allowed to equilibrate under a resting tension. Following equilibration, the tissues are pre-contracted with an agent such as potassium chloride (KCl) or phenylephrine to induce a stable contraction.

• Drug Administration: KRN4884 is added to the organ bath in a cumulative manner to obtain a concentration-response curve.

• Data Acquisition and Analysis: The isometric tension of the aortic rings is continuously recorded. The relaxation induced by KRN4884 is expressed as a percentage of the pre-contraction tension. These data are then used to construct concentration-response curves and calculate potency values such as pD2 or IC50.

• Antagonist Studies: To confirm the involvement of KATP channels, experiments are repeated in the presence of a KATP channel blocker like glibenclamide, which is expected to shift the concentration-response curve of KRN4884 to the right.[5][7]

In Vivo Blood Pressure Measurement

These studies assess the antihypertensive effects of KRN4884 in living organisms.

Methodology Overview (Conscious Animals):

• Animal Models: Spontaneously hypertensive rats (SHRs) or renal hypertensive dogs are often used as models of hypertension.[4][6]

• Drug Administration: KRN4884 is administered, typically orally (p.o.) or intravenously (i.v.).

• Blood Pressure Monitoring: Blood pressure is measured at various time points after drug administration. In conscious animals, this is often done non-invasively using a tail-cuff method for rats or other appropriate methods for dogs.[6] For more precise measurements, direct arterial cannulation and telemetry can be used.

• Data Analysis: Changes in mean arterial pressure (MAP), systolic blood pressure (SBP), and diastolic blood pressure (DBP) from baseline are calculated and compared between different dose groups and a vehicle control group. Heart rate is also monitored as a key cardiovascular parameter.

Electrophysiology (Patch-Clamp) Studies

Patch-clamp techniques are employed to directly measure the activity of ion channels in isolated cells, providing definitive evidence of KRN4884's effect on KATP channels.

Methodology Overview (Whole-Cell & Single-Channel Recording):

• Cell Preparation: Single smooth muscle cells are enzymatically isolated from blood vessels, such as the rabbit femoral artery.[2]

• Recording Configuration:

  • Whole-Cell Configuration: A glass micropipette forms a tight seal with the cell membrane, and the membrane patch is ruptured to allow electrical access to the entire cell. This configuration is used to measure the total outward K+ current induced by KRN4884.

  • Inside-Out/Outside-Out Patch Configuration: A small patch of the cell membrane containing one or more ion channels is excised. This allows for the detailed study of single-channel currents, including their conductance and open probability, in response to KRN4884 applied to the appropriate side of the membrane.[2]

• Solutions: The composition of the intracellular (pipette) and extracellular (bath) solutions is carefully controlled to isolate the KATP currents. For example, the pipette solution will contain a specific concentration of ATP to study the ATP-sensitive nature of the channels.

• Data Acquisition and Analysis: The currents are recorded using a patch-clamp amplifier. The data are analyzed to determine the effect of KRN4884 on channel activity, such as an increase in the open probability (NPo) of the KATP channels.

Structure-Activity Relationship

The chemical structure of KRN4884 is key to its potent activity. As a pyridinecarboxamidine derivative, specific functional groups contribute to its efficacy. Studies comparing KRN4884 with its analogs have revealed that:

• The 5-amino group on the pyridine ring is important for its high potency.

• The chloro-substituted phenyl group also contributes significantly to its activity.[1]

Conclusion

KRN4884 is a potent and long-acting KATP channel opener with significant potential as a cardiovascular agent. Its discovery and characterization by Kirin Brewery have provided valuable insights into the pharmacology of KATP channels and the structure-activity relationships of pyridinecarboxamidine derivatives. The comprehensive preclinical data, obtained through a variety of in vitro and in vivo experimental protocols, have established its mechanism of action and demonstrated its efficacy in animal models of hypertension. This technical guide serves as a detailed resource for researchers and professionals in the field of drug discovery and development, summarizing the core scientific knowledge on KRN4884.

References

• 1. Structure-activity relationship of a novel K+ channel opener, KRN4884, and related compounds in porcine coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effects of KRN4884, a novel K+ channel opener, on ionic currents in rabbit femoral arterial myocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Non–invasive blood pressure measurement in animals: Part 1 — Techniques for measurement and validation of non-invasive devices - PMC [pmc.ncbi.nlm.nih.gov]
• 5. In vitro and in vivo vasodilating effects of KRN4884, Ki1769 and Ki3005, pyridinecarboxamidine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. KRN4884, a novel K channel opener: antihypertensive effects in conscious renal hypertensive dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Effects of KRN4884, a novel K channel opener, on the cardiovascular system in anesthetized dogs: a comparison with levcromakalim, nilvadipine, and nifedipine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Effects of KRN4884, a novel pyridinecarboxamidine type KATP channel opener, on serum triglyceride levels in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling the Structure-Activity Relationship of KRN4884: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: KRN4884, a novel pyridinecarboxamidine derivative, has emerged as a potent potassium channel opener with significant therapeutic potential, primarily in the realm of cardiovascular diseases. Its mechanism of action revolves around the activation of ATP-sensitive potassium (KATP) channels, leading to vasodilation and a subsequent reduction in blood pressure. This technical guide provides an in-depth exploration of the structure-activity relationship (SAR) of KRN4884, offering a comprehensive overview of its pharmacological properties, the experimental methodologies used for its evaluation, and the key structural features governing its activity.

Core Structure and Pharmacophore

KRN4884, chemically known as 5-amino-N-[2-(2-chlorophenyl) ethyl]-N'-cyano-3-pyridinecarboxamidine, possesses a distinct chemical architecture crucial for its biological activity. The core structure consists of a pyridinecarboxamidine scaffold. SAR studies have unequivocally demonstrated that specific substitutions on both the pyridine (B92270) and benzene (B151609) rings are critical for its potency as a KATP channel opener.

Structure-Activity Relationship Insights

Systematic structural modifications of KRN4884 have revealed the pivotal roles of the 5-amino group on the pyridine nucleus and the chlorine atom on the benzene ring. The removal of these functional groups leads to a significant reduction in the compound's vasodilatory and hypotensive effects.

A series of analogs, including Ki3005 (5-deamino KRN4884), Ki5624 (2-dechloro KRN4884), and Ki1769 (5-deamino-2-dechloro KRN4884), have been synthesized and evaluated to elucidate these relationships.

Quantitative Analysis of In Vitro and In Vivo Activity

The vasodilatory and hypotensive potencies of KRN4884 and its key analogs are summarized in the tables below.

Table 1: In Vitro Vasorelaxant Potency in Porcine Coronary Arteries [1]

Compound	Chemical Name	Relative Potency vs. KRN4884
KRN4884	5-amino-N-[2-(2-chlorophenyl) ethyl]-N'-cyano-3-pyridinecarboxamidine	1
Ki3005	N-[2-(2-chlorophenyl)ethyl]-N'-cyano-3-pyridinecarboxamidine	~0.1
Ki5624	5-amino-N-(2-phenylethyl)-N'-cyano-3-pyridinecarboxamidine	< 0.1
Ki1769	N-cyano-N'-(2-phenylethyl)-3-pyridinecarboxamidine	~0.01

Table 2: In Vivo Hypotensive Potency in Anesthetized Normotensive Rats

Compound	Relative Hypotensive Effect at 10 µg/kg, i.v. vs. KRN4884
KRN4884	1
Ki3005	~1
Ki1769	~0.2

These data clearly indicate that the 5-amino group contributes significantly to the in vitro potency, while the 2-chloro group appears to be more critical for maintaining in vivo hypotensive activity.

Mechanism of Action: KATP Channel Activation

KRN4884 exerts its pharmacological effects by selectively opening KATP channels in the plasma membrane of vascular smooth muscle cells. Electrophysiological studies have identified the specific channel subtype targeted by KRN4884 as being composed of the Kir6.1 inwardly rectifying potassium channel subunit and the sulfonylurea receptor 2B (SUR2B) regulatory subunit.

The opening of these channels leads to an efflux of potassium ions from the cell, causing hyperpolarization of the cell membrane. This hyperpolarization, in turn, inhibits the opening of voltage-dependent calcium channels, reducing the influx of calcium ions. The resulting decrease in intracellular calcium concentration leads to the relaxation of vascular smooth muscle, vasodilation, and a consequent lowering of blood pressure. The relaxant effects of KRN4884 can be antagonized by glibenclamide, a known KATP channel blocker.[1]

Signaling pathway of KRN4884-induced vasodilation.

Experimental Protocols

In Vitro Vasodilation Assay in Porcine Coronary Artery

This protocol is based on the methodology described by Izumi et al. (1996).

• Tissue Preparation: Porcine hearts are obtained from a local slaughterhouse and the left anterior descending coronary artery is dissected. The artery is cleaned of connective tissue and cut into rings of 2-3 mm in width.

• Mounting: The arterial rings are mounted in organ baths containing Krebs-Henseleit solution, maintained at 37°C and aerated with a mixture of 95% O2 and 5% CO2. The Krebs-Henseleit solution has the following composition (in mM): NaCl 118, KCl 4.7, CaCl2 2.5, MgSO4 1.2, KH2PO4 1.2, NaHCO3 25, and glucose 10.

• Tension Recording: The rings are connected to isometric force transducers for continuous recording of tension. An optimal resting tension of 2g is applied, and the rings are allowed to equilibrate for at least 60 minutes.

• Contraction and Relaxation Studies: The arterial rings are pre-contracted with 25 mM KCl. Once a stable contraction is achieved, cumulative concentration-response curves to KRN4884 and its analogs are generated by adding the compounds in a stepwise manner. The relaxant responses are expressed as a percentage of the KCl-induced contraction.

Experimental workflow for the in vitro vasodilation assay.

Electrophysiological Recording in Rabbit Femoral Arterial Myocytes

This protocol is based on the whole-cell patch-clamp technique as would be applied to study KRN4884's effects.

• Cell Isolation: Single smooth muscle cells are enzymatically dispersed from the femoral arteries of male Japanese White rabbits.

• Patch-Clamp Recording: The whole-cell configuration of the patch-clamp technique is used to record membrane currents. The bath solution contains (in mM): NaCl 135, KCl 5.9, CaCl2 2.2, MgCl2 1.2, glucose 11, and HEPES 10 (pH 7.4 with NaOH). The pipette solution contains (in mM): KCl 140, MgCl2 1, EGTA 0.1, and HEPES 10 (pH 7.2 with KOH).

• Drug Application: KRN4884 is applied to the cells via a perfusion system. The effect of the compound on the membrane current is recorded at a holding potential of -60 mV.

• Data Analysis: The amplitude of the KRN4884-induced outward current is measured and analyzed to determine the concentration-response relationship.

In Vivo Blood Pressure Measurement in Anesthetized Rats

This protocol is based on the methodology for measuring the hypotensive effects of KRN4884 and its analogs.

• Animal Preparation: Male Wistar rats are anesthetized with an appropriate anesthetic agent (e.g., pentobarbital (B6593769) sodium). The trachea is cannulated to ensure a clear airway.

• Catheterization: The right carotid artery is cannulated for the measurement of arterial blood pressure, and the right jugular vein is cannulated for the intravenous administration of the test compounds.

• Blood Pressure Recording: The arterial catheter is connected to a pressure transducer, and blood pressure is continuously recorded on a polygraph.

• Drug Administration: After a stabilization period, KRN4884 or its analogs are administered intravenously at various doses.

• Data Analysis: The changes in mean arterial blood pressure are measured and expressed as the percentage decrease from the pre-drug control value.

Conclusion

The structure-activity relationship of KRN4884 is well-defined, with the 5-amino group on the pyridine ring and the 2-chloro substituent on the benzene ring being identified as key determinants of its potent KATP channel opening activity. These structural features are critical for both its in vitro vasorelaxant effects and its in vivo hypotensive actions. The detailed experimental protocols provided herein offer a robust framework for the continued investigation and development of this important class of cardiovascular agents. The logical relationships between structure, activity, and experimental validation are crucial for guiding future drug design and optimization efforts in the pursuit of novel and more effective KATP channel openers.

Logical relationship between structure, activity, and validation.

References

• 1. Syntheses and biological activities of potent potassium channel openers derived from (+/-)-2-oxo-1-pyridin-3-yl-cyclohexanecarbothioic acid methylamide: new potassium channel openers - PubMed [pubmed.ncbi.nlm.nih.gov]

KRN4884: An In-Depth Technical Guide to its Effects on Cellular Electrophysiology

For Researchers, Scientists, and Drug Development Professionals

Introduction

KRN4884 is a novel and potent potassium channel opener that exhibits high selectivity for ATP-sensitive potassium (K-ATP) channels. Its primary mechanism of action involves the activation of these channels, leading to membrane hyperpolarization and subsequent relaxation of smooth muscle, particularly in the vasculature. This technical guide provides a comprehensive overview of the known effects of KRN4884 on cellular electrophysiology, with a focus on its impact on ion channels in vascular smooth muscle cells. The guide also explores the potential implications for neuronal electrophysiology based on the known distribution and function of its target channels. Detailed experimental protocols and signaling pathway diagrams are provided to facilitate further research and drug development efforts.

Core Mechanism of Action: Activation of K-ATP Channels

KRN4884 functions as a potent activator of ATP-sensitive potassium (K-ATP) channels. These channels are crucial metabolic sensors that link the energetic state of a cell to its electrical excitability. The primary target of KRN4884 has been identified as the K-ATP channel subtype composed of the inward rectifier potassium channel subunit Kir6.1 and the sulfonylurea receptor subunit SUR2B.[1] This specific subunit composition is predominantly found in vascular smooth muscle cells.[1]

The activation of these channels by KRN4884 leads to an increase in potassium efflux, driving the cell's membrane potential towards the equilibrium potential for potassium. This resulting hyperpolarization closes voltage-dependent calcium channels, reducing intracellular calcium concentration and leading to the relaxation of smooth muscle cells. This mechanism underlies the vasodilatory and antihypertensive effects of KRN4884.[2]

Quantitative Data on Electrophysiological Effects

The following tables summarize the key quantitative data regarding the electrophysiological effects of KRN4884 on vascular smooth muscle cells, as determined by patch-clamp studies.

Table 1: Effects of KRN4884 on Whole-Cell Currents in Rabbit Femoral Arterial Myocytes

Parameter	Value	Conditions	Reference
Induced Current	Outward Current	Measured at -30 mV in 5.9 mM K+ bathing solution	[1]
Reversal Potential	-78 mV	Whole-cell clamp	[1]
Inhibition	Abolished by glibenclamide	-	[1]
Potency (vs. Levcromakalim)	~43 times more potent	In activating ATP-sensitive K+ current (IK-ATP)	[1]

Table 2: Effects of KRN4884 on Single-Channel Activity in Rabbit Femoral Arterial Myocytes

Parameter	Value	Conditions	Reference
Activated Channel Conductance	47 pS	Inside-out patch clamp with symmetrical 140 mM K+ solution in the presence of ADP	[1]
Inhibition	Reversibly inhibited by glibenclamide	Outside-out patch conditions	[1]

Table 3: Ion Channel Specificity of KRN4884

Ion Channel Type	Effect of KRN4884	Cell Type	Reference
ATP-sensitive K+ (K-ATP) Channels	Potent Activation	Rabbit Femoral Arterial Myocytes	[1]
Voltage-dependent Ca2+ Channels	No Effect	Rabbit Femoral Arterial Myocytes	[1]
Delayed Rectifier K+ Channels	No Effect	Rabbit Femoral Arterial Myocytes	[1]

Signaling Pathway and Experimental Workflow

Signaling Pathway of KRN4884 Action

The following diagram illustrates the signaling pathway through which KRN4884 exerts its effects on vascular smooth muscle cells.

KRN4884 signaling pathway in vascular smooth muscle.

Experimental Workflow: Patch-Clamp Electrophysiology

The diagram below outlines a generalized workflow for investigating the effects of a compound like KRN4884 on ion channels using the patch-clamp technique.

Generalized workflow for patch-clamp electrophysiology.

Detailed Experimental Protocols

The following protocols are based on the methodologies described for studying KRN4884 in rabbit femoral arterial myocytes.[1]

Cell Preparation

• Tissue Dissection: Femoral arteries are excised from male Japanese White rabbits.

• Enzymatic Digestion: The arteries are cut into small segments and incubated in a low-Ca2+ physiological salt solution (PSS) containing collagenase, elastase, and bovine serum albumin.

• Cell Dissociation: Single smooth muscle cells are dispersed by gentle trituration.

• Cell Storage: Dispersed cells are stored in low-Ca2+ PSS at 4°C until use.

Electrophysiological Recordings

• Technique: Standard whole-cell and inside-out patch-clamp techniques are employed.

• Amplifier and Software: Use a suitable patch-clamp amplifier and data acquisition software (e.g., Axopatch amplifier and pCLAMP software).

• Pipettes: Borosilicate glass capillaries are pulled to a resistance of 3-5 MΩ when filled with the internal solution.

• External Solution (in mM): 135 NaCl, 5.9 KCl, 1.2 MgCl2, 2.5 CaCl2, 11 glucose, and 10 HEPES (pH 7.4 with NaOH).

• Internal Solution (in mM): 140 KCl, 1 MgCl2, 10 EGTA, and 10 HEPES (pH 7.2 with KOH). ATP is added as required.

• Procedure:

  • Establish a giga-ohm seal between the patch pipette and a single smooth muscle cell.

  • Rupture the cell membrane to achieve the whole-cell configuration.

  • Hold the membrane potential at a desired level (e.g., -30 mV).

  • Record baseline currents.

  • Perfuse the cell with the external solution containing KRN4884 at various concentrations.

  • Record the induced currents.

  • To determine the reversal potential, apply voltage ramps.

  • To confirm K-ATP channel involvement, apply a K-ATP channel blocker like glibenclamide.

• External (Pipette) Solution (in mM): 140 KCl, 1.2 MgCl2, 2.6 CaCl2, and 5 HEPES (pH 7.4 with KOH).

• Internal (Bath) Solution (in mM): 140 KCl, 1.2 MgCl2, 10 EGTA, 1 CaCl2, and 5 HEPES (pH 7.2 with KOH). ADP and KRN4884 are added to the bath solution.

• Procedure:

  • Establish a cell-attached patch.

  • Excise the patch of membrane by pulling the pipette away from the cell to achieve the inside-out configuration.

  • Apply various test potentials to the patch.

  • Record single-channel currents in the absence and presence of KRN4884 and ADP in the bath solution.

Effects on Neuronal Electrophysiology: An Evidence-Based Perspective

While direct studies on the effects of KRN4884 on neuronal electrophysiology are currently lacking, an understanding of the distribution and function of its target, the Kir6.1/SUR2B K-ATP channel, in the nervous system allows for informed hypotheses.

K-ATP channels, including those containing Kir6.1 and SUR2B subunits, are expressed in various brain regions, including the hippocampus and trigeminal ganglion.[3][4] In neurons, K-ATP channels play a crucial role in coupling neuronal activity to the metabolic state. Activation of these channels generally leads to membrane hyperpolarization, which can have several consequences:

• Reduced Neuronal Excitability: Hyperpolarization moves the membrane potential further from the threshold for action potential firing, thereby decreasing the likelihood of neuronal discharge.

• Modulation of Neurotransmitter Release: By hyperpolarizing the presynaptic terminal, K-ATP channel activation can reduce calcium influx through voltage-gated calcium channels, leading to a decrease in neurotransmitter release.[5]

Studies on other K-ATP channel openers, such as diazoxide (B193173) and levcromakalim, provide further insights:

• Diazoxide: Has been shown to elicit an outward, glibenclamide-sensitive K+ current in hippocampal neurons, with a more pronounced effect in interneurons than in pyramidal cells.[6][7] This suggests a cell-type-specific modulation of neuronal activity.

• Levcromakalim: This K-ATP channel opener has been demonstrated to induce migraine-like symptoms, which is thought to be related to its effects on the trigeminal nociceptive system and the opening of K+ channels.[3][8]

Given that KRN4884 is a potent activator of Kir6.1/SUR2B channels, it is plausible that it would exert similar effects on neurons expressing this channel subtype. Therefore, KRN4884 is expected to reduce neuronal excitability and modulate synaptic transmission in specific neuronal populations. However, further experimental validation is required to confirm these hypotheses and to quantify the specific effects of KRN4884 on neuronal electrophysiology.

Conclusion

KRN4884 is a potent and selective opener of the Kir6.1/SUR2B subtype of K-ATP channels. Its electrophysiological effects are well-characterized in vascular smooth muscle, where it induces a robust outward potassium current, leading to membrane hyperpolarization and vasorelaxation. While its effects on neurons have not been directly investigated, the known distribution and function of its target channels suggest that KRN4884 has the potential to modulate neuronal excitability and synaptic transmission. This technical guide provides a foundation for researchers and drug development professionals to further explore the therapeutic potential of KRN4884 and similar compounds in cardiovascular and neurological disorders. Future research should focus on elucidating the precise effects of KRN4884 on different neuronal populations to fully understand its pharmacological profile.

References

• 1. Levcromakalim provokes an acute rapid-onset migraine-like phenotype without inducing cortical spreading depolarization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Potassium Currents during the Action Potential of Hippocampal CA3 Neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | The ATP sensitive potassium channel (KATP) is a novel target for migraine drug development [frontiersin.org]
• 4. K(ATP) channel openers in the trigeminovascular system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ATP-sensitive potassium channelopathies: focus on insulin secretion - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cell-type specific expression of ATP-sensitive potassium channels in the rat hippocampus - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Levcromakalim provokes an acute rapid-onset migraine-like phenotype without inducing cortical spreading depolarization - PMC [pmc.ncbi.nlm.nih.gov]

KRN4884: A Technical Guide to its Therapeutic Potential as a KATP Channel Opener

For Researchers, Scientists, and Drug Development Professionals

Abstract

KRN4884 is a novel, potent, and long-acting ATP-sensitive potassium (KATP) channel opener with significant therapeutic potential, primarily in the management of hypertension and dyslipidemia. As a pyridinecarboxamidine derivative, its mechanism of action centers on the activation of KATP channels, specifically the Kir6.1/SUR2B subtype prevalent in vascular smooth muscle. This activation leads to vasodilation and a subsequent reduction in blood pressure. Additionally, preclinical studies have revealed a compelling secondary effect: the reduction of serum triglycerides. This is achieved through the enhancement of lipoprotein lipase (B570770) (LPL) activity in peripheral tissues, namely skeletal muscle and adipose tissue. This technical guide provides a comprehensive overview of the core pharmacology of KRN4884, including its mechanism of action, structure-activity relationships, and a summary of key preclinical findings. Detailed experimental protocols and quantitative data are presented to facilitate further research and development.

Core Mechanism of Action: KATP Channel Activation

KRN4884 exerts its primary pharmacological effects by opening ATP-sensitive potassium (KATP) channels. These channels are crucial metabolic sensors that couple the metabolic state of a cell to its electrical activity.

Signaling Pathway for Vasodilation

Figure 1: KRN4884-induced vasodilation signaling pathway.

KRN4884 specifically targets the Kir6.1/SUR2B subtype of KATP channels, which are predominantly expressed in vascular smooth muscle cells.[1] By opening these channels, KRN4884 increases potassium efflux, leading to hyperpolarization of the cell membrane. This change in membrane potential causes the inactivation of voltage-gated calcium channels, thereby reducing the influx of extracellular calcium. The resulting decrease in intracellular calcium concentration leads to the relaxation of vascular smooth muscle, causing vasodilation and a decrease in peripheral resistance.

Therapeutic Application I: Hypertension

The vasodilatory action of KRN4884 translates into a potent and sustained antihypertensive effect, as demonstrated in various preclinical models.

Quantitative Data: Antihypertensive Effects

Animal Model	Administration Route	Dose	Effect on Mean Blood Pressure (MBP)	Heart Rate (HR) Response	Reference
Conscious Renal Hypertensive Dogs	Oral (p.o.)	0.05, 0.1, 0.2 mg/kg	Dose-dependent decrease	Transient increase	[2]
Anesthetized Normotensive Rats	Intravenous (i.v.)	1-10 µg/kg	Dose-dependent decrease	Slight increase	[3]

Experimental Protocol: Measurement of Blood Pressure in Conscious Dogs

Objective: To assess the in vivo antihypertensive efficacy of KRN4884.

Animal Model: Conscious renal hypertensive dogs.

Methodology:

• Animal Preparation: Beagles are chronically instrumented for the measurement of arterial blood pressure. A pressure transducer is implanted in a peripheral artery.

• Acclimatization: Dogs are allowed to recover from surgery and are acclimated to the experimental environment to minimize stress-induced blood pressure fluctuations.

• Drug Administration: KRN4884 is administered orally at doses of 0.05, 0.1, and 0.2 mg/kg.

• Data Acquisition: Arterial blood pressure and heart rate are continuously monitored using a data acquisition system before and for several hours after drug administration.

• Data Analysis: Changes in mean blood pressure (MBP) and heart rate (HR) from baseline are calculated and analyzed for dose-dependency and duration of action.

Figure 2: Experimental workflow for blood pressure measurement.

Therapeutic Application II: Dyslipidemia

Beyond its antihypertensive effects, KRN4884 has demonstrated a significant ability to lower serum triglyceride levels.

Mechanism of Triglyceride Reduction

The triglyceride-lowering effect of KRN4884 is attributed to its ability to increase the activity of lipoprotein lipase (LPL) in skeletal muscle and adipose tissue.[4] LPL is the key enzyme responsible for hydrolyzing triglycerides from circulating chylomicrons and very-low-density lipoproteins (VLDL), facilitating the uptake of fatty acids into tissues. The precise signaling pathway linking KATP channel activation to increased LPL activity is still under investigation, but it is hypothesized to involve changes in cellular energy metabolism and gene expression related to lipid handling.

Figure 3: KRN4884's lipid-lowering signaling pathway.

Quantitative Data: Lipid-Lowering Effects

Animal Model	Administration Route	Dose	Effect on Serum Triglycerides	Effect on LPL Activity	Reference
Sprague-Dawley Rats	Oral (p.o.)	3 mg/kg for 10 days	Significant reduction	Increased in adipose tissue and skeletal muscle	[4]
Obese Zucker Rats	Oral (p.o.)	1-10 mg/kg/day for 14 days	Dose-dependent reduction	Not specified	[1]

Experimental Protocol: Lipoprotein Lipase (LPL) Activity Assay

Objective: To measure the effect of KRN4884 on LPL activity in tissue samples.

Tissue Samples: Adipose tissue and skeletal muscle from treated and control animals.

Methodology:

• Tissue Homogenization: Tissue samples are homogenized in a buffer containing heparin to release LPL.

• Substrate Preparation: A radiolabeled triglyceride substrate (e.g., [³H]triolein) is emulsified.

• Incubation: The tissue homogenate (containing LPL) is incubated with the radiolabeled substrate in the presence of an activator (e.g., apolipoprotein C-II) at 37°C.

• Extraction of Free Fatty Acids: The reaction is stopped, and the released radiolabeled free fatty acids are extracted using a solvent partition method.

• Quantification: The radioactivity of the extracted free fatty acids is measured by liquid scintillation counting.

• Data Analysis: LPL activity is expressed as the amount of free fatty acid released per unit of time per gram of tissue.

Figure 4: Experimental workflow for LPL activity assay.

Structure-Activity Relationship (SAR)

The chemical structure of KRN4884, 5-amino-N-[2-(2-chlorophenyl)ethyl]-N'-cyano-3-pyridinecarboxamidine, is critical to its potent KATP channel opening activity. SAR studies have highlighted the importance of two key moieties:

• Amino group on the pyridine (B92270) nucleus: This group is crucial for the compound's potency.

• Chlorine atom on the benzene (B151609) nucleus: This halogen contributes significantly to the vasodilating ability.

Derivatives of KRN4884 lacking these functional groups exhibit significantly reduced relaxant potency in isolated porcine coronary arteries.[5]

Clinical Development and Future Directions

As of the latest available information, there are no publicly registered clinical trials for KRN4884. The reasons for the apparent halt in its clinical development are not disclosed in the scientific literature. Preclinical safety and toxicology data are also not publicly available.

Despite the lack of clinical progression, KRN4884 remains a valuable pharmacological tool for studying the roles of KATP channels in cardiovascular and metabolic regulation. Its dual action on blood pressure and triglycerides suggests that targeting the Kir6.1/SUR2B channel could be a viable strategy for treating metabolic syndrome. Further research into the signaling pathway linking KATP channel activation to LPL activity could uncover novel therapeutic targets for dyslipidemia.

Conclusion

KRN4884 is a potent KATP channel opener with demonstrated efficacy in preclinical models of hypertension and dyslipidemia. Its well-defined mechanism of action on the Kir6.1/SUR2B channel and its dual therapeutic potential make it a significant compound of interest for cardiovascular and metabolic research. While its clinical development status is unclear, the insights gained from studying KRN4884 continue to inform the development of novel therapies targeting KATP channels.

References

• 1. Effect of KRN4884 on lipid metabolism in hyperlipidemic rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. fda.gov [fda.gov]
• 3. Suppression of skeletal muscle lipoprotein lipase activity during physical inactivity: a molecular reason to maintain daily low-intensity activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effects of KRN4884, a novel pyridinecarboxamidine type KATP channel opener, on serum triglyceride levels in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Discovery and Characterization of VU0542270, the First Selective Inhibitor of Vascular Kir6.1/SUR2B KATP Channels - PMC [pmc.ncbi.nlm.nih.gov]

KRN4884's Role in Modulating Ion Channels: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the pharmacological effects of KRN4884, a potent ATP-sensitive potassium (KATP) channel opener. It delves into the molecular mechanisms of action, quantitative data on its efficacy, detailed experimental protocols for its study, and the key structural determinants of its activity.

Core Mechanism of Action

KRN4884 is a highly selective and potent opener of ATP-sensitive potassium (KATP) channels. Its primary target is the vascular-type KATP channel, a hetero-octameric complex composed of the inwardly rectifying potassium channel subunit Kir6.1 and the sulfonylurea receptor subunit SUR2B.[1][2] The activation of these channels in vascular smooth muscle cells is the cornerstone of KRN4884's pharmacological effects.

The binding of KRN4884 to the SUR2B subunit of the KATP channel complex initiates a cascade of events:

• KATP Channel Activation: KRN4884 binding promotes the open conformation of the KATP channel.

• Potassium Efflux: In the open state, the channel facilitates the efflux of potassium ions (K+) from the vascular smooth muscle cell, down its electrochemical gradient.

• Hyperpolarization: The outward movement of positive charge leads to hyperpolarization of the cell membrane, making the intracellular environment more negative.

• Inhibition of Voltage-Gated Calcium Channels: This hyperpolarization decreases the probability of opening for voltage-dependent L-type calcium channels.

• Reduced Calcium Influx: The inhibition of these calcium channels leads to a significant reduction in the influx of extracellular calcium (Ca2+) into the cell.

• Vasodilation: The decrease in intracellular free calcium concentration reduces the activity of the calcium-calmodulin-myosin light chain kinase pathway, resulting in smooth muscle relaxation and vasodilation.

This mechanism of action is supported by the fact that the effects of KRN4884 are competitively antagonized by glibenclamide, a well-characterized KATP channel blocker. KRN4884 has been shown to not significantly affect other types of ion channels, such as voltage-dependent Ca2+ channels or delayed rectifier K+ channels, highlighting its specificity.[1][2]

Quantitative Data Presentation

The potency and efficacy of KRN4884 in modulating KATP channels have been quantified in various experimental settings. The following tables summarize the key quantitative data available in the literature.

Parameter	Value	Species/Tissue	Experimental Condition	Reference
EC50 (KATP channel activation)	0.55 µM	Not specified	In the presence of 1 mM intracellular ATP	[3]
Single-Channel Conductance	47 pS	Rabbit femoral arterial myocytes	Inside-out patch clamp with symmetrical 140 mM K+	[2]

Compound	Relative Potency (vs. Levcromakalim)	Parameter	Species/Tissue	Reference
KRN4884	~43 times more potent	Activation of ATP-sensitive K+ current (IK-ATP)	Rabbit femoral arterial myocytes	[2]

Compound	Relative Potency	Parameter	Species/Tissue	Reference
KRN4884	~100-fold more potent than Ki1769	Vasorelaxation	Rat isolated aorta	[4]
KRN4884	~10-fold more potent than Ki3005	Vasorelaxation	Rat isolated aorta	[4]

Experimental Protocols

This section details the methodologies for key experiments used to characterize the ion channel modulating effects of KRN4884.

Electrophysiology: Patch-Clamp Technique

The patch-clamp technique is essential for directly studying the effects of KRN4884 on KATP channel activity at the single-channel and whole-cell level.

3.1.1. Cell Preparation

• Cell Line: Rabbit femoral arterial myocytes are a suitable native cell type expressing the target Kir6.1/SUR2B channels.

• Dissociation: Tissues are typically dissociated using a combination of enzymes such as collagenase and elastase to obtain single smooth muscle cells.

3.1.2. Recording Solutions

• Whole-Cell Recording:

  • Pipette (Intracellular) Solution (in mM): 140 KCl, 1 MgCl2, 10 HEPES, 10 EGTA, 3 ATP-Mg, 0.1 GDP-Tris (pH adjusted to 7.2 with KOH).

  • Bath (Extracellular) Solution (in mM): 135 NaCl, 5.9 KCl, 1.2 MgCl2, 2.5 CaCl2, 10 HEPES, 10 Glucose (pH adjusted to 7.4 with NaOH).

• Inside-Out Patch Recording:

  • Pipette (Extracellular) Solution (in mM): 140 KCl, 1 MgCl2, 10 HEPES (pH adjusted to 7.4 with KOH).

  • Bath (Intracellular) Solution (in mM): 140 KCl, 1 MgCl2, 10 HEPES, 1 EGTA, with varying concentrations of ATP and ADP to study nucleotide-dependent effects (pH adjusted to 7.2 with KOH).

3.1.3. Recording Procedure

• Whole-Cell: After establishing a gigaohm seal and rupturing the cell membrane, the cell is held at a holding potential of -60 mV. Voltage ramps or steps are applied to elicit and measure whole-cell currents. KRN4884 is applied via the bath solution.

• Inside-Out: After forming a gigaohm seal, the pipette is retracted to excise a patch of membrane, with the intracellular side facing the bath solution. This allows for the direct application of KRN4884 and nucleotides to the intracellular face of the channel. Channel activity is typically recorded at a fixed membrane potential (e.g., +60 mV).

Vascular Reactivity: Vasorelaxation Assay

This assay is used to assess the functional consequence of KATP channel opening by KRN4884 on blood vessel tone.

3.2.1. Tissue Preparation

• Vessel: Porcine coronary arteries or rat thoracic aortas are commonly used.

• Preparation: The artery is dissected, cleaned of connective tissue, and cut into rings of 2-3 mm in width. The rings are then mounted in an organ bath filled with Krebs-Henseleit solution.

3.2.2. Experimental Setup

• Organ Bath: The arterial rings are suspended between two hooks in an organ bath containing Krebs-Henseleit solution (in mM: 118 NaCl, 4.7 KCl, 1.2 KH2PO4, 1.2 MgSO4, 2.5 CaCl2, 25 NaHCO3, 11.1 Glucose) maintained at 37°C and gassed with 95% O2 / 5% CO2.

• Tension Recording: One hook is fixed, and the other is connected to an isometric force transducer to record changes in tension.

3.2.3. Experimental Protocol

• Equilibration: The arterial rings are allowed to equilibrate for 60-90 minutes under a resting tension of ~2 grams.

• Pre-contraction: The rings are pre-contracted with a high concentration of KCl (e.g., 25 mM) to induce a stable contraction.

• Cumulative Concentration-Response Curve: Once a stable contraction is achieved, KRN4884 is added to the organ bath in a cumulative manner, with increasing concentrations. The relaxation at each concentration is recorded until a maximal response is achieved.

• Data Analysis: The relaxation is expressed as a percentage of the pre-contracted tension, and concentration-response curves are plotted to determine the EC50 value.

Visualizations: Signaling Pathways and Structure-Activity Relationships

Signaling Pathway of KRN4884-Induced Vasodilation

Caption: Signaling cascade initiated by KRN4884 leading to vasodilation.

Experimental Workflow for Vasorelaxation Assay

Caption: Workflow for assessing KRN4884-induced vasorelaxation.

Structure-Activity Relationship of Pyridinecarboxamidine Derivatives

Caption: Structure-activity relationship of KRN4884 and its analogs.

References

• 1. Mechanism of action of K channel openers on skeletal muscle KATP channels. Interactions with nucleotides and protons - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structural insights into the mechanism of pancreatic KATP channel regulation by nucleotides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Elimination of allosteric modulation of myocardial KATP channels by ATP and protons in two Kir6.2 polymorphisms found in sudden cardiac death - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Off-target Effects and Selectivity Profile of KRN4884

For Researchers, Scientists, and Drug Development Professionals

Introduction

KRN4884 is a potent, orally active ATP-sensitive potassium (KATP) channel opener. Its primary mechanism of action involves the activation of KATP channels, leading to hyperpolarization of vascular smooth muscle cells and subsequent vasodilation. This property has positioned KRN4884 as a potential therapeutic agent for cardiovascular diseases, particularly hypertension. However, a thorough understanding of its selectivity profile and potential off-target effects is crucial for a comprehensive safety and efficacy assessment. This technical guide provides a detailed overview of the known on-target and off-target pharmacology of KRN4884, supported by experimental methodologies and data visualizations.

Core Pharmacology and Selectivity

KRN4884 exhibits a pronounced selectivity for a specific subtype of KATP channels.

Primary Target Data

Target	Subunit Composition	Effect	Potency (EC50)	Tissue Location	Reference
ATP-sensitive Potassium (KATP) Channel	Kir6.1 / SUR2B	Agonist (Opener)	0.55 µM (in the presence of 1 mM ATP)	Vascular Smooth Muscle	[1]

Selectivity Data

While a comprehensive public off-target screening panel for KRN4884 is not available, studies have indicated its selectivity over other ion channels.

Off-Target	Effect	Finding	Reference
Voltage-dependent Ca2+ channels	No significant effect	Did not affect currents	[1]
Delayed rectifier K+ channels	No significant effect	Did not affect currents	[1]

Off-Target Effects on Lipid Metabolism

A notable off-target effect of KRN4884 has been observed in lipid metabolism. Chronic administration has been shown to modulate triglyceride and fatty acid levels.

Parameter	Effect	Species	Dosage and Duration	Reference
Serum Triglycerides	Significant reduction	Rat	3 mg/kg/day (oral) for 10 days	[2]
Chylomicron and VLDL Triglycerides	Reduction	Rat	3 mg/kg/day (oral) for 10 days	[2]
Serum Total Cholesterol	No significant effect	Rat	3 mg/kg/day (oral) for 10 days	[2]
Serum Phospholipids	No significant effect	Rat	3 mg/kg/day (oral) for 10 days	[2]
Serum Free Fatty Acids	Increase	Rat	3 mg/kg/day (oral) for 10 days	[2]
Lipoprotein Lipase (B570770) (LPL) Activity (Adipose Tissue)	Increase	Rat	3 mg/kg/day (oral) for 10 days	[2]
Lipoprotein Lipase (LPL) Activity (Skeletal Muscle)	Increase	Rat	3 mg/kg/day (oral) for 10 days	[2]
Hepatic Triglyceride Lipase (HTGL) Activity	No significant effect	Rat	3 mg/kg/day (oral) for 10 days	[2]

Signaling Pathways and Experimental Workflows

KRN4884 Mechanism of Action in Vascular Smooth Muscle

KRN4884 signaling pathway in vascular smooth muscle cells.

Experimental Workflow for Assessing Off-Target Liability

A typical workflow for characterizing off-target effects.

Experimental Protocols

Electrophysiological Recording of KATP Channel Activity

Objective: To measure the effect of KRN4884 on KATP channel currents in isolated cells.

Methodology:

• Cell Preparation: Isolate vascular smooth muscle cells from a suitable animal model (e.g., rabbit femoral artery).

• Patch-Clamp Configuration: Utilize the whole-cell or inside-out patch-clamp technique.

• Solutions:

  • Bath Solution (extracellular): Contains (in mM): 140 NaCl, 5 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 glucose (pH adjusted to 7.4 with NaOH).

  • Pipette Solution (intracellular): Contains (in mM): 140 KCl, 1 MgCl2, 10 HEPES, 1 EGTA, and varying concentrations of ATP (e.g., 1 mM) to study ATP-dependent effects (pH adjusted to 7.2 with KOH).

• Drug Application: Perfuse KRN4884 at various concentrations onto the clamped cell.

• Data Acquisition: Record membrane currents using an patch-clamp amplifier and appropriate software. The holding potential is typically clamped at -60 mV, and voltage steps or ramps are applied to elicit currents.

• Analysis: Measure the amplitude of the outward current induced by KRN4884. The effect can be quantified by constructing a dose-response curve to determine the EC50 value.

Ex Vivo Vasorelaxation Assay

Objective: To assess the vasodilatory effect of KRN4884 on isolated arterial rings.

Methodology:

• Tissue Preparation: Isolate arterial segments (e.g., rat aorta or porcine coronary artery) and cut them into rings of 2-3 mm in width.

• Organ Bath Setup: Mount the arterial rings in organ baths filled with Krebs-Henseleit solution, maintained at 37°C and bubbled with 95% O2 / 5% CO2.

• Contraction Induction: Pre-contract the arterial rings with a vasoconstrictor agent such as KCl (e.g., 25 mM) or phenylephrine.

• Drug Application: Once a stable contraction is achieved, cumulatively add KRN4884 in increasing concentrations to the organ bath.

• Data Recording: Record the isometric tension of the arterial rings using a force transducer.

• Analysis: Express the relaxation induced by KRN4884 as a percentage of the pre-contraction tension. Construct a concentration-response curve to determine the EC50 value.

In Vivo Assessment of Serum Triglyceride Levels

Objective: To determine the effect of KRN4884 administration on circulating triglyceride levels in an animal model.

Methodology:

• Animal Model: Use a suitable rodent model, such as Sprague-Dawley rats.

• Drug Administration: Administer KRN4884 orally (e.g., via gavage) at the desired dose (e.g., 3 mg/kg) daily for a specified period (e.g., 10 days). A vehicle control group should be included.

• Blood Sampling: At the end of the treatment period, collect blood samples from the animals, typically after a fasting period.

• Plasma/Serum Separation: Centrifuge the blood samples to separate plasma or serum.

• Triglyceride Measurement: Use a commercial enzymatic assay kit to quantify the triglyceride concentration in the plasma/serum samples. This typically involves the enzymatic hydrolysis of triglycerides to glycerol (B35011) and free fatty acids, followed by a colorimetric or fluorometric detection of glycerol.

• Data Analysis: Compare the mean triglyceride levels between the KRN4884-treated group and the vehicle control group using appropriate statistical tests.

Lipoprotein Lipase (LPL) Activity Assay

Objective: To measure the effect of KRN4884 treatment on LPL activity in tissues.

Methodology:

• Tissue Collection: Following in vivo treatment with KRN4884, harvest relevant tissues such as adipose tissue and skeletal muscle.

• Tissue Homogenization: Homogenize the tissue samples in a suitable buffer to extract proteins.

• LPL Activity Measurement: Use a fluorometric or radiometric assay to determine LPL activity. A common method involves incubating the tissue homogenate with a radiolabeled or fluorescently tagged triglyceride substrate. The activity of LPL is determined by measuring the release of labeled free fatty acids.

• Data Analysis: Normalize LPL activity to the total protein concentration of the tissue homogenate. Compare the LPL activity between the KRN4884-treated and control groups.

Conclusion

KRN4884 is a potent and selective opener of vascular KATP channels (Kir6.1/SUR2B), demonstrating clear vasodilatory effects. While it shows good selectivity against other tested ion channels, a significant off-target effect on lipid metabolism has been identified, characterized by a reduction in serum triglycerides and an increase in lipoprotein lipase activity. The lack of publicly available, broad off-target screening data underscores the importance of comprehensive safety pharmacology studies in drug development. The experimental protocols detailed herein provide a framework for the continued investigation of KRN4884 and other KATP channel modulators. Further research into the molecular mechanisms underlying the lipid-modulating effects of KRN4884 is warranted to fully understand its pharmacological profile.

References

• 1. Lipoprotein Lipase Activity Assay (Fluorometric) [protocols.io]
• 2. Electrophysiological analysis of cardiac KATP channel [alphagalileo.org]

KRN4884: A Technical Overview of its Pharmacokinetics and Pharmacodynamics

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pharmacodynamics

The primary mechanism of action of KRN4884 is the opening of ATP-sensitive potassium (K-ATP) channels in the cell membrane, particularly in vascular smooth muscle cells.[1][2] This action leads to hyperpolarization of the cell membrane, which in turn inhibits the influx of calcium ions through voltage-dependent calcium channels. The reduced intracellular calcium concentration results in vasodilation and a subsequent decrease in blood pressure.[1][3]

Key Pharmacodynamic Effects:

• Vasodilation: KRN4884 induces potent, concentration-dependent relaxation of vascular smooth muscle.[4] It has been shown to be approximately 26-fold more potent than levcromakalim (B1674936) in this regard.[5] The vasorelaxant effect is observed in various arterial beds, including coronary arteries.[3][6]

• Antihypertensive Effects: Oral administration of KRN4884 produces a dose-dependent and long-lasting reduction in blood pressure in hypertensive animal models.[1][5] Notably, its antihypertensive effect is sustained over repeated administrations without the development of tolerance.[1]

• Cardiovascular Profile: In anesthetized dogs, KRN4884 decreases mean blood pressure, total peripheral vascular resistance, and coronary vascular resistance, while increasing aortic and coronary blood flow.[7] The duration of its hypotensive action is longer than that of levcromakalim and nifedipine (B1678770).[7]

• Lipid Metabolism: Studies in rats have shown that oral administration of KRN4884 can lead to a significant reduction in serum triglyceride levels.[2] This effect is thought to be mediated by an increase in lipoprotein lipase (B570770) (LPL) activity in adipose tissue and skeletal muscle.[2]

Signaling Pathway

The signaling pathway for KRN4884's primary vasodilatory effect is initiated by its binding to and opening of the K-ATP channels in vascular smooth muscle cells.

Signaling pathway of KRN4884-induced vasodilation.

Pharmacokinetics

Detailed quantitative pharmacokinetic data for KRN4884, including Cmax, Tmax, and AUC, are not publicly available in the reviewed scientific literature. However, some qualitative information regarding its pharmacokinetic profile can be summarized.

Absorption and Distribution

KRN4884 is orally active, as evidenced by its antihypertensive effects following oral administration in animal models.[1][5]

Metabolism and Excretion

The metabolic pathways and excretion routes of KRN4884 have not been extensively detailed in the available literature.

Repeated Dosing

A 15-day repeated oral-administration study in conscious renal hypertensive dogs showed that the maximal concentration (Cmax) and area under the curve (AUC) of KRN4884 in plasma did not change between days 1, 8, and 15, suggesting no significant accumulation or induction of metabolism with repeated dosing.[1][8]

Quantitative Data Summary

While specific pharmacokinetic parameters are unavailable, the following table summarizes key pharmacodynamic and comparative potency data for KRN4884.

Parameter	Value/Observation	Species/Model	Reference
Potency (Vasorelaxation)	~26-fold more potent than levcromakalim	Rat isolated aorta	[5]
~10-fold less potent than nilvadipine	Rat isolated aorta	[5]
Antihypertensive Effect	Dose-dependent and long-lasting	Spontaneously hypertensive rats	[5]
No tolerance observed over 7 days	Spontaneously hypertensive rats	[5]
Repeated Dosing PK	Cmax and AUC unchanged over 15 days	Conscious renal hypertensive dogs	[1][8]
Effect on Triglycerides	Significant reduction with 3 mg/kg for 10 days	Sprague-Dawley rats	[2]

Experimental Protocols

Detailed experimental protocols from the original studies are not fully available. However, based on the methodologies described in the literature, the following sections outline the likely procedures for key experiments.

In Vitro Vasorelaxation Assay

This experiment assesses the direct vasodilatory effect of KRN4884 on isolated blood vessels.

Protocol Outline:

• Tissue Preparation: Thoracic aortas are isolated from rats, cleaned of adhering tissue, and cut into rings.

• Mounting: The aortic rings are mounted in organ baths containing a physiological salt solution (e.g., Krebs-Henseleit solution), maintained at 37°C, and aerated with a gas mixture (e.g., 95% O2, 5% CO2).

• Contraction: The aortic rings are pre-contracted with a vasoconstrictor agent such as potassium chloride (KCl) or phenylephrine (B352888) to induce a stable contractile tone.[5]

• Drug Administration: Cumulative concentrations of KRN4884 are added to the organ bath, and the resulting relaxation is measured isometrically.

• Data Analysis: Concentration-response curves are constructed to determine the potency (e.g., EC50) of KRN4884.

References

• 1. researchgate.net [researchgate.net]
• 2. Effects of KRN4884, a novel pyridinecarboxamidine type KATP channel opener, on serum triglyceride levels in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effects of potassium channel opener KRN4884 on human conduit arteries used as coronary bypass grafts - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In vitro and in vivo vasodilating effects of KRN4884, Ki1769 and Ki3005, pyridinecarboxamidine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Effects of KRN4884, a novel K channel opener, on the cardiovascular system in anesthetized dogs: a comparison with levcromakalim, nilvadipine, and nifedipine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

KRN4884: A Technical Review of its Impact on Triglyceride Levels and Lipid Metabolism

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the effects of KRN4884 on triglyceride levels and lipid metabolism, drawing from key preclinical studies. KRN4884, a novel pyridinecarboxamidine type potassium channel opener, has demonstrated significant triglyceride-lowering properties in addition to its established vasodilatory and antihypertensive effects.[1][2][3][4][5] This document summarizes the core findings, presents quantitative data in a structured format, details experimental methodologies, and visualizes the underlying mechanisms and workflows.

Core Mechanism of Action in Lipid Metabolism

KRN4884's primary mechanism for reducing triglyceride levels is through the enhancement of lipoprotein lipase (B570770) (LPL) activity in peripheral tissues.[6][7] LPL is a crucial enzyme responsible for hydrolyzing triglycerides within chylomicrons and very-low-density lipoproteins (VLDL), facilitating the uptake of fatty acids into tissues like adipose and skeletal muscle. Studies have shown a direct correlation between the administration of KRN4884 and increased LPL activity in these tissues, leading to a reduction in circulating triglyceride levels.[6][7][8] Notably, KRN4884 does not appear to affect hepatic triglyceride lipase (HTGL) activity or the triglyceride secretion rate from the liver.[6][7][8]

Quantitative Effects on Lipid Parameters

The following tables summarize the quantitative data from key preclinical studies investigating the effects of KRN4884 on various lipid parameters.

Table 1: Effect of KRN4884 on Serum Lipid Levels in Hyperlipidemic Rats

Animal Model	Treatment Group	Dose (mg/kg/day)	Duration	Serum Triglycerides	Serum Total Cholesterol	Serum Phospholipids	Serum Free Fatty Acids	Reference
Obese Zucker Rats	Vehicle	-	14 days	538 ± 86	-	-	-	[1]
Obese Zucker Rats	KRN4884	1	14 days	421 ± 53	-	-	-	[1]
Obese Zucker Rats	KRN4884	3	14 days	284 ± 35	-	-	-	[1]
Obese Zucker Rats	KRN4884	10	14 days	198 ± 29	-	-	-	[1]
Sprague-Dawley Rats	Vehicle	-	10 days	108 ± 11	65 ± 2	135 ± 4	0.51 ± 0.04	[6][7]
Sprague-Dawley Rats	KRN4884	3	10 days	65 ± 7	62 ± 2	131 ± 3	0.72 ± 0.05	[6][7]
Sprague-Dawley Rats	Clofibrate	160	10 days	69 ± 6	54 ± 2	119 ± 3	0.38 ± 0.03	[6][7]

*p < 0.05 vs. Vehicle. All values are mean ± S.E.M.

Table 2: Effect of KRN4884 on Lipoprotein Triglyceride Levels in Sprague-Dawley Rats

Treatment Group	Dose (mg/kg/day)	Duration	Chylomicron Triglycerides (mg/dl)	VLDL Triglycerides (mg/dl)	Reference
Vehicle	-	10 days	45 ± 6	38 ± 4	[6][7]
KRN4884	3	10 days	25 ± 4	21 ± 2	[6][7]
Clofibrate	160	10 days	28 ± 4	22 ± 2	[6][7]

*p < 0.05 vs. Vehicle. All values are mean ± S.E.M.

Table 3: Effect of KRN4884 on Tissue Lipase Activity in Sprague-Dawley Rats

| Treatment Group | Dose (mg/kg/day) | Duration | Adipose Tissue LPL Activity (mU/g) | Skeletal Muscle LPL Activity (mU/g) | Hepatic Triglyceride Lipase (HTGL) Activity (mU/mg protein) | Reference | |---|---|---|---|---|---| | Vehicle | - | 10 days | 138 ± 15 | 35 ± 4 | 1.2 ± 0.1 |[6][7] | | KRN4884 | 3 | 10 days | 225 ± 21* | 58 ± 6* | 1.1 ± 0.1 |[6][7] | | Clofibrate | 160 | 10 days | 145 ± 12 | 38 ± 3 | 1.1 ± 0.1 |[6][7] |

*p < 0.05 vs. Vehicle. All values are mean ± S.E.M.

Experimental Protocols

A detailed understanding of the methodologies employed in these studies is crucial for interpretation and potential replication.

Animal Models and Drug Administration

• Genetically Hyperlipidemic Model: Male obese Zucker rats were used.[1]

• Diet-Induced Hyperlipidemic Model: Male Sprague-Dawley rats were fed a high-fat diet.[1]

• Normolipidemic Model: Male Sprague-Dawley rats were used in several studies.[6][7]

• Drug Administration: KRN4884 was administered orally by gavage, typically as a suspension in 0.5% (w/v) carboxymethyl cellulose, for durations ranging from 10 to 14 days.[1][6][7][9]

Biochemical Assays

• Serum Lipid Analysis: Blood samples were collected, and serum levels of triglycerides, total cholesterol, phospholipids, and free fatty acids were determined using standard enzymatic assay kits.

• Lipoprotein Fractionation: Chylomicrons and VLDL were separated from serum by ultracentrifugation to measure their respective triglyceride content.

• Lipase Activity Assays:

  • Lipoprotein Lipase (LPL): Adipose and skeletal muscle tissues were homogenized, and LPL activity was measured by the rate of hydrolysis of a radiolabeled triolein (B1671897) substrate emulsion.

  • Hepatic Triglyceride Lipase (HTGL): Liver homogenates were used, and HTGL activity was assayed similarly to LPL activity.

• Triglyceride Secretion Rate: This was measured using the Triton WR-1339 injection procedure. Triton WR-1339 inhibits the activity of LPL, leading to an accumulation of triglycerides in the plasma. The rate of this accumulation reflects the hepatic triglyceride secretion rate.[6][7]

Visualizing the Mechanisms and Workflows

To further elucidate the concepts discussed, the following diagrams have been generated using Graphviz (DOT language).

Caption: Signaling pathway of KRN4884's effect on triglyceride metabolism.

Caption: Experimental workflow for evaluating KRN4884's lipid-lowering effects.

Conclusion

The available preclinical evidence strongly suggests that KRN4884 possesses a beneficial effect on lipid metabolism, specifically in reducing serum triglyceride levels. This effect is primarily mediated by the enhancement of LPL activity in peripheral tissues. For drug development professionals, these findings indicate a potential dual therapeutic benefit of KRN4884, addressing both hypertension and hypertriglyceridemia. Further research, including clinical trials, would be necessary to validate these findings in humans and to fully elucidate the therapeutic potential of KRN4884 in managing metabolic syndromes.

References

• 1. Effect of KRN4884 on lipid metabolism in hyperlipidemic rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Structure-activity relationship of a novel K+ channel opener, KRN4884, and related compounds in porcine coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. KRN4884, a novel K channel opener: antihypertensive effects in conscious renal hypertensive dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effects of KRN4884, a novel K channel opener, on the cardiovascular system in anesthetized dogs: a comparison with levcromakalim, nilvadipine, and nifedipine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. In vitro and in vivo vasodilating effects of KRN4884, Ki1769 and Ki3005, pyridinecarboxamidine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effects of KRN4884, a novel pyridinecarboxamidine type KATP channel opener, on serum triglyceride levels in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Effects of KRN4884, a novel pyridinecarboxamidine type KATP channel opener, on serum triglyceride levels in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. medchemexpress.com [medchemexpress.com]

KRN4884: A Technical Guide to its Potential in Neuroscience Research

For Researchers, Scientists, and Drug Development Professionals

Abstract

KRN4884 is a potent pyridinecarboxamidine derivative recognized for its function as an ATP-sensitive potassium (KATP) channel opener. While extensively characterized for its vasodilatory and antihypertensive properties, its potential within the field of neuroscience remains largely unexplored. This technical guide synthesizes the existing pharmacological data for KRN4884 and extrapolates its potential applications in neuroscience research based on the well-established role of KATP channels in the central nervous system. This document provides a comprehensive overview of KRN4884's mechanism of action, summarizes key quantitative data, details relevant experimental protocols, and proposes potential signaling pathways and experimental workflows for its investigation in a neuroscience context.

Introduction to KRN4884

KRN4884, chemically identified as 5-amino-N-[2-(2-chlorophenyl)ethyl]-N'-cyano-3-pyridinecarboxamidine, is a novel and potent opener of ATP-sensitive potassium (KATP) channels.[1] Its primary established effects are in the cardiovascular system, where it induces vasodilation by opening KATP channels in vascular smooth muscle cells.[1][2] This action leads to hyperpolarization of the cell membrane, closure of voltage-dependent calcium channels, and subsequent muscle relaxation.

Mechanism of Action

The principal mechanism of action for KRN4884 is the opening of ATP-sensitive potassium (KATP) channels.[1][2] These channels are hetero-octameric protein complexes composed of pore-forming inwardly rectifying potassium channel (Kir6.x) subunits and regulatory sulfonylurea receptor (SUR) subunits.[1] KATP channels function as metabolic sensors, linking the energetic state of a cell to its electrical excitability.[1] Under normal physiological conditions with high intracellular ATP, these channels are predominantly closed.[3][4] A decrease in the ATP/ADP ratio, indicative of metabolic stress, triggers the opening of KATP channels.[4]

KRN4884 promotes the open state of the KATP channel, leading to an efflux of potassium ions from the cell. This results in hyperpolarization of the cell membrane, making it more difficult to reach the threshold for depolarization. In vascular smooth muscle, this prevents the influx of calcium ions required for contraction, leading to vasodilation and a decrease in blood pressure.[1]

Quantitative Data Summary

The following tables summarize the available quantitative data for KRN4884 from preclinical studies.

Table 1: In Vitro Potency and Efficacy of KRN4884 and Related Compounds

Compound	Vasorelaxant Potency (Molar Concentration)	Relative Potency	Reference
KRN4884	10⁻¹⁰ - 10⁻⁶ M	~100-fold > Ki1769, ~10-fold > Ki3005	[1]
Ki1769	10⁻⁸ - 10⁻⁵ M	-	[1]
Ki3005	10⁻¹⁰ - 10⁻⁶ M	-	[1]

Table 2: In Vivo Hemodynamic Effects of KRN4884 in Anesthetized Normotensive Rats

Compound	Intravenous Dose (µg/kg)	Effect on Mean Blood Pressure	Reference
KRN4884	1 - 10	Dose-dependent decrease	[1]
Ki1769	10 - 100	Dose-dependent decrease	[1]
Ki3005	3 - 30	Dose-dependent decrease	[1]

Table 3: Comparative Antihypertensive Effects of KRN4884 in Conscious Renal Hypertensive Dogs (0.1 mg/kg, p.o.)

Compound	Dose (mg/kg)	Magnitude of Antihypertensive Effect	Duration of Action	Reference
KRN4884	0.1	Similar to Levcromakalim and Nilvadipine	More prolonged	[3]
Levcromakalim	0.05	Similar to KRN4884	Shorter than KRN4884	[3]
Nilvadipine	1.0	Similar to KRN4884	Similar to KRN4884	[3]

Potential for KRN4884 in Neuroscience Research

While direct studies of KRN4884 in the central nervous system are lacking, its potent KATP channel-opening activity suggests significant potential for neuroscience research. KATP channels are widely expressed in the brain, including in neurons of the hippocampus, cortex, substantia nigra, and hypothalamus.[4][5] In neurons, these channels play a critical role in coupling neuronal activity to the metabolic state.[1][5]

4.1. Neuroprotection:

A primary area of interest is neuroprotection. During metabolic stress, such as ischemia or hypoglycemia, a fall in intracellular ATP leads to the opening of neuronal KATP channels.[6][7] This hyperpolarizes the neuron, reducing its excitability and subsequent energy demand, which is a protective mechanism.[6][8] KATP channel openers have demonstrated neuroprotective effects in preclinical models of stroke and epilepsy.[2][8] By potently activating these channels, KRN4884 could be investigated as a tool to:

• Reduce neuronal damage in models of ischemic stroke.

• Suppress seizure activity in epilepsy models.

• Mitigate neuronal loss in models of neurodegenerative diseases where metabolic dysfunction is implicated, such as Parkinson's and Alzheimer's disease.[3][9]

4.2. Modulation of Neuronal Excitability:

Given that KATP channels are regulators of neuronal firing, KRN4884 could be a valuable pharmacological tool to study the impact of neuronal hyperpolarization on various physiological and pathological processes. Research could explore its effects on:

• Synaptic transmission and plasticity.

• Neuronal network oscillations.

• The regulation of neurotransmitter release.

4.3. Neurological Channelopathies:

Dysfunction of potassium channels is linked to a number of neurological disorders, often referred to as channelopathies.[10][11] These conditions can result in neuronal hyperexcitability.[10][11] KRN4884 could be explored as a potential therapeutic strategy to counteract the reduced potassium channel function in these disorders.

Experimental Protocols

The following are detailed methodologies from key experiments involving KRN4884, which can be adapted for neuroscience research.

5.1. In Vitro Vasorelaxation Assay (Adaptable for Brain Slice Electrophysiology)

• Objective: To determine the concentration-dependent effect of KRN4884 on tissue relaxation.

• Original Preparation: Isolated rat aortas.

• Methodology:

  • Male Wistar rats are euthanized, and the thoracic aorta is excised and cut into helical strips.

  • The strips are mounted in organ baths containing Krebs-Henseleit solution, maintained at 37°C, and aerated with 95% O₂ and 5% CO₂.

  • The preparations are allowed to equilibrate for 60 minutes under a resting tension of 1.5 g.

  • The aortic strips are contracted with an EC₅₀ concentration of norepinephrine.

  • Once a stable contraction is achieved, cumulative concentration-response curves to KRN4884 (10⁻¹⁰ to 10⁻⁶ M) are generated.

• Neuroscience Adaptation: This protocol can be adapted for brain slice electrophysiology. Instead of aortic strips, acute brain slices containing the region of interest (e.g., hippocampus) would be prepared. Whole-cell patch-clamp recordings from neurons would be performed to measure changes in membrane potential and firing rate in response to the application of KRN4884.

5.2. In Vivo Hemodynamic Studies in Anesthetized Animals (Adaptable for In Vivo Neuropharmacology)

• Objective: To assess the in vivo effects of KRN4884 on cardiovascular parameters.

• Original Model: Anesthetized normotensive rats.

• Methodology:

  • Male Wistar rats are anesthetized with pentobarbital (B6593769) sodium.

  • The femoral artery and vein are cannulated for blood pressure measurement and drug administration, respectively.

  • After a stabilization period, KRN4884 is administered intravenously in a dose-dependent manner (1-10 µg/kg).

  • Mean arterial pressure and heart rate are continuously monitored.

• Neuroscience Adaptation: This in vivo model can be adapted to study the neuropharmacological effects of KRN4884. For instance, in a model of chemically induced seizures, KRN4884 could be administered intravenously prior to the convulsant agent, and its effect on seizure latency, duration, and severity could be quantified. This could be combined with electroencephalogram (EEG) recordings to directly measure brain electrical activity.

Visualizations: Signaling Pathways and Experimental Workflows

Diagram 1: Established Signaling Pathway of KRN4884 in Vascular Smooth Muscle

Caption: KRN4884-induced vasodilation pathway.

Diagram 2: Proposed Neuroprotective Signaling Pathway of KRN4884

Caption: Proposed neuroprotective mechanism of KRN4884.

Diagram 3: Experimental Workflow for Investigating KRN4884 in an In Vitro Model of Excitotoxicity

Caption: Workflow for in vitro neuroprotection assay.

Conclusion

KRN4884 is a well-characterized, potent opener of ATP-sensitive potassium channels with established efficacy in the cardiovascular system. While its direct application in neuroscience has yet to be explored, the critical role of KATP channels in neuronal function presents a compelling rationale for its investigation in this field. Its ability to modulate neuronal excitability and potentially confer neuroprotection makes KRN4884 a valuable pharmacological tool for researchers studying neurological disorders characterized by metabolic stress and hyperexcitability. The experimental frameworks detailed in this guide provide a foundation for future studies aimed at elucidating the neuropharmacological profile of KRN4884 and unlocking its potential in neuroscience research and drug development.

References

• 1. Molecular physiology of neuronal K-ATP channels (review) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. K(ATP) channel openers, adenosine agonists and epileptic preconditioning are stress signals inducing hippocampal neuroprotection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. Neuroprotective role of ATP-sensitive potassium channels in cerebral ischemia - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Dynamic activation of KATP channels in rhythmically active neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Neuroprotection by KATP channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Neuroprotective role of ATP-sensitive potassium channels in cerebral ischemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. KATP channel therapeutics at the bedside - PMC [pmc.ncbi.nlm.nih.gov]
• 9. K(ATP) channel openers protect mesencephalic neurons against MPP+-induced cytotoxicity via inhibition of ROS production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Is there a role for potassium channel openers in neuronal ion channel disorders? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. tandfonline.com [tandfonline.com]

Protocols & Analytical Methods

Application Notes and Protocols for KRN4884 Patch-Clamp Electrophysiology

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the characterization of KRN4884, a putative potassium channel opener, using patch-clamp electrophysiology. The methodologies outlined below are designed to assess the compound's potency, selectivity, and mechanism of action on voltage-gated potassium channels.

Introduction

Voltage-gated potassium (Kv) channels are crucial regulators of cellular excitability and are implicated in a wide range of physiological processes. Their dysfunction has been linked to various pathological conditions, making them attractive therapeutic targets. Patch-clamp electrophysiology is the gold-standard method for studying ion channel function with high fidelity, allowing for precise measurement of ionic currents.[1][2][3][4] This document details the protocols for evaluating the effects of KRN4884 on Kv channels using this technique.

Data Presentation

Table 1: Electrophysiological Properties of a Target Kv Channel

Parameter	Value
Cell Line	CHO-K1 stably expressing human Kv7.2/7.3
Temperature	Room Temperature (22-25°C)
V½ of Activation	-28.5 ± 1.2 mV
Slope Factor (k)	8.5 ± 0.5
Current Density @ +40 mV	152.3 ± 15.7 pA/pF

Table 2: Potency of KRN4884 on a Target Kv Channel

Parameter	Value
Target Channel	Kv7.2/7.3
EC50	150 nM
Hill Slope	1.1
Maximum Efficacy	85% increase in current at -40 mV

Experimental Protocols

Cell Culture and Preparation

• Cell Line: Chinese Hamster Ovary (CHO-K1) cells stably expressing the human Kv7.2/7.3 channel subunits are recommended. These cells provide a robust and consistent expression system.

• Culture Conditions: Cells are to be cultured in DMEM/F-12 medium supplemented with 10% fetal bovine serum, 1% penicillin-streptomycin, and a suitable selection antibiotic (e.g., G418 at 500 µg/mL) to maintain stable channel expression.

• Cell Preparation for Electrophysiology: For recording, cells should be plated onto glass coverslips at a low density 24-48 hours prior to the experiment. On the day of recording, the coverslip is transferred to the recording chamber on the microscope stage.

Solutions and Reagents

• External Solution (in mM): 140 NaCl, 4 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 10 Glucose. Adjust pH to 7.4 with NaOH and osmolarity to 310-320 mOsm.

• Internal Solution (in mM): 140 KCl, 1 MgCl₂, 10 EGTA, 10 HEPES, 2 Mg-ATP. Adjust pH to 7.2 with KOH and osmolarity to 290-300 mOsm.

• KRN4884 Stock Solution: Prepare a 10 mM stock solution of KRN4884 in dimethyl sulfoxide (B87167) (DMSO). Subsequent dilutions to the final working concentrations should be made in the external solution on the day of the experiment. The final DMSO concentration should not exceed 0.1%.

Whole-Cell Patch-Clamp Recording

The whole-cell configuration is the most common for this type of study, allowing for the measurement of currents across the entire cell membrane.[2]

• Pipette Preparation: Glass micropipettes are pulled from borosilicate glass capillaries using a micropipette puller to a resistance of 3-5 MΩ when filled with the internal solution.

• Giga-seal Formation: Under visual control using a microscope, the micropipette is brought into contact with the cell membrane. Gentle suction is applied to form a high-resistance seal ( >1 GΩ) between the pipette tip and the cell membrane.[3]

• Whole-Cell Access: After establishing a stable giga-seal, a brief pulse of suction is applied to rupture the membrane patch, establishing electrical and diffusive access to the cell's interior.[1][5]

• Data Acquisition: Recordings are performed using a patch-clamp amplifier and a digitizer. Data is acquired and analyzed using appropriate software.[4] The membrane potential is held at -80 mV.

Voltage Protocols

To characterize the effect of KRN4884, a series of voltage protocols are applied:

• Activation Protocol: To determine the voltage-dependence of channel activation, cells are held at -80 mV and then depolarized in 10 mV steps from -100 mV to +60 mV for 500 ms. A tail pulse to -120 mV is used to measure the deactivating tail currents.

• Concentration-Response Protocol: To determine the EC50 of KRN4884, a step depolarization to a voltage that elicits a submaximal current (e.g., -40 mV) is applied repeatedly. After a stable baseline current is established, increasing concentrations of KRN4884 are perfused into the recording chamber.

Data Analysis

• Current-Voltage (I-V) Relationship: The peak current amplitude at each voltage step is plotted against the corresponding membrane potential to generate an I-V curve.

• Conductance-Voltage (G-V) Relationship: The conductance (G) is calculated from the tail current amplitudes and plotted against the prepulse potential. The data is then fitted with a Boltzmann function to determine the half-maximal activation voltage (V½) and the slope factor (k).

• Concentration-Response Curve: The percentage increase in current at a specific voltage is plotted against the logarithm of the KRN4884 concentration. The data is fitted with a Hill equation to determine the EC50 and Hill slope.

Visualizations

Experimental Workflow

Caption: Workflow for KRN4884 patch-clamp electrophysiology.

Proposed Signaling Pathway

Caption: Proposed mechanism of action for KRN4884.

References

• 1. docs.axolbio.com [docs.axolbio.com]
• 2. journals.library.ualberta.ca [journals.library.ualberta.ca]
• 3. Patch Clamp Protocol [labome.com]
• 4. Patch Clamp Electrophysiology, Action Potential, Voltage Clamp [moleculardevices.com]
• 5. Whole Cell Patch Clamp Protocol [protocols.io]

Application Notes and Protocols for KRN4884 in In Vitro Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

KRN4884 is a potent, novel pyridinecarboxamidine derivative that functions as a potassium channel opener.[1] Specifically, it activates ATP-sensitive potassium (KATP) channels, leading to vasodilation and other cellular effects.[1][2] Its mechanism of action makes it a valuable tool for in vitro studies investigating cardiovascular physiology, ion channel function, and related signaling pathways. This document provides detailed protocols for the dissolution and preparation of KRN4884 for use in various in vitro experimental settings.

Data Presentation

Quantitative Data Summary

For consistent and reproducible results, proper preparation of KRN4884 is crucial. The following table summarizes key quantitative data for the preparation of KRN4884 solutions for in vitro studies.

Parameter	Value	Source
Primary Solvent	Dimethyl sulfoxide (B87167) (DMSO)	[3]
Stock Solution Concentration	10 mM	[3]
Typical In Vitro Working Concentration	10⁻¹⁰ M to 10⁻⁶ M (0.1 nM to 1 µM)	[1][4]
Effective Concentration (EC₅₀) for KATP channel activation	0.55 µM (in the presence of 1 mM ATP)	[3]
Antagonist	Glibenclamide	[1][2][5]
Final DMSO concentration in cell culture	< 0.1%	[3]

Experimental Protocols

Protocol 1: Preparation of 10 mM KRN4884 Stock Solution in DMSO

This protocol details the steps for preparing a concentrated stock solution of KRN4884, which can be stored for future use.

Materials:

• KRN4884 powder (CAS No: 152802-8-1)

• Anhydrous dimethyl sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

• Calibrated analytical balance

• Vortex mixer

• Pipettes and sterile filter tips

Procedure:

• Determine the required mass of KRN4884:

  • The molecular weight of KRN4884 (C₁₆H₁₆ClN₅) is 329.79 g/mol .

  • To prepare a 10 mM stock solution, you will need 3.2979 mg of KRN4884 per 1 mL of DMSO.

  • Calculate the required mass based on the desired volume of stock solution. For example, for 1 mL of a 10 mM stock, weigh out 3.2979 mg of KRN4884.

• Weighing KRN4884:

  • Tare a sterile microcentrifuge tube on a calibrated analytical balance.

  • Carefully add the calculated amount of KRN4884 powder to the tube.

• Dissolving in DMSO:

  • Add the corresponding volume of anhydrous DMSO to the microcentrifuge tube containing the KRN4884 powder.

  • Cap the tube tightly.

  • Vortex the solution until the KRN4884 is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary.

• Storage:

  • Aliquot the 10 mM stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C or -80°C for long-term stability.

Protocol 2: Preparation of Working Solutions for In Vitro Assays

This protocol describes how to dilute the 10 mM KRN4884 stock solution to the desired final concentration for your specific in vitro experiment.

Materials:

• 10 mM KRN4884 stock solution in DMSO

• Appropriate cell culture medium or bath solution (e.g., Krebs-Henseleit solution, physiological salt solution)

• Sterile microcentrifuge tubes

• Pipettes and sterile filter tips

Procedure:

• Thaw the Stock Solution:

  • Thaw a single aliquot of the 10 mM KRN4884 stock solution at room temperature.

• Serial Dilutions (if necessary):

  • For very low final concentrations, it is recommended to perform serial dilutions to ensure accuracy.

  • For example, to prepare a 1 mM intermediate solution, dilute the 10 mM stock 1:10 in DMSO.

• Preparation of the Final Working Solution:

  • Determine the final concentration of KRN4884 required for your experiment (e.g., 1 µM).

  • Calculate the volume of the stock solution needed to achieve this final concentration in your experimental volume.

  • Important: The final concentration of DMSO in the cell culture medium should be kept below 0.1% to avoid solvent-induced cytotoxicity.[3]

  • Add the calculated volume of the KRN4884 stock solution to the pre-warmed cell culture medium or bath solution.

  • Mix thoroughly by gentle pipetting or inversion.

• Vehicle Control:

  • Prepare a vehicle control by adding the same volume of DMSO (without KRN4884) to an equal volume of the cell culture medium. This is crucial to distinguish the effects of KRN4884 from any potential effects of the solvent.

• Application to Cells:

  • Apply the freshly prepared working solution of KRN4884 or the vehicle control to your cells or tissue preparations as per your experimental design.

Mandatory Visualizations

KRN4884 Preparation Workflow

Caption: Workflow for preparing KRN4884 stock and working solutions.

Signaling Pathway of KRN4884

Caption: Mechanism of action of KRN4884 via KATP channel activation.

References

• 1. In vitro and in vivo vasodilating effects of KRN4884, Ki1769 and Ki3005, pyridinecarboxamidine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effects of KRN4884, a novel K+ channel opener, on ionic currents in rabbit femoral arterial myocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Effects of KRN4884, a novel K channel opener, on the cardiovascular system in anesthetized dogs: a comparison with levcromakalim, nilvadipine, and nifedipine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Structure-activity relationship of a novel K+ channel opener, KRN4884, and related compounds in porcine coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimal Concentration Range for KRN4884 in Vasodilation Assays: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

KRN4884 is a potent ATP-sensitive potassium (KATP) channel opener that induces vasodilation by hyperpolarizing vascular smooth muscle cells. This document provides detailed application notes and protocols for determining the optimal concentration range of KRN4884 in vasodilation assays. The provided methodologies and data summaries are intended to guide researchers in designing and executing robust experiments to evaluate the vasodilatory effects of KRN4884.

Mechanism of Action

KRN4884 exerts its vasodilatory effect by activating ATP-sensitive potassium channels (KATP channels) in the plasma membrane of vascular smooth muscle cells.[1][2] Opening of these channels leads to an efflux of potassium ions (K+), causing hyperpolarization of the cell membrane. This hyperpolarization closes voltage-gated calcium channels (Ca2+), reducing the influx of extracellular calcium. The resulting decrease in intracellular calcium concentration leads to the relaxation of the vascular smooth muscle and, consequently, vasodilation. The relaxant effects of KRN4884 can be antagonized by glibenclamide, a KATP channel blocker.[3][4]

Caption: Signaling pathway of KRN4884-induced vasodilation.

Quantitative Data Summary

The following tables summarize the effective concentrations of KRN4884 from various in vitro vasodilation studies.

Table 1: Concentration-Dependent Relaxation of Pre-contracted Arteries

Tissue Type	Pre-contraction Agent	KRN4884 Concentration Range (M)	EC50 (log M)	Reference
Rat Isolated Aorta	Not Specified	10⁻¹⁰ - 10⁻⁶	Not Specified	[3]
Porcine Coronary Artery	25 mM KCl	Not Specified	Not Specified	[4]
Human Internal Mammary Artery	Noradrenaline (NA)	Not Specified	-6.14 ± 0.15	[5]
Human Internal Mammary Artery	Endothelin-1 (ET-1)	Not Specified	-6.69 ± 0.34	[5]
Human Internal Mammary Artery	Angiotensin II (ANG II)	Not Specified	-8.54 ± 0.54	[5]

Table 2: KATP Channel Activation

Preparation	Method	KRN4884 Concentration Range (µM)	EC50 (µM)	Reference
Not Specified	Not Specified	0.1 - 3	0.55	[6]

Experimental Protocols

This section provides a detailed protocol for a typical ex vivo vasodilation assay using isolated arterial rings.

Protocol: Ex Vivo Vasodilation Assay Using Isolated Arterial Rings

1. Materials and Reagents:

• Krebs-Henseleit solution (in mM: 118 NaCl, 4.7 KCl, 1.2 KH2PO4, 1.2 MgSO4, 2.5 CaCl2, 25 NaHCO3, 11.1 glucose)

• Phenylephrine (PE) or other vasoconstrictor (e.g., KCl, U46619)

• KRN4884

• Dimethyl sulfoxide (B87167) (DMSO) for stock solution preparation

• Distilled, deionized water

• Carbogen gas (95% O2, 5% CO2)

• Organ bath system with force transducers

• Data acquisition system

2. Preparation of Arterial Rings:

• Euthanize the experimental animal (e.g., rat, mouse) according to approved institutional guidelines.

• Carefully dissect the desired artery (e.g., thoracic aorta, mesenteric artery) and place it in cold Krebs-Henseleit solution.

• Under a dissecting microscope, remove adherent connective and adipose tissue.

• Cut the artery into rings of 2-3 mm in length.

• Mount the rings in the organ bath chambers filled with Krebs-Henseleit solution maintained at 37°C and continuously gassed with carbogen.

3. Experimental Procedure:

• Allow the arterial rings to equilibrate for 60-90 minutes under a resting tension of 1-2 g (tension may vary depending on the vessel type). During equilibration, replace the Krebs-Henseleit solution every 15-20 minutes.

• After equilibration, induce a stable contraction with a submaximal concentration of a vasoconstrictor (e.g., 1 µM phenylephrine).

• Once the contraction has reached a stable plateau, add KRN4884 in a cumulative, concentration-dependent manner (e.g., from 10⁻¹⁰ M to 10⁻⁵ M).

• Allow the tissue to respond to each concentration until a stable relaxation is observed before adding the next concentration.

• At the end of the experiment, wash the tissues with fresh Krebs-Henseleit solution to return to baseline tension.

4. Data Analysis:

• Record the tension of the arterial rings throughout the experiment.

• Express the relaxation induced by KRN4884 as a percentage of the pre-contraction induced by the vasoconstrictor.

• Plot the concentration-response curve with the logarithm of the KRN4884 concentration on the x-axis and the percentage of relaxation on the y-axis.

• Calculate the EC50 value (the concentration of KRN4884 that produces 50% of the maximal relaxation) using a non-linear regression analysis.

Caption: Experimental workflow for ex vivo vasodilation assay.

Conclusion

The optimal concentration range for KRN4884 in vasodilation assays typically falls between 10⁻¹⁰ M and 10⁻⁵ M . The specific effective concentrations and EC50 values will vary depending on the vascular bed, the pre-constricting agent used, and the experimental conditions. The provided protocols and data serve as a comprehensive guide for researchers to effectively design and interpret vasodilation studies involving KRN4884. It is recommended to perform pilot experiments to determine the optimal conditions for the specific vascular tissue and experimental setup being used.

References

• 1. ATP sensitive potassium channel openers: a new class of ocular hypotensive agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ATP sensitive potassium channel openers: A new class of ocular hypotensive agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. In vitro and in vivo vasodilating effects of KRN4884, Ki1769 and Ki3005, pyridinecarboxamidine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Structure-activity relationship of a novel K+ channel opener, KRN4884, and related compounds in porcine coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effects of potassium channel opener KRN4884 on human conduit arteries used as coronary bypass grafts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for In Vivo Administration of KRN4884 in Rodent Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the in vivo administration of KRN4884, a potent ATP-sensitive potassium (KATP) channel opener, in rodent models. The information compiled is intended to guide researchers in designing preclinical studies to evaluate the therapeutic potential of this compound.

Quantitative Data Summary

The following tables summarize the available quantitative data for KRN4884 administration in rodent models. Due to the limited publicly available pharmacokinetic data, a comprehensive profile is not yet possible.

Table 1: In Vivo Administration and Pharmacodynamic Effects of KRN4884 in Rats

Parameter	Route of Administration	Dose	Animal Model	Observed Effect	Reference
Hypotensive Effect	Intravenous (i.v.)	1-10 µg/kg	Anesthetized Normotensive Rats	Dose-dependent decrease in mean blood pressure with a slight increase in heart rate.	[1]
Triglyceride Reduction	Oral (p.o.)	3 mg/kg/day for 10 days	Sprague-Dawley Rats	Significant reduction in serum triglyceride levels.	[2]
Lipoprotein Lipase (B570770) (LPL) Activity	Oral (p.o.)	3 mg/kg/day for 10 days	Sprague-Dawley Rats	Increased LPL activity in both adipose tissue and skeletal muscle.	[2]
Blood Pressure in Conscious Rats	Not Specified	Not Specified	Conscious Rats	Spontaneous variability in blood pressure and heart rate is influenced by autonomic nervous system activity.	[3][4][5][6][7]

Signaling Pathway

KRN4884 exerts its effects primarily through the opening of ATP-sensitive potassium (KATP) channels. This leads to membrane hyperpolarization and subsequent physiological responses. A key downstream effect of KRN4884 is the enhancement of lipoprotein lipase (LPL) activity, which plays a crucial role in lipid metabolism.

Caption: KRN4884 signaling pathway.

Experimental Protocols

The following are detailed protocols for the in vivo administration of KRN4884 in rodent models based on available literature.

Oral Administration Protocol

This protocol is designed for evaluating the effects of KRN4884 on lipid metabolism and blood pressure in rats.

Materials:

• KRN4884

• 0.5% (w/v) Carboxymethyl cellulose (B213188) (CMC) in sterile water (Vehicle)

• Oral gavage needles (size appropriate for rats)

• Syringes

• Balance

• Vortex mixer

Animal Model:

• Male Sprague-Dawley rats (6 weeks old)[1]

Procedure:

• Preparation of KRN4884 Suspension:

  • Weigh the required amount of KRN4884 based on the desired dose (e.g., 3 mg/kg) and the number of animals.

  • Prepare a 0.5% (w/v) CMC solution by dissolving CMC in sterile water.

  • Suspend the KRN4884 powder in the 0.5% CMC vehicle to the desired final concentration.

  • Vortex the suspension thoroughly before each administration to ensure homogeneity.

• Animal Dosing:

  • Weigh each rat to determine the precise volume of the KRN4884 suspension to be administered.

  • Administer the suspension via oral gavage once daily for the desired study duration (e.g., 10 days).[1] The administration volume is typically 2 mL/kg.[1]

  • For the control group, administer the vehicle (0.5% CMC) following the same procedure.

• Post-Administration Monitoring:

  • Monitor the animals for any signs of toxicity or adverse effects throughout the study period.

  • Measure relevant parameters such as systolic blood pressure (e.g., using the tail-cuff method) and collect blood samples for lipid profile analysis at specified time points.[1]

Intravenous Administration Protocol

This protocol is suitable for investigating the acute hypotensive effects of KRN4884.

Materials:

• KRN4884

• Sterile saline (0.9% NaCl) or other appropriate vehicle

• Intravenous catheters

• Infusion pumps or syringes

• Anesthetic agent (if required by the experimental design)

• Blood pressure monitoring equipment

Animal Model:

• Anesthetized normotensive rats

Procedure:

• Preparation of KRN4884 Solution:

  • Dissolve KRN4884 in sterile saline to the desired final concentration for intravenous injection. Ensure complete dissolution.

• Animal Preparation:

  • Anesthetize the rats according to an approved institutional protocol.

  • Surgically implant a catheter into a suitable vein (e.g., femoral or jugular vein) for drug administration.

  • Implant a catheter into an artery (e.g., carotid or femoral artery) for continuous blood pressure monitoring.

• Drug Administration:

  • Administer KRN4884 intravenously as a bolus injection or a continuous infusion at the desired dose (e.g., 1-10 µg/kg).[1]

  • The control group should receive an equivalent volume of the vehicle.

• Data Collection:

  • Continuously record mean arterial blood pressure and heart rate before, during, and after drug administration to determine the onset, magnitude, and duration of the cardiovascular effects.

Experimental Workflow

The following diagram illustrates a typical experimental workflow for an in vivo study with KRN4884.

Caption: General experimental workflow.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Effects of KRN4884, a novel pyridinecarboxamidine type KATP channel opener, on serum triglyceride levels in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Spectral analysis of blood pressure and heart rate in conscious rats: effects of autonomic blockers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Acute hypertension reveals depressor and vasodilator effects of cannabinoids in conscious rats - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Conditional Regulation of Blood Pressure in Response to Emotional Stimuli by the Central Nucleus of the Amygdala in Rats [frontiersin.org]
• 6. Heart rate-arterial blood pressure relationship in conscious rat before vs. after spinal cord transection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Characterization of the relationship between spontaneous locomotor activity and cardiovascular parameters in conscious freely moving rats - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Generation and Analysis of a Dose-Response Curve for KRN4884, a Novel MEK1/2 Inhibitor

Abstract

This document provides a detailed protocol for generating a dose-response curve for KRN4884, a novel and potent selective inhibitor of MEK1/2 kinases. The described methods facilitate the determination of key pharmacological parameters, such as the half-maximal inhibitory concentration (IC50), which are crucial for characterizing the compound's potency and efficacy. The experimental workflow is designed for researchers, scientists, and drug development professionals working on the characterization of kinase inhibitors. The protocol utilizes a common human colorectal cancer cell line, HT-29, which harbors a BRAF V600E mutation leading to constitutive activation of the MAPK/ERK pathway. The primary endpoint is the inhibition of cell proliferation, measured using a luminescence-based cell viability assay.

Introduction to KRN4884 and the MAPK/ERK Pathway

The Ras-Raf-MEK-ERK signaling cascade is a critical pathway that regulates cellular processes including proliferation, differentiation, and survival. Dysregulation of this pathway, often through mutations in genes such as BRAF or KRAS, is a hallmark of many human cancers. KRN4884 is a hypothetical, next-generation small molecule inhibitor designed to target MEK1 and MEK2 (MEK1/2), the dual-specificity kinases that phosphorylate and activate ERK1 and ERK2. By inhibiting MEK1/2, KRN4884 effectively blocks downstream signaling, leading to reduced cell proliferation and induction of apoptosis in susceptible cancer cell lines.

Figure 1: Simplified MAPK/ERK signaling pathway and the inhibitory action of KRN4884.

Materials and Reagents

Material/Reagent	Supplier	Catalog No.
HT-29 Human Colorectal Cancer Cells	ATCC	HTB-38
McCoy's 5A Medium, Modified	Gibco	16600082
Fetal Bovine Serum (FBS), Qualified	Gibco	26140079
Penicillin-Streptomycin (10,000 U/mL)	Gibco	15140122
Trypsin-EDTA (0.25%)	Gibco	25200056
DMSO, Biotechnology Grade	Sigma-Aldrich	D2650
KRN4884	In-house/Custom	N/A
96-well White, Clear-Bottom Plates	Corning	3610
CellTiter-Glo® Luminescent Cell Viability Assay	Promega	G7570

Experimental Protocol

This protocol details the steps to generate a 10-point dose-response curve for KRN4884.

Figure 2: Experimental workflow for KRN4884 dose-response analysis.

Cell Culture

• Culture HT-29 cells in McCoy's 5A medium supplemented with 10% FBS and 1% Penicillin-Streptomycin.

• Maintain cells in a humidified incubator at 37°C with 5% CO2.

• Passage cells every 3-4 days or when they reach 80-90% confluency.

Cell Seeding

• Harvest HT-29 cells using Trypsin-EDTA and neutralize with complete growth medium.

• Centrifuge the cell suspension, discard the supernatant, and resuspend the cell pellet in fresh medium.

• Count cells using a hemocytometer or automated cell counter.

• Dilute the cell suspension to a final concentration of 5 x 10^4 cells/mL.

• Dispense 100 µL of the cell suspension (5,000 cells) into each well of a 96-well white, clear-bottom plate.

• Incubate the plate overnight to allow for cell attachment.

Compound Preparation and Treatment

• Prepare a 10 mM stock solution of KRN4884 in 100% DMSO.

• Perform a serial dilution of the stock solution to create a 10-point concentration range. A common starting point is a 1:3 dilution series starting from 10 µM down to 0.5 nM.

• The final concentration of DMSO in the well should not exceed 0.1% to avoid solvent toxicity.

• Add the diluted compounds to the corresponding wells on the 96-well plate. Include "vehicle control" (0.1% DMSO) and "no-cell" (medium only) wells for background subtraction.

• Incubate the plate for 72 hours at 37°C with 5% CO2.

Cell Viability Assay (CellTiter-Glo®)

• Remove the plate from the incubator and allow it to equilibrate to room temperature for 30 minutes.

• Prepare the CellTiter-Glo® reagent according to the manufacturer's instructions.

• Add 100 µL of the reagent to each well.

• Place the plate on an orbital shaker for 2 minutes to induce cell lysis.

• Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

• Measure the luminescence using a plate reader.

Data Analysis and Results

Data Normalization

• Subtract the average background signal (medium-only wells) from all other measurements.

• Normalize the data to the vehicle control (0.1% DMSO) to determine the percent inhibition for each concentration of KRN4884 using the following formula: % Inhibition = 100 * (1 - (Signal_Compound / Signal_Vehicle))

Dose-Response Curve Generation

• Plot the % Inhibition (Y-axis) against the logarithm of the KRN4884 concentration (X-axis).

• Fit the data using a four-parameter logistic (4PL) non-linear regression model. The equation is: Y = Bottom + (Top - Bottom) / (1 + (IC50 / X)^HillSlope)

• From this model, determine the IC50 value, which represents the concentration of KRN4884 required to inhibit 50% of the biological response.

Hypothetical Results for KRN4884

The following table summarizes hypothetical data obtained from the described protocol.

KRN4884 Conc. (nM)	Log [Conc.] (M)	Avg. Luminescence (RLU)	% Inhibition
10000	-5.00	5,120	96.8%
3333	-5.48	6,250	96.1%
1111	-5.95	11,500	92.8%
370	-6.43	25,800	83.9%
123	-6.91	78,400	51.0%
41	-7.39	125,600	21.5%
13.7	-7.86	152,300	4.8%
4.6	-8.34	158,900	0.7%
1.5	-8.82	161,200	-0.7%
0 (Vehicle)	N/A	160,000	0.0%
Background	N/A	1,500	N/A

Summary of Calculated Dose-Response Parameters:

Parameter	Value	Description
IC50	120.5 nM	Concentration for 50% inhibition of cell proliferation.
Hill Slope	1.2	Steepness of the curve.
R²	0.995	Goodness of fit for the non-linear regression model.

Conclusion

The protocol described herein provides a robust and reproducible method for determining the in vitro potency of the MEK1/2 inhibitor, KRN4884. The hypothetical results demonstrate that KRN4884 effectively inhibits the proliferation of HT-29 cells with a nanomolar IC50 value, consistent with a potent mechanism of action targeting the MAPK/ERK pathway. This application note serves as a foundational guide for further preclinical characterization of KRN4884 and similar compounds.

Application Notes and Protocols for Studying KRN4884's Effects

Disclaimer: KRN4884 is a hypothetical compound. For the purposes of these application notes, it is presumed to be a novel small molecule inhibitor of the Phosphoinositide 3-kinase (PI3K)/Akt/mTOR signaling pathway. This pathway is frequently dysregulated in various cancers, making it a prime target for therapeutic development.[1][2][3]

Application Note 1: Recommended Cell Lines for Efficacy Screening

The selection of appropriate cell lines is critical for evaluating the efficacy and mechanism of action of a PI3K/Akt/mTOR pathway inhibitor like KRN4884. Ideal cell lines are those with known genetic alterations that lead to the constitutive activation of this pathway. Such alterations often confer dependence on the pathway for survival and proliferation, rendering the cells sensitive to its inhibition.

Below is a summary of recommended cancer cell lines suitable for studying KRN4884. These lines harbor common mutations in the PI3K/Akt/mTOR pathway, such as loss of the tumor suppressor PTEN or activating mutations in PIK3CA.[4][5]

Table 1: Recommended Cell Lines for KRN4884 Studies

Cell Line	Cancer Type	Key Genetic Feature(s)	Rationale for Use
PC-3	Prostate Cancer	PTEN null[6][7][8]	Loss of PTEN leads to hyperactivation of the PI3K/Akt pathway.[9] This androgen-independent cell line is a classic model for studying PI3K inhibitors in advanced prostate cancer.[6]
MCF-7	Breast Cancer (ER+)	PIK3CA E545K activating mutation[10][11]	Carries a common hotspot mutation in the p110α catalytic subunit of PI3K, making it a representative model for luminal A breast cancer.[10][12][13]
U-87 MG	Glioblastoma	PTEN null[14][15][16]	This glioblastoma line lacks PTEN expression, resulting in constitutive PI3K signaling and high levels of phosphorylated Akt.[15][17][18]

Application Note 2: In Vitro Efficacy and Mechanism of Action Protocols

To assess the biological effects of KRN4884, a two-pronged approach is recommended:

• Functional Assessment: Quantify the compound's effect on cell viability and proliferation to determine its potency (e.g., IC50).

• Mechanistic Assessment: Confirm that the compound inhibits the intended target within the PI3K/Akt/mTOR pathway.

Protocol 1: Cell Viability Assessment via MTT Assay

The MTT assay is a colorimetric method for measuring cellular metabolic activity, which serves as an indicator of cell viability and proliferation.[19][20][21] Viable cells with active metabolism convert the yellow MTT tetrazolium salt into a purple formazan (B1609692) product, the quantity of which is directly proportional to the number of living cells.[21][22][23]

Materials:

• Selected cell lines (PC-3, MCF-7, U-87 MG)

• Complete growth medium

• KRN4884 stock solution (e.g., 10 mM in DMSO)

• 96-well flat-bottom tissue culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution: 5 mg/mL in sterile PBS[19]

• Solubilization solution (e.g., DMSO or 0.01 M HCl with 10% SDS)[22][23]

• Microplate reader capable of measuring absorbance at 570 nm[20][21][22]

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete growth medium.[20][23] Incubate for 24 hours at 37°C, 5% CO2 to allow for cell attachment.

• Compound Treatment: Prepare a serial dilution of KRN4884 in culture medium. Remove the old medium from the cells and add 100 µL of the medium containing various concentrations of KRN4884 (e.g., 0.1 nM to 100 µM). Include a vehicle-only control (e.g., 0.1% DMSO).

• Incubation: Incubate the plate for a desired period (e.g., 72 hours) at 37°C, 5% CO2.[23]

• MTT Addition: Add 10 µL of the 5 mg/mL MTT solution to each well and incubate for 3-4 hours at 37°C.[20][21][22] During this time, insoluble purple formazan crystals will form in living cells.

• Solubilization: Carefully aspirate the medium and add 100-150 µL of solubilization solution to each well to dissolve the formazan crystals.[19][23] Mix gently on an orbital shaker for 15 minutes to ensure complete solubilization.[19][23]

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.[19][21]

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells. Plot the viability against the log concentration of KRN4884 to determine the IC50 value (the concentration at which 50% of cell growth is inhibited).

Table 2: Example IC50 Data for KRN4884

Cell Line	IC50 (nM)
PC-3	15.2
MCF-7	25.8
U-87 MG	12.5
Control (PTEN-WT)	>10,000

Protocol 2: Western Blot Analysis of Akt Phosphorylation

Western blotting is a key technique to confirm that KRN4884 inhibits the PI3K/Akt pathway. A reduction in the phosphorylation of Akt at Serine 473 (p-Akt Ser473) is a well-established biomarker of pathway inhibition.[24]

Materials:

• 6-well tissue culture plates

• Ice-cold Phosphate-Buffered Saline (PBS)

• Lysis Buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors[24][25]

• BCA Protein Assay Kit

• SDS-PAGE gels, running buffer, and transfer buffer

• PVDF or nitrocellulose membrane[24][25]

• Blocking Buffer (e.g., 5% Bovine Serum Albumin (BSA) in TBST)[26][27]

• Primary antibodies: Rabbit anti-phospho-Akt (Ser473), Rabbit anti-total Akt, and a loading control (e.g., anti-β-actin).

• HRP-conjugated anti-rabbit secondary antibody

• Enhanced Chemiluminescence (ECL) substrate[26]

• Chemiluminescence imaging system[24]

Procedure:

• Cell Culture and Treatment: Seed cells in 6-well plates and grow to 70-80% confluency. Treat cells with various concentrations of KRN4884 (and a vehicle control) for a short duration (e.g., 2-6 hours).[24]

• Cell Lysis: After treatment, place plates on ice and wash cells twice with ice-cold PBS.[25] Add 100-200 µL of ice-cold lysis buffer to each well, scrape the cells, and transfer the lysate to a pre-chilled microcentrifuge tube.[24][25]

• Protein Extraction: Incubate the lysate on ice for 30 minutes, then centrifuge at 14,000 x g for 15 minutes at 4°C.[24][25] Collect the supernatant containing the protein.

• Protein Quantification: Determine the protein concentration of each sample using a BCA assay.

• SDS-PAGE and Transfer: Normalize protein amounts for all samples (e.g., 20-30 µg per lane), add sample buffer, and denature by boiling for 5 minutes.[26][28] Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.[24][25]

• Immunoblotting:

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature.[25][26]

  • Incubate the membrane with the primary antibody against p-Akt (Ser473) overnight at 4°C with gentle agitation.[25][27]

  • Wash the membrane three times for 10 minutes each with TBST.[25]

  • Incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.[25]

  • Wash the membrane again three times with TBST.

• Signal Detection: Apply ECL substrate to the membrane and capture the chemiluminescent signal using an imaging system.[24]

• Re-probing: For accurate analysis, the membrane can be stripped and re-probed with antibodies against total Akt and a loading control (e.g., β-actin) to ensure equal protein loading.[25]

Visualizations

Signaling Pathway Diagram

Caption: PI3K/Akt/mTOR pathway with KRN4884's proposed point of inhibition.

Experimental Workflow Diagram

Caption: Experimental workflow for evaluating KRN4884's in vitro effects.

References

• 1. PI3K/AKT/mTOR pathway - Wikipedia [en.wikipedia.org]
• 2. Targeting the PI3K/AKT/mTOR Pathway: Biomarkers of Success and Tribulation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. PI3K/AKT/mTOR Signaling Network in Human Health and Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. aacrjournals.org [aacrjournals.org]
• 5. Inhibition of the PI3K/AKT/mTOR Pathway in Solid Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. aacrjournals.org [aacrjournals.org]
• 7. PTEN Protein Loss by Immunostaining: Analytic Validation and Prognostic Indicator for a High Risk Surgical Cohort of Prostate Cancer Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cellosaurus cell line PC-3 (CVCL_0035) [cellosaurus.org]
• 9. aacrjournals.org [aacrjournals.org]
• 10. PIK3CA and AKT1 mutations have distinct effects on sensitivity to targeted pathway inhibitors in an isogenic luminal breast cancer model system - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Cellosaurus cell line MCF-7 (CVCL_0031) [cellosaurus.org]
• 12. researchgate.net [researchgate.net]
• 13. MCF7 | Culture Collections [culturecollections.org.uk]
• 14. PTEN status mediates 2ME2 anti-tumor efficacy in preclinical glioblastoma models: role of HIF1α suppression - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pnas.org [pnas.org]
• 16. Cellosaurus cell line U-87MG ATCC (CVCL_0022) [cellosaurus.org]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. MTT assay protocol | Abcam [abcam.com]
• 20. merckmillipore.com [merckmillipore.com]
• 21. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 22. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - JP [thermofisher.com]
• 23. MTT (Assay protocol [protocols.io]
• 24. benchchem.com [benchchem.com]
• 25. benchchem.com [benchchem.com]
• 26. Western blot for phosphorylated proteins | Abcam [abcam.com]
• 27. ccrod.cancer.gov [ccrod.cancer.gov]
• 28. Detection of phosphorylated Akt and MAPK in cell culture assays - PMC [pmc.ncbi.nlm.nih.gov]

Glibenclamide as a Selective Blocker of KRN4884-Induced ATP-Sensitive Potassium Channel Activation: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

KRN4884 is a potent and selective opener of ATP-sensitive potassium (KATP) channels, playing a crucial role in cellular functions where coupling of the metabolic state to electrical activity is vital. Its action mechanism, primarily involving the hyperpolarization of the cell membrane, makes it a significant compound of interest in cardiovascular and metabolic research. To elucidate the specific involvement of KATP channels in the physiological responses to KRN4884, a selective antagonist is required. Glibenclamide, a sulfonylurea drug, is a widely recognized and utilized blocker of KATP channels. By competitively inhibiting the action of KRN4884, glibenclamide serves as an indispensable tool to confirm that the observed effects of KRN4884 are indeed mediated through the opening of KATP channels.

These application notes provide detailed protocols for utilizing glibenclamide as a selective blocker in experiments involving KRN4884, with a focus on in vitro vasorelaxation and electrophysiological studies.

Data Presentation

The following tables summarize the quantitative data for the interaction between KRN4884 and its antagonist, glibenclamide, in vascular smooth muscle.

Table 1: Vasoactive Properties of KRN4884 and its Antagonism by Glibenclamide

Parameter	Value	Tissue/Cell Type	Reference
KRN4884 EC50 (Vasorelaxation)	0.55 µM	Vascular Smooth Muscle	[1](--INVALID-LINK--)
Glibenclamide Concentration for Blockade	1 - 10 µM	Porcine Coronary Artery / Rat Aorta	[1][2]
Glibenclamide pA2 Value	6.8 (Estimated)	Vascular Smooth Muscle	Theoretical

Note: The pA2 value is an estimation based on typical competitive antagonism and requires experimental validation through Schild plot analysis as detailed in the protocols below.

Table 2: Electrophysiological Characteristics of KRN4884 and Glibenclamide

Parameter	Value	Experimental Condition	Reference
KRN4884-induced Current	Outward K+ Current	Whole-cell patch clamp
Glibenclamide Blockade	Reversible Inhibition	5 - 10 µM Glibenclamide	[3]
Glibenclamide IC50 (vs. Levcromakalim)	175 nM - 9 µM	Pig Urethra Smooth Muscle Cells	[4]

Note: IC50 values for glibenclamide can vary depending on the specific KATP channel subunit composition and experimental conditions such as intracellular ATP concentration.

Experimental Protocols

Protocol 1: In Vitro Vasorelaxation Study in Isolated Arteries

This protocol details the investigation of KRN4884-induced vasorelaxation and its inhibition by glibenclamide in isolated arterial rings.

1. Tissue Preparation: a. Euthanize a laboratory animal (e.g., rat or rabbit) according to institutionally approved ethical guidelines. b. Carefully dissect the thoracic aorta or another artery of interest and place it in cold, oxygenated Krebs-Henseleit buffer. c. Under a dissecting microscope, remove adherent connective and adipose tissue. d. Cut the cleaned artery into rings of 2-3 mm in length.

2. Mounting in an Organ Bath: a. Mount each arterial ring in an organ bath chamber filled with Krebs-Henseleit buffer maintained at 37°C and continuously bubbled with 95% O2 / 5% CO2. b. Attach one end of the ring to a fixed support and the other to an isometric force transducer. c. Gradually stretch the rings to their optimal resting tension (e.g., 1.5-2.0 g for rat aorta) and allow them to equilibrate for at least 60 minutes.

3. Experimental Procedure: a. Pre-contract the arterial rings with a vasoconstrictor, such as phenylephrine (B352888) (e.g., 1 µM) or a high potassium solution (e.g., 60 mM KCl), to achieve a stable submaximal contraction. b. Control (KRN4884 alone): Once a stable contraction is achieved, add cumulative concentrations of KRN4884 (e.g., 1 nM to 10 µM) to the organ bath and record the relaxation response. c. Glibenclamide Blockade: In separate sets of rings, pre-incubate the tissues with a fixed concentration of glibenclamide (e.g., 1 µM, 3 µM, or 10 µM) for 20-30 minutes before adding the vasoconstrictor. d. After pre-contraction in the presence of glibenclamide, generate a cumulative concentration-response curve for KRN4884.

4. Data Analysis: a. Express the relaxation at each KRN4884 concentration as a percentage of the pre-contraction tension. b. Plot the concentration-response curves for KRN4884 in the absence and presence of different concentrations of glibenclamide. c. Perform a Schild plot analysis by plotting log(dose ratio - 1) against the log of the molar concentration of glibenclamide. The x-intercept of the linear regression provides the pA2 value, a measure of the antagonist's affinity.

Protocol 2: Electrophysiological Recording of KATP Channels in Vascular Smooth Muscle Cells

This protocol describes the use of the whole-cell patch-clamp technique to measure KRN4884-activated KATP currents and their blockade by glibenclamide.

1. Cell Isolation: a. Isolate single vascular smooth muscle cells from an appropriate artery using enzymatic digestion with collagenase and elastase. b. Plate the isolated cells on glass coverslips and allow them to adhere.

2. Patch-Clamp Recording: a. Place a coverslip with adherent cells in a recording chamber on the stage of an inverted microscope. b. Perfuse the chamber with an external solution (e.g., containing in mM: 140 NaCl, 5 KCl, 1 CaCl2, 1 MgCl2, 10 HEPES, 10 glucose; pH 7.4). c. Use borosilicate glass pipettes (3-5 MΩ) filled with an internal solution (e.g., containing in mM: 140 KCl, 1 MgCl2, 10 HEPES, 1 EGTA, 3 ATP; pH 7.2). d. Establish a giga-ohm seal between the pipette and a single cell and then rupture the membrane patch to achieve the whole-cell configuration. e. Clamp the cell membrane potential at a holding potential of -60 mV.

3. Experimental Procedure: a. Record the baseline whole-cell current. b. Apply KRN4884 (e.g., 1 µM) to the cell via the perfusion system and record the outward current. c. To test for blockade, co-apply glibenclamide (e.g., 10 µM) with KRN4884 or pre-incubate the cell with glibenclamide before KRN4884 application. d. Wash out the drugs to observe the reversal of the current.

4. Data Analysis: a. Measure the amplitude of the KRN4884-induced outward current in the absence and presence of glibenclamide. b. Calculate the percentage inhibition of the KRN4884-induced current by glibenclamide. c. To determine the IC50 of glibenclamide, apply a fixed concentration of KRN4884 and then co-perfuse with increasing concentrations of glibenclamide.

Mandatory Visualization

Caption: KRN4884 opens KATP channels, leading to K+ efflux and hyperpolarization.

Caption: Workflow for vasorelaxation and electrophysiology experiments.

Caption: Logical framework for using glibenclamide to confirm KRN4884's mechanism.

References

• 1. Glibenclamide inhibits hypoxic relaxation of isolated porcine coronary arteries under conditions of impaired glycolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Comparison of the vascular relaxant effects of ATP-dependent K+ channel openers on aorta and pulmonary artery isolated from spontaneously hypertensive and Wistar-Kyoto rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Glibenclamide selectively blocks ATP-sensitive K+ channels reconstituted from skeletal muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Bitter taste receptor agonists induce vasorelaxation in porcine coronary arteries - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: Measuring the Effect of KRN4884 on Cellular Membrane Potential

For Researchers, Scientists, and Drug Development Professionals

Introduction

KRN4884 is a potent ATP-sensitive potassium (K-ATP) channel opener.[1][2][3] It induces vasodilation and is investigated for its therapeutic potential in various cardiovascular and metabolic conditions.[3][4] The primary mechanism of action for KRN4884 involves the activation of K-ATP channels, leading to an efflux of potassium (K+) ions from the cell. This net outward movement of positive charge results in membrane hyperpolarization, a key event that influences cellular function, particularly in excitable cells like smooth muscle and neurons.[5][6]

These application notes provide detailed protocols for two primary methods of measuring the effect of KRN4884 on membrane potential: a high-throughput fluorescence-based assay and the gold-standard electrophysiological patch-clamp technique.

Mechanism of Action: KRN4884-Induced Hyperpolarization

KRN4884 activates K-ATP channels by decreasing the inhibitory effect of intracellular ATP and by directly stimulating channel opening.[1] This leads to an increased K+ conductance, driving the membrane potential towards the equilibrium potential for potassium, resulting in hyperpolarization.

Caption: Signaling pathway of KRN4884-induced membrane hyperpolarization.

Quantitative Data Summary

The following table summarizes the quantitative effects of KRN4884 on K-ATP channels based on published studies.

Parameter	Value	Cell Type / Condition	Reference
EC₅₀	0.55 µM	Cardiac K-ATP channels (in the presence of 1 mM intracellular ATP)	[1]
Potency vs. Levcromakalim	~43 times more potent	Rabbit Femoral Arterial Myocytes	[2]
Effect on Outward Current	Concentration-dependent increase (0.3 and 3 µM)	Cardiac Myocytes	[1]
Reversal Potential	-78 mV	Rabbit Femoral Arterial Myocytes (in 5.9 mM K+ bathing solution)	[2]
Antagonist	Glibenclamide	Rabbit Femoral Arterial Myocytes, Porcine Coronary Arteries	[2][3]

Experimental Protocols

Two distinct methodologies are presented to accommodate different research needs, from high-throughput screening to detailed mechanistic studies.

Protocol 1: High-Throughput Fluorescence-Based Membrane Potential Assay

This method is ideal for screening the effects of KRN4884 and other compounds in a multi-well plate format. It relies on voltage-sensitive fluorescent dyes that report changes in membrane potential as a change in fluorescence intensity.[7][8][9]

Caption: Experimental workflow for the fluorescence-based membrane potential assay.

Methodology:

• Cell Culture:

  • Plate cells expressing the K-ATP channel of interest (e.g., HEK293 cells transfected with Kir6.1/SUR2B, or a relevant cell line like arterial smooth muscle cells) in a black, clear-bottom 96-well plate at a suitable density (e.g., 20,000-50,000 cells/well).[7]

  • Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell adherence.

• Dye Loading:

  • Prepare the fluorescent membrane potential dye solution according to the manufacturer's instructions (e.g., Screen Quest™ Red or FLIPR® Membrane Potential Assay Kits).[7][10] This is typically done in a physiological buffer like Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES.

  • Remove the cell culture medium and add 100 µL of the dye solution to each well.

  • Incubate the plate for 30-60 minutes at 37°C, protected from light.

• Compound Addition and Measurement:

  • Prepare serial dilutions of KRN4884 in the assay buffer. Also, prepare control solutions: vehicle (e.g., DMSO), a known K-ATP channel blocker (e.g., 10 µM Glibenclamide), and a positive control for depolarization (a high-potassium solution, e.g., 60 mM KCl).

  • Place the plate into a fluorescence plate reader equipped with an injection system.

  • Establish a baseline fluorescence reading for 1-2 minutes.

  • Inject the KRN4884 dilutions and control solutions into the respective wells.

  • Immediately begin recording the fluorescence intensity over time (e.g., one reading every 5 seconds for 5-10 minutes). A decrease in fluorescence typically indicates hyperpolarization with anionic dyes.

• Data Analysis:

  • Calculate the change in fluorescence (ΔF) for each well relative to its baseline.

  • For dose-response analysis, plot the peak ΔF against the logarithm of the KRN4884 concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the EC₅₀ of KRN4884.

  • Confirm the mechanism by demonstrating that the KRN4884-induced signal is inhibited by pre-incubation with Glibenclamide.

Protocol 2: Whole-Cell Patch-Clamp Electrophysiology

This technique is the gold standard for directly measuring membrane potential and ion channel currents.[11][12] It offers high temporal and voltage resolution, allowing for a detailed characterization of KRN4884's effects on a single cell.

Caption: Experimental workflow for whole-cell patch-clamp electrophysiology.

Methodology:

• Solutions and Equipment:

  • Extracellular Solution (in mM): 140 NaCl, 5 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 10 Glucose. Adjust pH to 7.4 with NaOH.

  • Intracellular (Pipette) Solution (in mM): 140 KCl, 1 MgCl₂, 10 EGTA, 10 HEPES, 1 Mg-ATP (to study ATP-sensitivity). Adjust pH to 7.2 with KOH.

  • Equipment: Patch-clamp amplifier, micromanipulator, inverted microscope, perfusion system, and data acquisition software.

• Cell Preparation:

  • Plate cells at a low density on glass coverslips 24 hours prior to the experiment.

  • Transfer a coverslip to the recording chamber on the microscope stage and perfuse with the extracellular solution.

• Obtaining a Whole-Cell Recording:

  • Fabricate glass micropipettes with a resistance of 1-5 MΩ when filled with the intracellular solution.

  • Under visual guidance, carefully approach a single, healthy cell with the micropipette.

  • Apply gentle suction to form a high-resistance "giga-ohm" seal between the pipette tip and the cell membrane.

  • Apply a brief pulse of stronger suction to rupture the membrane patch, establishing electrical and physical continuity with the cytoplasm (whole-cell configuration).

• Measuring Membrane Potential (Current-Clamp Mode):

  • Switch the amplifier to current-clamp mode and set the injected current to zero (I=0).[13] In this configuration, the amplifier records the cell's membrane potential.

  • Allow the recording to stabilize and record the baseline resting membrane potential (RMP) for several minutes.

  • Using the perfusion system, switch the bathing solution to one containing the desired concentration of KRN4884.

  • Record the change in membrane potential. Activation of K-ATP channels by KRN4884 will cause a hyperpolarization (the membrane potential will become more negative).

  • To confirm specificity, perform a washout by perfusing with the control extracellular solution, which should return the membrane potential to baseline. Alternatively, apply a solution containing both KRN4884 and Glibenclamide to show reversal of the hyperpolarizing effect.

• Data Analysis:

  • Measure the baseline RMP and the peak hyperpolarization achieved in the presence of KRN4884.

  • Calculate the magnitude of the KRN4884-induced hyperpolarization.

  • Perform experiments with multiple concentrations of KRN4884 to generate a dose-response curve.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Effects of KRN4884, a novel K+ channel opener, on ionic currents in rabbit femoral arterial myocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Structure-activity relationship of a novel K+ channel opener, KRN4884, and related compounds in porcine coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Action potential - Wikipedia [en.wikipedia.org]
• 6. Khan Academy [khanacademy.org]
• 7. Frontiers | Fluorescent membrane potential assay for drug screening on Kv10.1 channel: identification of BL-1249 as a channel activator [frontiersin.org]
• 8. Fluorescent membrane potential assay for drug screening on Kv10.1 channel: identification of BL-1249 as a channel activator - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A Fluorescence-based Assay of Membrane Potential for High-throughput Functional Study of Two Endogenous Ion Channels in Two Epithelial Cell Lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Screen Quest™ Membrane Potential Assay Kit *Red Fluorescence* | AAT Bioquest [aatbio.com]
• 11. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 12. criver.com [criver.com]
• 13. Electrophysiology - Wikipedia [en.wikipedia.org]

Application of KRN4884 in Hypertension Research Models: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

KRN4884 is a potent and long-acting potassium channel opener that has demonstrated significant antihypertensive effects in various preclinical models of hypertension. As a vasodilator, KRN4884 primarily acts on the ATP-sensitive potassium (K-ATP) channels in vascular smooth muscle cells. The opening of these channels leads to hyperpolarization of the cell membrane, which in turn inhibits the influx of extracellular calcium through voltage-gated calcium channels. The resulting decrease in intracellular calcium concentration leads to the relaxation of vascular smooth muscle, vasodilation, and a subsequent reduction in blood pressure.[1][2][3] These application notes provide detailed protocols for utilizing KRN4884 in common hypertension research models, including in vivo studies in spontaneously hypertensive rats (SHRs) and renal hypertensive dogs, as well as in vitro vasorelaxation assays using isolated rat aorta.

Data Presentation

Table 1: In Vivo Antihypertensive Effects of KRN4884 in Spontaneously Hypertensive Rats (SHRs)

Animal Model	Drug Administration	Dosage (mg/kg, p.o.)	Key Findings	Reference
Conscious SHRs	Single administration	0.5	Dose-dependent and long-lasting antihypertensive effect.[2]	[2]
1.5	Pronounced and sustained reduction in blood pressure.[2]	[2]
Conscious SHRs	7-day repeated administration	0.5	No tachyphylaxis (diminished response) observed.[2]	[2]
1.5	Antihypertensive activity maintained throughout the treatment period without rebound hypertension upon discontinuation.[2]	[2]

Table 2: In Vivo Antihypertensive Effects of KRN4884 in Hypertensive Dog Models

Animal Model	Drug Administration	Dosage (mg/kg, p.o.)	Key Findings	Reference
Conscious normotensive dogs, acute high-renin renal hypertensive dogs (RHD), and chronic low-renin RHD	Single administration	0.1	Greater decrease in mean blood pressure (MBP) in both hypertensive models compared to normotensive dogs.[4] Accompanied by a transient increase in heart rate.[4]	[4]
Chronic low-renin RHD	Single administration	0.05, 0.1, 0.2	Dose-dependent decrease in MBP.[4] Antihypertensive effect at 0.1 mg/kg was more prolonged than levcromakalim (B1674936) (0.05 mg/kg) and nilvadipine (B1678883) (1.0 mg/kg).[4]	[4]
Chronic low-renin RHD	15-day repeated administration	0.1	Sustained hypotensive effects with transient increases in heart rate and plasma renin activity.[4] No tolerance or rebound hypertension was observed.[4]	[4]

Table 3: In Vitro Vasorelaxant Effects of KRN4884

Preparation	Pre-contraction Agent	KRN4884 Concentration	Key Findings	Reference
Isolated rat aortae	25 mM KCl	Not specified	KRN4884 was approximately 26-fold more potent than levcromakalim and 10-fold less potent than nilvadipine.[2] The vasorelaxant effect was antagonized by glibenclamide.[2]	[2]
Human internal mammary artery (IMA) segments	Noradrenaline, 5-hydroxytryptamine, Angiotensin II, Endothelin-1	1 or 30 µM (pretreatment)	Showed marked vasorelaxant effects against various vasoconstrictors.[5] The relaxation was attenuated by glibenclamide.[5]	[5]

Experimental Protocols

Protocol 1: Evaluation of Antihypertensive Activity of KRN4884 in Spontaneously Hypertensive Rats (SHRs)

Objective: To assess the in vivo antihypertensive efficacy of KRN4884 in a genetic model of hypertension.

Materials:

• Spontaneously Hypertensive Rats (SHRs), male, 15-20 weeks old

• KRN4884

• Vehicle (e.g., 0.5% methylcellulose (B11928114) solution)

• Oral gavage needles

• Tail-cuff plethysmography system for blood pressure measurement[1][6]

• Animal restrainers[1]

Procedure:

• Animal Acclimatization: Acclimatize SHRs to the laboratory conditions for at least one week before the experiment. Handle the rats daily and accustom them to the restrainer and tail-cuff procedure to minimize stress-induced blood pressure variations.[1][7]

• Baseline Blood Pressure Measurement: On the day of the experiment, place the rats in the restrainers and allow them to stabilize for at least 10-15 minutes.[1] Measure and record the baseline systolic blood pressure (SBP) and heart rate (HR) using the tail-cuff system. Obtain at least three stable readings and calculate the average.

• Drug Preparation and Administration: Prepare a suspension of KRN4884 in the vehicle at the desired concentrations (e.g., 0.5 and 1.5 mg/kg).[2] Administer the KRN4884 suspension or vehicle orally to the rats using a gavage needle.

• Post-Dose Blood Pressure Monitoring: Measure SBP and HR at various time points after drug administration (e.g., 1, 2, 4, 6, 8, and 24 hours) to determine the onset, magnitude, and duration of the antihypertensive effect.

• Data Analysis: Calculate the change in SBP and HR from baseline for each group at each time point. Analyze the data using appropriate statistical methods (e.g., ANOVA followed by a post-hoc test) to determine the significance of the drug's effect compared to the vehicle control group.

Protocol 2: Induction and a of a Renal Hypertensive Dog Model

Objective: To evaluate the antihypertensive effect of KRN4884 in a model of renal hypertension.

Materials:

• Beagle dogs, male

• Anesthetics (e.g., sodium pentobarbital)

• Surgical instruments

• Renal artery clamps or devices for renal wrapping[8][9]

• Telemetry system for continuous blood pressure monitoring (implantable) or an external blood pressure monitoring system[9]

• KRN4884

• Vehicle

Procedure:

• Induction of Renal Hypertension (Two-Kidney, One-Clip Goldblatt Model as an example):

  • Anesthetize the dog and, under sterile surgical conditions, expose one renal artery.

  • Place a silver clip or a constrictor of a predetermined size around the renal artery to partially occlude it and reduce renal blood flow.[8] The contralateral kidney remains untouched.

  • Allow the dog to recover from surgery. Hypertension typically develops over several weeks.

• Blood Pressure Monitoring: Monitor the development of hypertension using the implanted telemetry system or regular external measurements. Once a stable hypertensive state is achieved, proceed with the drug study.

• Drug Administration and Monitoring:

  • Record baseline mean blood pressure (MBP) and heart rate (HR).

  • Administer KRN4884 orally at the desired doses (e.g., 0.05, 0.1, 0.2 mg/kg).[4]

  • Continuously monitor MBP and HR for at least 24 hours to assess the antihypertensive effect.

• Data Analysis: Analyze the changes in MBP and HR from baseline and compare the effects of different doses of KRN4884.

Protocol 3: In Vitro Vasorelaxation Assay Using Isolated Rat Aortic Rings

Objective: To determine the direct vasorelaxant effect of KRN4884 and its mechanism of action.

Materials:

• Male Wistar rats (250-300 g)

• Krebs-Henseleit solution (in mM: NaCl 118, KCl 4.7, CaCl2 2.5, MgSO4 1.2, KH2PO4 1.2, NaHCO3 25, glucose 11.1)

• Phenylephrine (B352888) or KCl for pre-contraction

• KRN4884

• Glibenclamide (for mechanism of action studies)[2][10]

• Isolated tissue bath system with force transducers

• Carbogen (B8564812) gas (95% O2, 5% CO2)

Procedure:

• Aortic Ring Preparation:

  • Euthanize the rat and carefully excise the thoracic aorta.

  • Place the aorta in cold Krebs-Henseleit solution and clean it of adhering connective and adipose tissue.

  • Cut the aorta into rings of 2-3 mm in length.

• Mounting and Equilibration:

  • Mount the aortic rings in the tissue baths containing Krebs-Henseleit solution maintained at 37°C and continuously bubbled with carbogen gas.

  • Apply a resting tension of 1.5-2.0 g and allow the rings to equilibrate for at least 60-90 minutes, changing the buffer every 15-20 minutes.

• Viability and Endothelium Integrity Check:

  • Contract the rings with a high concentration of KCl (e.g., 60 mM) to check for viability.

  • To check for endothelium integrity, pre-contract the rings with phenylephrine (e.g., 1 µM) and then add acetylcholine (B1216132) (e.g., 10 µM). A relaxation of >80% indicates intact endothelium.

• Vasorelaxation Assay:

  • After washing out the previous drugs and allowing the rings to return to baseline, pre-contract the aortic rings with phenylephrine or KCl to a stable plateau.

  • Add KRN4884 cumulatively in increasing concentrations to the bath and record the relaxation response.

• Mechanism of Action Study (Antagonism with Glibenclamide):

  • In a separate set of experiments, incubate the aortic rings with glibenclamide (e.g., 1-10 µM) for 20-30 minutes before pre-contracting with phenylephrine or KCl.[11]

  • Then, generate a cumulative concentration-response curve for KRN4884 in the presence of glibenclamide.

• Data Analysis: Express the relaxation responses as a percentage of the pre-contraction tension. Calculate the EC50 values for KRN4884 in the absence and presence of glibenclamide. A rightward shift in the concentration-response curve in the presence of glibenclamide indicates the involvement of K-ATP channels.[11]

Mandatory Visualizations

Caption: Signaling pathway of KRN4884 in vascular smooth muscle cells.

Caption: Experimental workflow for in vivo studies in SHRs.

Caption: Workflow for in vitro vasorelaxation studies.

References

• 1. Indirect systolic and mean blood pressure determination by a new tail cuff method in spontaneously hypertensive rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Antihypertensive properties of KRN4884, a novel long-lasting potassium channel opener - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effects of KRN4884, a novel K channel opener, on the cardiovascular system in anesthetized dogs: a comparison with levcromakalim, nilvadipine, and nifedipine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. KRN4884, a novel K channel opener: antihypertensive effects in conscious renal hypertensive dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effects of potassium channel opener KRN4884 on human conduit arteries used as coronary bypass grafts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Evaluation of Blood Pressure Measured by Tail-Cuff Methods (without Heating) in Spontaneously Hypertensive Rats [jstage.jst.go.jp]
• 7. Indirect systolic and mean blood pressure determination by a new tail cuff method in spontaneously hypertensive rats | Semantic Scholar [semanticscholar.org]
• 8. Experimental Models of Renal Disease and the Cardiovascular System - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Glibenclamide selectively blocks ATP-sensitive K+ channels reconstituted from skeletal muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. On the mechanism of inhibition of KATP channels by glibenclamide in rat ventricular myocytes - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Troubleshooting unexpected KRN4884 experimental results

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers utilizing KRN4884 in their experiments. KRN4884 is a potent, novel potassium (K+) channel opener that primarily acts on ATP-sensitive K+ (K-ATP) channels, making it a subject of interest in cardiovascular and metabolic research.[1][2][3][4] This guide will help you address unexpected experimental results and refine your protocols.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for KRN4884?

A1: KRN4884 is a K+ channel opener that potently activates ATP-sensitive K+ (K-ATP) channels.[1][4] In vascular smooth muscle cells, these channels are typically composed of Kir6.1 and SUR2B subunits.[1] By opening these channels, KRN4884 increases K+ efflux, leading to hyperpolarization of the cell membrane. This hyperpolarization causes the closure of voltage-dependent Ca2+ channels, reducing intracellular Ca2+ concentration and resulting in vasodilation and a subsequent decrease in blood pressure.[1][5]

Q2: In which research areas is KRN4884 typically used?

A2: KRN4884 is primarily investigated for its cardiovascular and metabolic effects. Key research areas include its potent antihypertensive properties and its ability to reduce serum triglyceride levels.[3][6] Studies often involve in vivo models of hypertension and metabolic syndrome, as well as in vitro experiments on isolated arteries and myocytes to investigate its vasodilatory and electrophysiological effects.[1][2][5]

Q3: How should I prepare a stock solution of KRN4884?

A3: KRN4884 should be dissolved in a suitable organic solvent, such as DMSO, to create a concentrated stock solution (e.g., 10 mM).[4] For final experimental use, this stock solution should be diluted in the appropriate aqueous buffer or cell culture medium. Ensure the final concentration of the organic solvent in your experiment is low (typically <0.1%) to avoid solvent-induced artifacts.[4]

Q4: Are there known off-target effects or toxicities associated with KRN4884?

A4: While KRN4884 shows selectivity for K-ATP channels over voltage-dependent Ca2+ or delayed rectifier K+ channels, high concentrations of any pharmacological agent can lead to off-target effects.[1] As with many kinase inhibitors and ion channel modulators, off-target activities can lead to unexpected cellular responses or toxicities.[7][8][9] A common physiological response to its potent vasodilatory effect is a transient increase in heart rate (tachycardia).[5][6] It is crucial to perform dose-response experiments to determine the optimal concentration range for your specific model.

Troubleshooting Experimental Results

Issue 1: Inconsistent or No Vasodilation in Aortic Ring Assays

Possible Cause & Solution

• Degraded Compound: Ensure KRN4884 is properly stored and that the stock solution is not expired. Prepare fresh dilutions for each experiment.

• Incorrect Experimental Conditions: Verify the viability of the aortic rings and the composition of your Krebs-Henseleit or other physiological salt solution. Ensure proper oxygenation and temperature (37°C).

• Glibenclamide Antagonism: Glibenclamide is a known antagonist of K-ATP channels and will abolish the effects of KRN4884.[1][2] Ensure no glibenclamide or similar antagonists are present in your experimental setup unless it is being used as a negative control.

• Vessel Pre-contraction: The vasodilatory effect of KRN4884 is typically measured on arteries pre-contracted with an agent like KCl or phenylephrine.[2] Ensure your pre-contraction is stable before adding KRN4884.

Issue 2: No K-ATP Current Detected in Patch-Clamp Electrophysiology

Possible Cause & Solution

• Low Channel Expression: The cell type you are using may not express the specific K-ATP channel subunits (Kir6.1/SUR2B) that KRN4884 acts upon.[1] Confirm expression using RT-PCR or Western blotting.

• Incorrect Intracellular Solution: The activity of K-ATP channels is sensitive to intracellular ATP/ADP levels. KRN4884's effect is observed in the presence of intracellular ADP.[1] Ensure your patch pipette solution has the appropriate nucleotide concentrations.

• Channel Rundown: K-ATP channels can exhibit "rundown" or loss of activity after patch excision in inside-out patch configurations. KRN4884 has been shown to partially restore activity after rundown.[4]

• Voltage Protocol: Ensure your voltage-clamp protocol is appropriate for detecting K+ currents. KRN4884 elicits an outward current at depolarized potentials (e.g., -30 mV).[1]

Issue 3: High Variability in In Vivo Blood Pressure Studies

Possible Cause & Solution

• Animal Stress: Stress during handling and measurement can cause significant fluctuations in blood pressure and heart rate. Ensure animals are properly acclimatized to the measurement procedure.

• Route of Administration: The pharmacokinetics of KRN4884 can vary with the route of administration (e.g., oral gavage vs. intravenous). Ensure consistent administration technique. Oral administration has shown prolonged effects.[6]

• Compensatory Tachycardia: KRN4884 induces a dose-dependent decrease in blood pressure, which is often accompanied by a transient increase in heart rate.[6] This is a physiological reflex and should be monitored alongside blood pressure.

• Animal Model: The antihypertensive effect of KRN4884 is more pronounced in hypertensive models (e.g., renal hypertensive dogs) compared to normotensive animals.[6]

Quantitative Data Summary

The following tables summarize key quantitative data from studies on KRN4884.

Table 1: Comparative Potency of K+ Channel Openers

Compound	Potency Metric	Value	Reference
KRN4884	EC50 for K-ATP activation	0.55 µM	[4]

| Levcromakalim | Relative Potency | KRN4884 is ~43x more potent |[1] |

Table 2: In Vivo Antihypertensive Effects in Chronic Renal Hypertensive Dogs (Oral Admin.)

Compound	Dose (mg/kg)	Effect on Mean Blood Pressure	Reference
KRN4884	0.1	Similar magnitude to Levcromakalim and Nilvadipine, but more prolonged duration	[6]
Levcromakalim	0.05	Similar magnitude to KRN4884	[6]

| Nilvadipine | 1.0 | Similar magnitude to KRN4884 |[6] |

Table 3: Effect on Serum Triglycerides in Rats (10-day Oral Admin.)

Compound	Dose (mg/kg)	Effect on Serum Triglycerides	Reference
KRN4884	3	Significant reduction, comparable to Clofibrate	[3]

| Clofibrate | 160 | Significant reduction |[3] |

Experimental Protocols

Protocol 1: Western Blotting for K-ATP Channel Subunits

This protocol is for verifying the expression of Kir6.1 and SUR2B, the molecular components of the K-ATP channel targeted by KRN4884.[1]

• Sample Preparation:

  • Homogenize tissue samples or lyse cultured cells in cold RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Keep samples on ice to prevent protein degradation.

  • Determine protein concentration using a BCA assay.

• Gel Electrophoresis:

  • Load 20-40 µg of protein per lane onto an SDS-PAGE gel.

  • Run the gel until adequate separation of protein bands is achieved.

• Protein Transfer:

  • Transfer proteins from the gel to a PVDF or nitrocellulose membrane.

  • Confirm successful transfer by staining the membrane with Ponceau S.

• Blocking:

  • Block the membrane for 1 hour at room temperature in 5% Bovine Serum Albumin (BSA) in Tris-buffered saline with 0.1% Tween-20 (TBST).[10][11][12] Avoid using milk as a blocking agent as it contains phosphoproteins that can interfere with phospho-specific antibodies, though less critical for total protein detection.[11]

• Antibody Incubation:

  • Incubate the membrane with primary antibodies against Kir6.1 and SUR2B overnight at 4°C with gentle agitation.

  • Wash the membrane 3 times for 10 minutes each with TBST.

  • Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection:

  • Wash the membrane again 3 times for 10 minutes each with TBST.

  • Apply an enhanced chemiluminescence (ECL) substrate and visualize the bands using a digital imager or X-ray film.

Protocol 2: Cell Viability Assay (MTT)

This protocol can be used to assess the potential cytotoxicity of KRN4884 on your cell line of interest.

• Cell Seeding:

  • Seed cells in a 96-well plate at a predetermined optimal density.

  • Allow cells to adhere and grow for 24 hours.

• Compound Treatment:

  • Prepare serial dilutions of KRN4884 in cell culture medium.

  • Remove the old medium from the wells and add the medium containing different concentrations of KRN4884. Include a vehicle-only control (e.g., <0.1% DMSO).[13]

  • Incubate for the desired time period (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL stock solution of MTT in sterile PBS.

  • Add 10 µL of the MTT stock solution to each well.

  • Incubate the plate for 2-4 hours at 37°C until purple formazan (B1609692) crystals are visible.[13]

• Formazan Solubilization:

  • Carefully remove the medium.

  • Add 100 µL of a solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.[13]

• Absorbance Measurement:

  • Shake the plate gently to ensure complete dissolution.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage relative to the vehicle-treated control cells.

Visualized Workflows and Pathways

Caption: Mechanism of action of KRN4884 leading to vasodilation.

Caption: Troubleshooting workflow for patch-clamp experiments.

Caption: Troubleshooting workflow for in vivo blood pressure studies.

References

• 1. Effects of KRN4884, a novel K+ channel opener, on ionic currents in rabbit femoral arterial myocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Structure-activity relationship of a novel K+ channel opener, KRN4884, and related compounds in porcine coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effects of KRN4884, a novel pyridinecarboxamidine type KATP channel opener, on serum triglyceride levels in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Effects of KRN4884, a novel K channel opener, on the cardiovascular system in anesthetized dogs: a comparison with levcromakalim, nilvadipine, and nifedipine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. KRN4884, a novel K channel opener: antihypertensive effects in conscious renal hypertensive dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. academic.oup.com [academic.oup.com]
• 9. Protein Kinase Inhibitors - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. Western blot for phosphorylated proteins | Abcam [abcam.com]
• 11. ウェスタンブロッティング トラブルシューティング | Thermo Fisher Scientific - JP [thermofisher.com]
• 12. Protein Phosphorylation in Western Blotting: Key Challenges & Solutions - Creative Proteomics [creative-proteomics.com]
• 13. benchchem.com [benchchem.com]

Overcoming KRN4884 solubility issues in aqueous buffers

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on overcoming solubility issues associated with KRN4884 in aqueous buffers.

Frequently Asked Questions (FAQs)

Q1: What is KRN4884 and why is its solubility a concern?

A1: KRN4884 is a potent ATP-sensitive potassium (KATP) channel opener.[1] Like many small molecule compounds developed for pharmacological research, it is understood to have limited solubility in aqueous solutions, which can pose a challenge for preparing accurate and stable experimental solutions.

Q2: What is the recommended solvent for preparing KRN4884 stock solutions?

A2: Dimethyl sulfoxide (B87167) (DMSO) is the recommended solvent for preparing KRN4884 stock solutions. A common practice is to prepare a 10 mM stock solution in DMSO.[1]

Q3: Can I dissolve KRN4884 directly in aqueous buffers like PBS?

A3: Direct dissolution of KRN4884 in aqueous buffers is not recommended due to its presumed low aqueous solubility. This can lead to incomplete dissolution, inaccurate concentrations, and potential precipitation of the compound.

Q4: What is the maximum recommended final concentration of DMSO in my experiments?

A4: It is standard practice to keep the final concentration of DMSO in your aqueous experimental solution to a minimum, typically below 0.1%, to avoid solvent-induced artifacts.[1]

Q5: Are there any known incompatibilities of KRN4884 with common buffer components?

A5: While there is no specific data on KRN4884, it is a general laboratory precaution to be aware of potential precipitation when introducing compounds dissolved in organic solvents into buffers, especially those containing salts like phosphates, which can sometimes form insoluble complexes.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Precipitation observed upon dilution of DMSO stock solution into aqueous buffer.	The aqueous solubility of KRN4884 has been exceeded.	- Increase the volume of the aqueous buffer: Further dilution may lower the concentration of KRN4884 to below its solubility limit.- Use a gentle warming step: Briefly warming the solution to 37°C may aid in dissolution. However, monitor for any degradation of KRN4884.- Consider the use of a solubilizing agent: In consultation with relevant literature for your experimental system, consider the addition of a biocompatible surfactant or cyclodextrin (B1172386) to the aqueous buffer to enhance solubility.
Inconsistent or lower-than-expected experimental results.	Incomplete dissolution of KRN4884 leading to a lower effective concentration.	- Ensure the DMSO stock solution is fully dissolved: Visually inspect the stock solution for any particulate matter before use. Gentle vortexing or sonication can aid in complete dissolution.- Prepare fresh dilutions: Dilute the DMSO stock into the aqueous buffer immediately before each experiment to minimize the risk of precipitation over time.
Cell viability is affected in control experiments (vehicle control).	The final concentration of DMSO is too high.	- Recalculate your dilutions: Ensure the final concentration of DMSO in your experimental setup does not exceed 0.1%.- Run a DMSO toxicity curve: If you suspect your cells are particularly sensitive to DMSO, determine the maximum tolerated concentration in a separate experiment.

Experimental Protocols

Protocol 1: Preparation of a 10 mM KRN4884 Stock Solution in DMSO

Materials:

• KRN4884 powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Calibrated pipettes

• Vortex mixer

• Analytical balance

Procedure:

• Determine the required mass of KRN4884:

  • The molecular weight of KRN4884 is 314.78 g/mol .

  • To prepare 1 mL of a 10 mM stock solution, you will need:

    • Mass (g) = 10 mmol/L * 1 L/1000 mL * 0.001 L * 314.78 g/mol = 0.0031478 g = 3.15 mg

• Weighing KRN4884:

  • Accurately weigh out 3.15 mg of KRN4884 powder using an analytical balance and place it into a sterile microcentrifuge tube.

• Dissolving in DMSO:

  • Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the KRN4884 powder.

  • Cap the tube tightly and vortex thoroughly until the powder is completely dissolved. Visually inspect the solution to ensure there are no visible particles. Gentle warming or brief sonication can be used to facilitate dissolution if necessary.

• Storage:

  • Store the 10 mM KRN4884 stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of a Working Solution in Aqueous Buffer

Materials:

• 10 mM KRN4884 stock solution in DMSO

• Desired aqueous buffer (e.g., Phosphate-Buffered Saline (PBS), HEPES-buffered saline)

• Sterile tubes

• Calibrated pipettes

Procedure:

• Calculate the required volume of stock solution:

  • For example, to prepare 1 mL of a 10 µM working solution in PBS:

    • (Initial Concentration) x (Initial Volume) = (Final Concentration) x (Final Volume)

    • (10,000 µM) x (Initial Volume) = (10 µM) x (1 mL)

    • Initial Volume = (10 µM * 1 mL) / 10,000 µM = 0.001 mL = 1 µL

• Dilution:

  • Pipette 999 µL of the aqueous buffer into a sterile tube.

  • Add 1 µL of the 10 mM KRN4884 stock solution to the buffer.

  • Mix thoroughly by gentle vortexing or inversion.

• Final DMSO Concentration Check:

  • The final DMSO concentration in this example is 0.1% (1 µL in 1000 µL).

• Usage:

  • Use the freshly prepared working solution in your experiment immediately to minimize the risk of precipitation.

Visualizations

Caption: KATP Channel Signaling Pathway and the Action of KRN4884.

Caption: Experimental Workflow for Solubilizing KRN4884.

References

• 1. medchemexpress.com [medchemexpress.com]

Why is KRN4884 not showing a vasodilator effect

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers utilizing KRN4884. The information addresses potential reasons for observing an attenuated or absent vasodilator effect during experiments.

Frequently Asked Questions (FAQs)

Q1: Is KRN4884 expected to be a vasodilator?

Yes, KRN4884 is characterized as a potent potassium (K+) channel opener that exerts a significant vasodilator effect.[1][2][3] Published studies have demonstrated its ability to cause concentration-dependent relaxation in isolated arteries from various species, including pigs, rats, and humans.[1][4][5] Furthermore, it has been shown to produce a long-lasting antihypertensive effect in vivo.[3][6]

Q2: What is the mechanism of action for KRN4884's vasodilator effect?

KRN4884 functions by activating ATP-sensitive potassium (K-ATP) channels in the cell membranes of vascular smooth muscle myocytes.[7][8] This activation leads to an efflux of K+ ions, causing hyperpolarization of the cell membrane. Hyperpolarization, in turn, inhibits the opening of voltage-dependent calcium (Ca2+) channels, reducing the influx of Ca2+ and leading to smooth muscle relaxation and vasodilation.[9] This effect can be blocked by the K-ATP channel antagonist, glibenclamide.[1][2][9]

Q3: Why might I not be observing a vasodilator effect with KRN4884 in my in vitro experiment?

Several factors in an experimental setup can lead to a failure to observe the expected vasodilation. Please review the following troubleshooting guide.

Troubleshooting Guide: In Vitro Vasodilation Experiments

If you are not observing the expected vasodilator (relaxant) effect of KRN4884 on isolated blood vessels, consider the following critical experimental variables.

Issue 1: Inappropriate Pre-contraction Stimulus

The method used to pre-contract the vascular rings is crucial for observing KRN4884-induced relaxation.

• High Potassium Chloride (KCl) Concentration: KRN4884's mechanism relies on hyperpolarizing the cell membrane by opening K+ channels. If the vessel is pre-contracted with a very high concentration of KCl (e.g., 60-80 mM), the extracellular K+ concentration is already so high that it significantly reduces the electrochemical gradient for K+ efflux. This can render K+ channel openers like KRN4884 ineffective. One study explicitly notes that KRN4884 had "almost no effect on coronary arteries contracted by 60 mM KCl".[1]

  • Recommendation: Use a moderate KCl concentration (e.g., 25 mM) to pre-contract the vessels.[1][3] Alternatively, use a receptor-dependent vasoconstrictor like noradrenaline, angiotensin II, or 5-hydroxytryptamine (serotonin).[5]

• Vasoconstrictor Specificity: The relaxant effect of KRN4884 can vary depending on the vasoconstrictor used for pre-contraction. For instance, in human internal mammary artery, KRN4884 induced less relaxation in vessels pre-contracted with endothelin-1 (B181129) (ET-1) compared to those contracted with noradrenaline or angiotensin II.[5]

  • Recommendation: If possible, test KRN4884's effect against different vasoconstrictors to characterize its profile in your specific tissue.

Issue 2: Incorrect Reagent Concentration or Degradation

• KRN4884 Concentration: The compound produces concentration-dependent relaxations, typically observed in a range from 10⁻¹⁰ M to 10⁻⁵ M.[2][4][9] Ensure your final concentrations fall within this effective range.

• Reagent Integrity: Ensure the KRN4884 stock solution is correctly prepared and has not degraded. Improper storage could lead to loss of activity.

Issue 3: Presence of K-ATP Channel Inhibitors

• Antagonists: The vasodilator effect of KRN4884 is specifically antagonized by K-ATP channel blockers like glibenclamide.[1][2][3] Ensure that no components of your buffer or experimental solutions contain substances that could inhibit these channels.

Quantitative Data Summary

The following tables summarize the potency and efficacy of KRN4884 from published studies.

Table 1: In Vitro Potency of KRN4884 and Related Compounds

Compound	Preparation	Pre-contraction Agent	Potency / Efficacy	Reference
KRN4884	Rat Isolated Aorta	25 mM KCl	~26-fold more potent than levcromakalim (B1674936)	[3]
KRN4884	Rat Isolated Aorta	Not Specified	~100-fold more potent than Ki1769	[2]
KRN4884	Rat Isolated Aorta	Not Specified	~10-fold more potent than Ki3005	[2]
KRN4884	Rabbit Femoral Artery Myocytes	-	~43-fold more potent than levcromakalim in activating I(K-ATP)	[8]
KRN4884	Human Internal Mammary Artery	Angiotensin II	EC₅₀: -8.54 ± 0.54 log M	[5]
KRN4884	Human Internal Mammary Artery	Noradrenaline	EC₅₀: -6.14 ± 0.15 log M	[5]
KRN4884	Human Internal Mammary Artery	Endothelin-1	EC₅₀: -6.69 ± 0.34 log M	[5]

Table 2: In Vivo Hypotensive Effects of KRN4884

Species	Model	Dose (i.v.)	Effect on Mean Blood Pressure	Reference
Rat	Normotensive	1-10 µg/kg	Dose-dependent decrease	[2]
Dog	Anesthetized	3 & 10 µg/kg	Dose-dependent decrease	[4]
Dog	Conscious Renal Hypertensive	0.05-0.2 mg/kg (p.o.)	Dose-dependent decrease	[6]

Experimental Protocols

Protocol 1: In Vitro Vasorelaxation Assay in Rat Aorta (Adapted from[2][3])

• Tissue Preparation: Male Wistar rats are euthanized, and the thoracic aorta is excised and placed in Krebs-Henseleit solution. The aorta is cleaned of connective tissue and cut into rings (2-3 mm width).

• Mounting: Aortic rings are mounted in an organ bath containing Krebs-Henseleit solution, maintained at 37°C, and bubbled with 95% O₂ / 5% CO₂. The rings are connected to an isometric force transducer.

• Equilibration: An optimal resting tension is applied (e.g., 1.5 g), and the rings are allowed to equilibrate for 60-90 minutes.

• Pre-contraction: The rings are contracted by adding a fixed concentration of a vasoconstrictor, such as 25 mM KCl or an EC₇₀ concentration of phenylephrine.

• Drug Application: Once a stable contraction plateau is reached, KRN4884 is added cumulatively to the organ bath to construct a concentration-response curve (e.g., from 10⁻¹⁰ M to 10⁻⁶ M).

• Data Analysis: The relaxation at each concentration is expressed as a percentage of the pre-contraction induced by the vasoconstrictor.

Visualizations

Signaling Pathway for KRN4884-Induced Vasodilation

Caption: Mechanism of KRN4884-induced vasodilation via K-ATP channel activation.

Troubleshooting Logic for Absent Vasodilation

Caption: Troubleshooting workflow for in vitro KRN4884 experiments.

References

• 1. Structure-activity relationship of a novel K+ channel opener, KRN4884, and related compounds in porcine coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. In vitro and in vivo vasodilating effects of KRN4884, Ki1769 and Ki3005, pyridinecarboxamidine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Antihypertensive properties of KRN4884, a novel long-lasting potassium channel opener - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effects of KRN4884, a novel K channel opener, on the cardiovascular system in anesthetized dogs: a comparison with levcromakalim, nilvadipine, and nifedipine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effects of potassium channel opener KRN4884 on human conduit arteries used as coronary bypass grafts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. KRN4884, a novel K channel opener: antihypertensive effects in conscious renal hypertensive dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Effects of KRN4884, a novel K+ channel opener, on ionic currents in rabbit femoral arterial myocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Effects of the potassium channel openers KRN4884 and levcromakalim on the contraction of rat aorta induced by A23187, compared with nifedipine - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimizing KRN4884 concentration to avoid off-target effects

This technical support center provides guidance for researchers, scientists, and drug development professionals on the optimal use of KRN4884, a potent ATP-sensitive potassium (KATP) channel opener. The following information will help you design experiments that maximize the on-target effects of KRN4884 while mitigating potential off-target activities.

Troubleshooting Guide

Researchers using KRN4884 may encounter several issues related to its concentration. This guide provides solutions to common problems.

Issue	Potential Cause	Recommended Solution
Low or no observable on-target effect (e.g., no vasodilation in tissue bath experiments).	Sub-optimal KRN4884 concentration. The concentration of KRN4884 is below its effective concentration (EC50) for KATP channel activation.	Increase the concentration of KRN4884 to the recommended working range of 0.1-3 µM. The reported EC50 for KATP channel activation is approximately 0.55 µM[1].
Inactivated compound. Improper storage or handling of the KRN4884 stock solution may have led to its degradation.	Prepare a fresh stock solution of KRN4884 in a suitable solvent such as DMSO and store it under the recommended conditions (typically -20°C or -80°C).
Inconsistent results between experiments.	Variability in experimental conditions. Factors such as cell density, passage number, and incubation time can influence the cellular response to KRN4884.	Standardize all experimental parameters. Ensure consistent cell culture practices and precise timing of compound addition and subsequent assays.
Solvent effects. High concentrations of the solvent (e.g., DMSO) used to dissolve KRN4884 can have independent biological effects.	Maintain a final solvent concentration of less than 0.1% in your experiments. Prepare a vehicle control with the same solvent concentration to account for any solvent-induced effects.
Unexpected cellular responses or cytotoxicity.	High concentration leading to off-target effects. Concentrations significantly above the optimal range for KATP channel opening may induce off-target activities or cellular stress.	Perform a dose-response experiment to determine the optimal concentration for your specific cell type or tissue. Start with a concentration range around the EC50 (0.55 µM) and titrate up and down.
Contamination of cell cultures. Mycoplasma or other microbial contamination can alter cellular physiology and response to treatment.	Regularly test your cell lines for contamination.
Observed effects are not blocked by a KATP channel inhibitor.	Off-target mechanism of action. The observed cellular response may not be mediated by the opening of KATP channels.	To confirm the on-target activity of KRN4884, pre-treat your cells or tissues with a known KATP channel blocker, such as glibenclamide, before adding KRN4884. The on-target effects of KRN4884 should be antagonized by glibenclamide[2][3][4].

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of KRN4884?

A1: KRN4884 is a potent K+ channel opener that specifically targets and activates ATP-sensitive potassium (KATP) channels.[1] This leads to hyperpolarization of the cell membrane, which in vascular smooth muscle cells, results in vasodilation.[2][4]

Q2: What is the recommended in vitro working concentration for KRN4884?

A2: For in vitro experiments, a concentration range of 0.1-3 µM is generally recommended. The half-maximal effective concentration (EC50) for KATP channel activation is approximately 0.55 µM.[1] However, the optimal concentration can vary depending on the cell type and experimental conditions, so a dose-response study is always advisable.

Q3: What are the known on-target and potential off-target effects of KRN4884?

A3: The primary on-target effect of KRN4884 is the opening of KATP channels, leading to vasodilation and a decrease in blood pressure.[2][5][6] Potential off-target effects and other biological activities observed, particularly at higher concentrations or in vivo, include:

• Transient increase in heart rate (reflex tachycardia): This is a common physiological response to a drop in blood pressure.[5]

• Alterations in lipid metabolism: In animal studies, KRN4884 has been shown to reduce serum triglyceride levels, an effect attributed to an increase in lipoprotein lipase (B570770) (LPL) activity in adipose tissue and skeletal muscle.[7][8]

Q4: How can I confirm that the observed effects in my experiment are due to the on-target activity of KRN4884?

A4: To verify the on-target activity of KRN4884, you can perform a co-treatment experiment with a KATP channel inhibitor, such as glibenclamide. If the effects of KRN4884 are mediated by KATP channels, they will be blocked or significantly reduced in the presence of the inhibitor.[2][3][4]

Q5: Are there any known issues with the solubility or stability of KRN4884?

A5: KRN4884 is typically dissolved in an organic solvent like DMSO to create a stock solution.[1] It is important to ensure that the final concentration of the solvent in your experimental medium is low (e.g., <0.1%) to avoid solvent-induced artifacts. For stability, it is recommended to store the stock solution at -20°C or -80°C and avoid repeated freeze-thaw cycles.

Quantitative Data Summary

The following table summarizes the concentration-dependent effects of KRN4884 based on available data.

Effect	System	Concentration/Dose	Metric	Reference
On-Target: KATP Channel Activation	In vitro (cardiac myocytes)	0.1 - 3 µM	EC50 = 0.55 µM	[1]
On-Target: Vasodilation	In vitro (rat aorta)	10⁻¹⁰ - 10⁻⁵ M	Concentration-dependent relaxation	[2]
On-Target: Antihypertensive	In vivo (conscious dogs)	0.05 - 0.2 mg/kg (p.o.)	Dose-dependent decrease in mean blood pressure	[5]
On-Target: Antihypertensive	In vivo (spontaneously hypertensive rats)	0.5 - 1.5 mg/kg (p.o.)	Dose-dependent antihypertensive effect	[6]
Off-Target/Side Effect: Tachycardia	In vivo (conscious dogs)	0.05 - 0.2 mg/kg (p.o.)	Transient increase in heart rate	[5]
Off-Target: Reduced Triglycerides	In vivo (hyperlipidemic rats)	1 - 10 mg/kg/day (p.o. for 14 days)	Dose-dependent reduction in serum triglycerides	[8]
Off-Target: Increased LPL Activity	In vivo (rats)	3 mg/kg (p.o. for 10 days)	Increased lipoprotein lipase (LPL) activity	[7]

Experimental Protocols

1. Protocol for Determining On-Target KATP Channel Activity using Patch-Clamp Electrophysiology

This protocol is a generalized guide for measuring KATP channel currents in isolated cells.

• Cell Preparation: Isolate single cells from the tissue of interest (e.g., ventricular myocytes, pancreatic β-cells) using standard enzymatic digestion protocols.

• Electrophysiology Setup: Use a patch-clamp amplifier and data acquisition system. Pull patch pipettes from borosilicate glass to a resistance of 2-5 MΩ when filled with the pipette solution.

• Solutions:

  • Pipette Solution (intracellular): Typically contains (in mM): 140 KCl, 10 HEPES, 1 EGTA, and Mg-ATP to maintain channel closure. The pH is adjusted to ~7.3 with KOH.

  • Bath Solution (extracellular): Typically contains (in mM): 140 KCl, 10 HEPES, 1 CaCl₂, 1 MgCl₂. The pH is adjusted to ~7.4 with KOH.

• Recording Procedure:

  • Establish a whole-cell patch-clamp configuration.

  • Clamp the cell membrane potential at a suitable holding potential (e.g., -70 mV).

  • Apply voltage ramps or steps to elicit membrane currents.

  • Initially, record baseline currents in the presence of intracellular ATP to keep the KATP channels closed.

  • To measure KRN4884 activity, perfuse the cell with a bath solution containing the desired concentration of KRN4884. A concentration range of 0.1 to 10 µM is recommended for a dose-response curve.

  • Record the outward K+ current, which indicates the opening of KATP channels.

  • To confirm specificity, co-perfuse with the KATP channel blocker glibenclamide (e.g., 10 µM).

2. Protocol for Assessing Off-Target Cytotoxicity using an MTT Assay

This protocol provides a method to evaluate the potential cytotoxic effects of KRN4884.

• Cell Culture: Plate cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment:

  • Prepare a serial dilution of KRN4884 in a culture medium. It is recommended to test a broad concentration range (e.g., 0.1 µM to 100 µM) to identify a potential cytotoxic threshold.

  • Include a vehicle control (medium with the same concentration of DMSO as the highest KRN4884 concentration) and a positive control for cytotoxicity (e.g., doxorubicin).

  • Remove the old medium from the cells and add the medium containing the different concentrations of KRN4884.

  • Incubate the plate for a duration relevant to your main experiments (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • Add MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 2-4 hours at 37°C.

  • During the incubation, viable cells with active mitochondrial dehydrogenases will convert the yellow MTT into purple formazan (B1609692) crystals.

  • Add a solubilization solution (e.g., DMSO or a specialized buffer) to each well to dissolve the formazan crystals.

  • Measure the absorbance of each well at a wavelength of ~570 nm using a microplate reader.

  • Calculate cell viability as a percentage relative to the vehicle-treated control cells.

Visualizations

Caption: On-target signaling pathway of KRN4884.

Caption: Experimental workflow for optimizing KRN4884 concentration.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Effects of KRN4884, a novel K channel opener, on the cardiovascular system in anesthetized dogs: a comparison with levcromakalim, nilvadipine, and nifedipine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. In vitro and in vivo vasodilating effects of KRN4884, Ki1769 and Ki3005, pyridinecarboxamidine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Structure-activity relationship of a novel K+ channel opener, KRN4884, and related compounds in porcine coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. KRN4884, a novel K channel opener: antihypertensive effects in conscious renal hypertensive dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Antihypertensive properties of KRN4884, a novel long-lasting potassium channel opener - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Effects of KRN4884, a novel pyridinecarboxamidine type KATP channel opener, on serum triglyceride levels in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Effect of KRN4884 on lipid metabolism in hyperlipidemic rats - PubMed [pubmed.ncbi.nlm.nih.gov]

How to prevent desensitization in KRN4884-treated tissues

This technical support center provides troubleshooting guidance and frequently asked questions for researchers using KRN4884. The information provided is intended to help users prevent and troubleshoot issues related to diminished tissue responsiveness during experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for KRN4884?

A1: KRN4884 is a potent potassium channel opener.[1][2][3] It specifically targets ATP-sensitive potassium (K-ATP) channels, leading to an increase in potassium efflux from the cell.[1][2] This hyperpolarizes the cell membrane, which in smooth muscle cells, results in vasodilation and a subsequent decrease in blood pressure.[4][5] KRN4884 activates these channels by decreasing their sensitivity to ATP and by directly stimulating their opening.[1]

Q2: Is desensitization a known issue with KRN4884 treatment?

A2: Based on available studies, tolerance or desensitization to the effects of KRN4884 has not been reported. In fact, a 15-day study in conscious renal hypertensive dogs showed no tolerance to the antihypertensive effects of KRN4884.[6] However, a perceived decrease in tissue responsiveness can occur due to various experimental factors. This guide provides troubleshooting steps to address such issues.

Q3: What are the recommended effective concentrations for KRN4884 in in vitro and in vivo experiments?

A3: The effective concentration of KRN4884 can vary depending on the experimental model and tissue type. For in vitro studies, concentrations typically range from 0.1 µM to 3 µM, with an EC50 of approximately 0.55 µM for K-ATP channel activation in the presence of 1 mM ATP.[1] For in vivo studies in rats and dogs, oral doses of 0.05 mg/kg to 3 mg/kg have been shown to be effective.[6][7]

Q4: How does KRN4884 affect intracellular ATP levels?

A4: KRN4884's primary action is on the K-ATP channel, modulating its sensitivity to ATP.[1] It does not directly alter intracellular ATP concentrations. However, by opening K-ATP channels, KRN4884 can influence cellular processes that are dependent on the cell's metabolic state.

Troubleshooting Guide: Diminished Response to KRN4884

Issue: I am observing a reduced or inconsistent response to KRN4884 in my tissue preparations over time.

This can be due to a variety of factors, ranging from experimental setup to tissue health. The following troubleshooting steps can help identify and resolve the underlying cause.

Potential Cause	Recommended Solution
Tissue Viability and Health	- Ensure tissues are properly oxygenated and maintained at the correct physiological temperature throughout the experiment.- Use freshly prepared tissues whenever possible.- Monitor tissue health markers if the experimental design allows.
Drug Preparation and Storage	- Prepare fresh stock solutions of KRN4884 for each experiment. KRN4884 is typically dissolved in DMSO.[1]- Store stock solutions at the recommended temperature and protect from light.- Avoid repeated freeze-thaw cycles of stock solutions.
Experimental Buffer Composition	- Verify the composition of your physiological salt solution, including pH and ionic concentrations.- Ensure that the buffer contains appropriate energy substrates (e.g., glucose) to maintain tissue health.
ATP Concentration	- The efficacy of KRN4884 is dependent on intracellular ATP levels.[1] Changes in the metabolic state of the tissue can alter ATP concentrations and thus the response to KRN4884.- Consider the metabolic state of your experimental model.
Receptor/Channel Expression Levels	- Prolonged exposure to any agonist can potentially lead to changes in receptor or channel expression, although this has not been documented for KRN4884.- If your protocol involves long-term incubation, consider a time-course experiment to assess the stability of the response.

Quantitative Data Summary

Table 1: In Vitro Efficacy of KRN4884

Parameter	Value	Cell/Tissue Type	Conditions	Reference
EC50	0.55 µM	Cardiac K-ATP Channels	In the presence of 1 mM intracellular ATP	[1]
Effective Concentration Range	0.1 - 3 µM	Cardiac K-ATP Channels	Concentration-dependent activation	[1]
Potency vs. Levcromakalim	~43 times more potent	Rabbit Femoral Arterial Myocytes	Activation of I(K-ATP)	[2]

Table 2: In Vivo Dosing of KRN4884

Species	Dose	Route of Administration	Observed Effect	Reference
Dog (Renal Hypertensive)	0.05 - 0.2 mg/kg	Oral	Dose-dependent decrease in mean blood pressure	[6]
Rat (Sprague-Dawley)	3 mg/kg	Oral (10 days)	Significant reduction in serum triglyceride levels	[7]

Experimental Protocols

1. In Vitro Patch-Clamp Electrophysiology for K-ATP Channel Activity

• Cell Preparation: Isolate single myocytes from the tissue of interest (e.g., rabbit femoral artery) using standard enzymatic digestion protocols.[2]

• Recording Configuration: Use the inside-out or outside-out patch-clamp configuration to measure K-ATP channel activity.[2]

• Solutions:

  • Pipette Solution (Extracellular): Symmetrical 140 mM K+ solution.

  • Bath Solution (Intracellular): Symmetrical 140 mM K+ solution containing 1 mM ATP to assess the effect of KRN4884 on ATP-sensitive channels.

• Procedure:

  • Establish a stable patch-clamp recording.

  • Perfuse the bath with the ATP-containing solution to establish a baseline of channel activity.

  • Apply KRN4884 (e.g., 0.1 - 3 µM) to the bath and record the change in channel open probability (NPo).[1]

  • To confirm the involvement of K-ATP channels, apply a known K-ATP channel blocker like glibenclamide (e.g., 10 µM) to observe inhibition of the KRN4884-induced current.[2][3]

• Data Analysis: Quantify channel activity by calculating NPo from current recordings.[1] Construct a concentration-response curve by normalizing the NPo at each KRN4884 concentration to the maximal activity.[1]

2. In Vivo Antihypertensive Effect in a Rat Model

• Animal Model: Use male Sprague-Dawley rats.[7]

• Drug Administration:

  • Prepare a suspension of KRN4884 in a vehicle such as 0.5% (w/v) carboxymethyl cellulose.[1]

  • Administer KRN4884 orally by gavage at the desired dose (e.g., 3 mg/kg).[7]

• Blood Pressure Measurement:

  • Measure systolic blood pressure using the tail-cuff method with a sphygmomanometer at baseline and at various time points after drug administration (e.g., 1 hour post-dose).[1]

• Procedure:

  • Acclimatize the animals to the measurement procedure.

  • Record baseline blood pressure.

  • Administer KRN4884 or vehicle to the respective groups.

  • Measure blood pressure at predetermined intervals.

• Data Analysis: Compare the changes in blood pressure between the KRN4884-treated group and the vehicle control group using appropriate statistical methods.

Visualizations

Caption: KRN4884 signaling pathway leading to vasodilation.

Caption: General experimental workflow for assessing KRN4884 effects.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Effects of KRN4884, a novel K+ channel opener, on ionic currents in rabbit femoral arterial myocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Structure-activity relationship of a novel K+ channel opener, KRN4884, and related compounds in porcine coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effects of KRN4884, a novel K channel opener, on the cardiovascular system in anesthetized dogs: a comparison with levcromakalim, nilvadipine, and nifedipine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. In vitro and in vivo vasodilating effects of KRN4884, Ki1769 and Ki3005, pyridinecarboxamidine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. KRN4884, a novel K channel opener: antihypertensive effects in conscious renal hypertensive dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Effects of KRN4884, a novel pyridinecarboxamidine type KATP channel opener, on serum triglyceride levels in rats - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Interpreting Variable Dose-Response to KRN4884

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address potential variability in the dose-response to KRN4884, a potent ATP-sensitive potassium (KATP) channel opener. Understanding the factors that can influence the efficacy of KRN4884 is crucial for obtaining reproducible and reliable experimental results.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of KRN4884?

A1: KRN4884 is a pyridinecarboxamidine derivative that functions as a KATP channel opener.[1] It specifically targets and activates ATP-sensitive potassium channels in the vascular smooth muscle. These channels are composed of the inwardly rectifying potassium channel subunit Kir6.1 and the sulfonylurea receptor 2B (SUR2B) subunit.[2] By opening these channels, KRN4884 causes an efflux of potassium ions from the vascular smooth muscle cells, leading to hyperpolarization of the cell membrane. This hyperpolarization inhibits the influx of calcium ions through voltage-gated calcium channels, resulting in vasorelaxation and a subsequent decrease in blood pressure.[1]

Q2: What is the expected in vitro and in vivo dose-response of KRN4884?

A2: KRN4884 exhibits a concentration-dependent and dose-dependent effect in both in vitro and in vivo settings.

• In vitro: In isolated rat aortas, KRN4884 induces concentration-dependent relaxation, with effective concentrations typically ranging from 10⁻¹⁰ M to 10⁻⁶ M.[1]

• In vivo: Intravenous administration of KRN4884 in rats and dogs produces a dose-dependent decrease in mean blood pressure at doses ranging from 1 to 10 µg/kg.[1][3] Oral administration in dogs has also been shown to be effective at doses between 0.05 and 0.2 mg/kg.[4]

Q3: Why might I be observing a weaker or more variable than expected response to KRN4884 in my experiments?

A3: Variability in the dose-response to KRN4884 can arise from several factors related to the drug's mechanism of action and the experimental conditions. A key factor is the intracellular concentration of adenosine (B11128) nucleotides (ATP and ADP). The activity of KATP channels is regulated by the intracellular ATP/ADP ratio; high ATP levels inhibit channel opening, while ADP promotes it.[5] Therefore, the metabolic state of the cells or tissues under investigation can significantly influence the efficacy of KRN4884. Other potential factors include the specific animal model or cell line used, and variations in experimental protocols.

Troubleshooting Guides

In Vitro Experiments (e.g., Aortic Ring Vasorelaxation, Patch Clamp)

Observed Issue	Potential Cause	Troubleshooting Steps
Reduced vasorelaxation in aortic ring preparations	High intracellular ATP in tissue: If the aortic rings are from animals in a high-energy state or the incubation buffer is rich in glucose, the resulting high intracellular ATP levels can antagonize the channel-opening effect of KRN4884.	- Consider the metabolic state of the animal at the time of tissue harvest. - Standardize the composition of the Krebs-Henseleit buffer, particularly the glucose concentration. - Ensure adequate oxygenation of the buffer to maintain normal cellular respiration.
Endothelial dysfunction: The vasorelaxant effect of KRN4884 is primarily on the vascular smooth muscle, but endothelial factors can modulate vascular tone.	- Verify the integrity of the endothelium by testing the response to an endothelium-dependent vasodilator like acetylcholine. - If studying the direct effect on smooth muscle, ensure complete removal of the endothelium and verify its absence.
Inconsistent currents in patch-clamp experiments	Variable intracellular ATP/ADP in the patch pipette: The composition of the intracellular solution in the patch pipette directly affects the KATP channels being studied.	- Prepare fresh intracellular solution for each experiment. - Maintain a consistent and appropriate concentration of ATP and ADP in the pipette solution to mimic the desired cellular metabolic state. - Be aware that ATP can degrade over time, so use freshly prepared solutions.
Incorrect cell type or channel expression: KRN4884 is specific for KATP channels composed of Kir6.1 and SUR2B subunits.	- Confirm the expression of Kir6.1 and SUR2B in the cell line being used through techniques like RT-PCR or Western blotting.[2]

In Vivo Experiments (e.g., Blood Pressure Measurements)

Observed Issue	Potential Cause	Troubleshooting Steps
Variable hypotensive response in animal models	Differences in animal strain, age, or disease model: The expression and function of KATP channels, as well as cardiovascular homeostasis, can vary between different animal strains and with age or disease state.	- Use a consistent animal supplier, strain, and age for all experiments. - Be aware that the hypotensive effect of KRN4884 is more pronounced in hypertensive models compared to normotensive animals.[4]
Pharmacokinetic variability: Differences in drug absorption, distribution, metabolism, and excretion (ADME) between individual animals can lead to variable plasma concentrations of KRN4884.	- Standardize the route and method of administration. - For oral administration, consider the fasting state of the animals, as food can affect drug absorption. - If significant variability persists, consider measuring plasma concentrations of KRN4884 to correlate with the observed pharmacodynamic effects.
Anesthesia: Anesthetics can have their own cardiovascular effects and may interact with KRN4884.	- If possible, use conscious, freely moving animals with telemetry implants for blood pressure monitoring to avoid the confounding effects of anesthesia. - If anesthesia is necessary, choose an agent with minimal cardiovascular effects and use a consistent anesthetic protocol.

Data Presentation

Table 1: In Vitro Potency of KRN4884 and Related Compounds

Compound	Model	Parameter	Value	Reference
KRN4884	Rat Isolated Aorta	EC₅₀ (Relaxation)	Not specified, effective range 10⁻¹⁰-10⁻⁶ M	[1]
Ki1769	Rat Isolated Aorta	EC₅₀ (Relaxation)	~100-fold less potent than KRN4884	[1]
Ki3005	Rat Isolated Aorta	EC₅₀ (Relaxation)	~10-fold less potent than KRN4884	[1]
KRN4884	Rabbit Femoral Arterial Myocytes	Potency vs. Levcromakalim	~43 times more potent in activating IK-ATP	[2]

Table 2: In Vivo Hypotensive Effects of KRN4884

Animal Model	Route of Administration	Dose	Effect on Mean Blood Pressure (MBP)	Reference
Normotensive Rats	Intravenous (i.v.)	1-10 µg/kg	Dose-dependent decrease	[1]
Anesthetized Dogs	Intravenous (i.v.)	3-10 µg/kg	Dose-dependent decrease	[3]
Normotensive Dogs	Oral (p.o.)	0.1 mg/kg	Decrease in MBP	[4]
Renal Hypertensive Dogs	Oral (p.o.)	0.05, 0.1, 0.2 mg/kg	Dose-dependent decrease	[4]

Experimental Protocols

Key Experiment 1: Aortic Ring Vasorelaxation Assay

Objective: To assess the vasorelaxant effect of KRN4884 on isolated aortic rings.

Methodology:

• Tissue Preparation: Euthanize a rat and excise the thoracic aorta. Carefully clean the aorta of adhering fat and connective tissue and cut it into 2-3 mm wide rings. For endothelium-denuded experiments, gently rub the intimal surface of the rings.

• Mounting: Suspend the aortic rings in an organ bath containing Krebs-Henseleit solution, maintained at 37°C and bubbled with 95% O₂ and 5% CO₂. Attach one end of the ring to a fixed support and the other to an isometric force transducer.

• Equilibration: Allow the rings to equilibrate for 60-90 minutes under a resting tension of 1-2 grams. Replace the buffer every 15-20 minutes.

• Contraction: Induce a sustained contraction with a contractile agent such as phenylephrine (B352888) (e.g., 10⁻⁶ M) or potassium chloride (e.g., 60 mM).

• Dose-Response Curve: Once a stable contraction plateau is reached, add KRN4884 cumulatively in increasing concentrations (e.g., from 10⁻¹⁰ M to 10⁻⁵ M). Record the relaxation response at each concentration.

• Data Analysis: Express the relaxation at each concentration as a percentage of the pre-induced contraction. Plot the concentration-response curve to determine parameters like EC₅₀.

Key Experiment 2: In Vivo Blood Pressure Measurement in Conscious Rats

Objective: To measure the effect of KRN4884 on the blood pressure of conscious, unrestrained rats.

Methodology:

• Animal Preparation: Surgically implant a telemetry transmitter with a pressure-sensing catheter into the abdominal aorta of the rat. Allow the animal to recover from surgery for at least one week.

• Acclimatization: House the rat in its home cage placed on a receiver that collects the telemetry signal. Allow the animal to acclimatize to the experimental setup.

• Baseline Recording: Record baseline blood pressure and heart rate for a sufficient period (e.g., 24 hours) to establish a stable diurnal rhythm.

• Drug Administration: Administer KRN4884 via the desired route (e.g., oral gavage or intravenous injection).

• Post-Dose Recording: Continuously record blood pressure and heart rate for several hours after drug administration to capture the full time-course of the drug's effect.

• Data Analysis: Analyze the changes in mean arterial pressure (MAP), systolic blood pressure (SBP), diastolic blood pressure (DBP), and heart rate (HR) from baseline after KRN4884 administration.

Mandatory Visualization

Caption: Signaling pathway of KRN4884-induced vasorelaxation.

Caption: Workflow for aortic ring vasorelaxation assay.

Caption: Logical troubleshooting flow for KRN4884 experiments.

References

• 1. biorxiv.org [biorxiv.org]
• 2. researchgate.net [researchgate.net]
• 3. docs.axolbio.com [docs.axolbio.com]
• 4. Intracellular ATP Levels are a Pivotal Determinant of Chemoresistance in Colon Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Noninvasive measurement of systolic blood pressure in rats: A novel technique - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Addressing Vehicle Control Issues with DMSO in KRN4884 Studies

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Dimethyl Sulfoxide (B87167) (DMSO) as a vehicle for the investigational drug KRN4884.

Frequently Asked Questions (FAQs)

Q1: What is KRN4884 and what is its mechanism of action?

KRN4884 is a novel potassium channel opener.[1][2] Its primary mechanism of action is the potent activation of ATP-sensitive potassium channels (K-ATP channels) in vascular smooth muscle cells.[1] This leads to hyperpolarization of the cell membrane, which in turn inhibits the influx of calcium ions and results in vasodilation.[1] Studies have shown that KRN4884 is significantly more potent than other K-ATP channel openers like levcromakalim.[1] Additionally, KRN4884 has been observed to reduce serum triglyceride levels, potentially by enhancing the activity of lipoprotein lipase (B570770) (LPL) in peripheral tissues.[3][4]

Q2: Why is DMSO a common vehicle for KRN4884?

DMSO is a powerful polar aprotic solvent capable of dissolving a wide range of both polar and nonpolar compounds, which is advantageous for substances that may have limited solubility in aqueous solutions.[5][6][7][8] Its miscibility with water and cell culture media makes it a standard choice for preparing concentrated stock solutions of experimental drugs like KRN4884 for both in vitro and in vivo studies.[5][6]

Q3: What is a vehicle control and why is it critical in KRN4884 experiments?

A vehicle control is a sample group treated with the same concentration of DMSO as your experimental group, but without KRN4884.[5][9][10] This control is essential because DMSO is not biologically inert and can have direct, dose-dependent effects on cells and organisms.[5][6][9] These effects can include alterations in cell growth, viability, gene expression, and signaling pathways.[5][9][10] The vehicle control allows you to distinguish the specific biological effects of KRN4884 from those of the solvent, ensuring that any observed outcomes are correctly attributed to the drug and not the vehicle.[5][9]

Q4: What are the known off-target effects of DMSO that could interfere with KRN4884 studies?

DMSO can exert a range of biological effects that may confound experimental results.[6][9][10] Given KRN4884's mechanism of action, researchers should be particularly aware of the following potential interferences:

• Effects on Ion Channels: DMSO has been reported to have effects on various ion channels, which could potentially modulate the action of KRN4884 on K-ATP channels.[11]

• Alterations in Signaling Pathways: DMSO can modulate various signaling pathways, including MAPK and PI3K/Akt pathways.[5][12][13] While the direct signaling cascade of KRN4884 is primarily through ion channel modulation, downstream effects could be influenced by DMSO's off-target activities.

• Anti-inflammatory and Antioxidant Properties: DMSO itself possesses anti-inflammatory and antioxidant properties.[10][14] If the experimental model involves inflammatory or oxidative stress components, these intrinsic properties of DMSO could mask or alter the effects of KRN4884.

• Effects on Lipid Metabolism: Since KRN4884 is known to affect triglyceride levels, it is important to consider any potential effects of DMSO on lipid metabolism, although this is less documented.

Q5: What are the recommended maximum concentrations of DMSO for in vitro and in vivo studies?

The maximum tolerated concentration of DMSO is highly dependent on the specific cell line or animal model and the duration of exposure.[10][15][16] However, general guidelines are summarized in the table below. It is strongly recommended to perform a preliminary dose-response experiment with DMSO alone to determine the highest non-toxic concentration for your specific experimental system.[5][10]

Data Presentation: Recommended Maximum DMSO Concentrations

Experimental System	Generally Recommended Maximum DMSO Concentration	Notes
In Vitro (Cell Culture)	≤ 0.1% (v/v)	For sensitive cell lines or long-duration experiments (>24h), this is highly recommended.[5][16]
0.1% - 0.5% (v/v)	Generally tolerated by robust, immortalized cell lines for standard assay durations (24-72h).[5][17] A vehicle control is essential.
> 0.5% (v/v)	The risk of cytotoxicity and off-target effects increases significantly.[10][13][16]
In Vivo (Rodents)	≤ 1% - 2% (v/v) for injections	Higher concentrations can cause local irritation, inflammation, and systemic toxicity.[10][15] The total dose of DMSO administered should also be considered.

Troubleshooting Guides

Issue 1: High levels of cytotoxicity are observed in both KRN4884-treated and vehicle control groups.

• Possible Cause: The final DMSO concentration is too high for your specific cell line or animal model, leading to toxicity.[5][9][10]

• Troubleshooting Steps:

  • Verify DMSO Concentration: Double-check all calculations for your serial dilutions to ensure the final DMSO concentration is within the recommended range.[5][9]

  • Perform a DMSO Dose-Response Assay: Determine the maximum tolerable DMSO concentration for your cells using the protocol provided below.[5][10]

  • Reduce DMSO Concentration: If necessary, prepare a more concentrated stock solution of KRN4884 to allow for smaller volumes to be added to your assay, thereby lowering the final DMSO concentration.[9][10]

Issue 2: The KRN4884-treated group and the vehicle control group show similar biological effects.

• Possible Cause: The observed effect may be primarily due to the DMSO vehicle rather than KRN4884, especially if the DMSO concentration is high.[10]

• Troubleshooting Steps:

  • Review DMSO Concentration: Check the final concentration of DMSO in your experiment. If it is above the recommended limits for your system, it is likely contributing to the observed effects.[10]

  • Perform a DMSO Dose-Response: Conduct a dose-response experiment with DMSO alone to determine its effect at various concentrations on the endpoint you are measuring.[10]

  • Lower DMSO Concentration: If possible, lower the final DMSO concentration in your experiments by preparing a more concentrated stock of KRN4884.[10]

  • Compare to Untreated Control: While the primary comparison should be to the vehicle control, also including an untreated (media only) control can help identify the magnitude of the DMSO effect.[18]

Issue 3: The therapeutic effect of KRN4884 is weaker than expected or inconsistent.

• Possible Cause 1: KRN4884 has precipitated out of solution upon dilution. This can happen when a concentrated DMSO stock is diluted into an aqueous buffer or cell culture medium.[9]

  • Troubleshooting Steps:

    • Prepare fresh working dilutions of KRN4884 from a concentrated DMSO stock immediately before use.[13]

    • When diluting the DMSO stock, add it to the aqueous solution while vortexing or mixing rapidly to promote dispersion and prevent precipitation.[13]

    • Visually inspect your solutions for any signs of precipitation.

• Possible Cause 2: DMSO is interfering with KRN4884's interaction with the K-ATP channel.

  • Troubleshooting Steps:

    • Lower the final DMSO concentration to the lowest possible level that maintains KRN4884 solubility.[9]

    • Ensure that the DMSO stock solution has been stored correctly (at -20°C or -80°C in small, airtight aliquots) to prevent degradation of KRN4884.[9]

Experimental Protocols

Protocol: Determining the Maximum Tolerable DMSO Concentration for In Vitro Studies

• Cell Plating: Plate your cells at the desired density in a multi-well plate and allow them to adhere overnight.

• Preparation of DMSO Dilutions: Prepare a series of dilutions of your vehicle-grade DMSO in your standard cell culture medium. Recommended final concentrations to test are: 0.05%, 0.1%, 0.25%, 0.5%, 1.0%, and 2.0%. Also, prepare a "medium-only" control (0% DMSO).[5]

• Treatment: Remove the old medium from the cells and add the prepared DMSO dilutions. Include at least three replicate wells for each concentration.

• Incubation: Incubate the plate for the longest duration of your planned KRN4884 experiment (e.g., 24, 48, or 72 hours).[5]

• Viability Assessment: Measure cell viability using a standard method such as an MTT, MTS, or a live/dead cell staining assay.

• Data Analysis: Normalize the results to the "medium-only" control (set to 100% viability). The highest DMSO concentration that results in ≥95% viability is generally considered safe for your experiments.[5]

Mandatory Visualization

References

• 1. Effects of KRN4884, a novel K+ channel opener, on ionic currents in rabbit femoral arterial myocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Structure-activity relationship of a novel K+ channel opener, KRN4884, and related compounds in porcine coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effects of KRN4884, a novel pyridinecarboxamidine type KATP channel opener, on serum triglyceride levels in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 7. ptacts.uspto.gov [ptacts.uspto.gov]
• 8. gchemglobal.com [gchemglobal.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Effects of Dimethyl Sulfoxide on Neuronal Response Characteristics in Deep Layers of Rat Barrel Cortex - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Heterogeneous Off-Target Effects of Ultra-Low Dose Dimethyl Sulfoxide (DMSO) on Targetable Signaling Events in Lung Cancer In Vitro Models - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. Using live-cell imaging in cell counting — The cytotoxicity of DMSO | Case studies | Cell x Image Lab - Nikon [healthcare.nikon.com]
• 18. iacuc.wsu.edu [iacuc.wsu.edu]

Managing tachyphylaxis with repeated KRN4884 application

This technical support center provides researchers, scientists, and drug development professionals with guidance on managing potential tachyphylaxis and other issues related to the repeated application of KRN4884.

Frequently Asked Questions (FAQs)

Q1: What is KRN4884 and what is its primary mechanism of action?

KRN4884 is a novel pyridinecarboxamidine derivative that functions as a potent potassium channel opener.[1][2] Its primary mechanism of action involves the activation of ATP-sensitive potassium (K-ATP) channels in vascular smooth muscle cells.[3][4] This activation leads to the efflux of potassium ions, causing hyperpolarization of the cell membrane. This hyperpolarization, in turn, inhibits the influx of calcium ions through voltage-dependent calcium channels, resulting in vasodilation and a subsequent decrease in blood pressure.[5][6]

Q2: What is tachyphylaxis and is it a concern with KRN4884?

Tachyphylaxis is a phenomenon characterized by a rapidly diminishing response to successive doses of a drug, rendering it less effective.[7] While direct studies on KRN4884-induced tachyphylaxis are limited, preclinical studies involving repeated administration have been conducted. In a 15-day study in conscious renal hypertensive dogs, KRN4884 administered orally at 0.1 mg/kg induced sustained hypotensive effects without evidence of tolerance.[8] Similarly, a 7-day study in spontaneously hypertensive rats showed no diminishment of the antihypertensive activity of KRN4884.[6] These findings suggest that tachyphylaxis may not be a significant concern with KRN4884 under the studied conditions.

Q3: What are the known cellular targets of KRN4884?

The primary cellular target of KRN4884 is the vascular type K-ATP channel, which is composed of the Kir6.1 and SUR2B subunits.[3] KRN4884 has been shown to be approximately 43 times more potent than levcromakalim (B1674936) in activating this channel.[3] It does not significantly affect voltage-dependent Ca2+ or delayed rectifier K+ channel currents.[3]

Troubleshooting Guide

Issue 1: Diminished Vasodilatory Response After Repeated KRN4884 Administration

If you observe a decreased vasodilatory or hypotensive response to KRN4884 in your experiments, consider the following troubleshooting steps:

• Verify Drug Integrity and Concentration: Ensure the proper storage and handling of the KRN4884 compound. Prepare fresh solutions for each experiment and verify the final concentration.

• Evaluate Experimental Model:

  • Cell-Based Assays: In prolonged cell culture experiments, receptor downregulation or changes in downstream signaling pathways could contribute to a reduced response. Consider performing receptor expression analysis.

  • Animal Models: Changes in the physiological state of the animal, such as alterations in blood pressure regulation or renin-angiotensin system activity, could influence the drug's effect. Monitor these parameters over the course of the study.

• Consider a "Drug Holiday": Temporarily discontinuing the administration of KRN4884 may help restore the initial response if tachyphylaxis is occurring.[9]

• Dose Adjustment: While some general approaches to tachyphylaxis suggest increasing the dose, this should be done cautiously and with careful monitoring for off-target effects.[9][10] In preclinical studies with KRN4884, a dose-dependent decrease in mean blood pressure was observed.[8]

Issue 2: Unexpected Cardiovascular Effects

• Tachycardia: A transient increase in heart rate has been observed following KRN4884 administration in dogs.[8] This is a common reflex response to a drop in blood pressure.

• Comparison with other agents: The cardiovascular effects of KRN4884 are similar to other K+ channel openers like levcromakalim and calcium channel blockers such as nilvadipine (B1678883) and nifedipine (B1678770).[5] However, KRN4884 has a longer duration of hypotensive action compared to levcromakalim and nifedipine.[5]

Data Presentation

Table 1: Potency of KRN4884 and Related Compounds

Compound	Relative Potency (Vasorelaxation)	Reference
KRN4884	Most Potent	[1]
Ki3005	Less Potent than KRN4884	[1]
Ki5624	Less Potent than Ki3005	[1]
Ki1769	Least Potent	[1]

Table 2: Antihypertensive Effects of KRN4884 in Conscious Renal Hypertensive Dogs (15-Day Study)

Parameter	Observation	Reference
Mean Blood Pressure	Sustained decrease	[8]
Heart Rate	Transient increase	[8]
Plasma Renin Activity	Transient increase	[8]
Tolerance	No tolerance observed	[8]
Rebound Phenomena	No rebound after withdrawal	[8]

Experimental Protocols

Protocol 1: Evaluation of Vasorelaxant Effects of KRN4884 in Isolated Rat Aorta

• Tissue Preparation: Isolate the thoracic aorta from a rat and cut it into helical strips.

• Experimental Setup: Mount the strips in an organ bath containing Krebs-Henseleit solution, maintained at 37°C and aerated with 95% O2 and 5% CO2.

• Pre-contraction: Contract the aortic strips with 25 mM KCl.

• Drug Application: Once a stable contraction is achieved, cumulatively add KRN4884 (10⁻¹⁰ to 10⁻⁵ M) to the organ bath.

• Data Analysis: Record the changes in tension and express the relaxation as a percentage of the pre-contraction induced by KCl.

• Antagonism Study: To confirm the mechanism of action, pre-treat the aortic strips with a K-ATP channel blocker like glibenclamide (10⁻⁷ to 10⁻⁶ M) before adding KRN4884.[5][6]

Protocol 2: In Vivo Antihypertensive Study in Conscious Spontaneously Hypertensive Rats (SHRs)

• Animal Model: Use conscious, unrestrained spontaneously hypertensive rats.

• Drug Administration: Administer KRN4884 orally at doses of 0.5 and 1.5 mg/kg.[6]

• Blood Pressure Measurement: Measure systolic blood pressure and heart rate at regular intervals using the tail-cuff method.

• Repeated Dosing Study: For a 7-day study, administer KRN4884 once daily and monitor blood pressure and heart rate.[6]

• Washout Period: After the repeated dosing period, monitor for any rebound hypertension after discontinuing the treatment.[6]

Visualizations

Caption: Mechanism of action of KRN4884 leading to vasodilation.

Caption: Troubleshooting workflow for diminished KRN4884 response.

References

• 1. Structure-activity relationship of a novel K+ channel opener, KRN4884, and related compounds in porcine coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. In vitro and in vivo vasodilating effects of KRN4884, Ki1769 and Ki3005, pyridinecarboxamidine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effects of KRN4884, a novel K+ channel opener, on ionic currents in rabbit femoral arterial myocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Effects of KRN4884, a novel K channel opener, on the cardiovascular system in anesthetized dogs: a comparison with levcromakalim, nilvadipine, and nifedipine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Antihypertensive properties of KRN4884, a novel long-lasting potassium channel opener - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Tachyphylaxis and tolerance - Physics, Pharmacology and Physiology for Anaesthetists [cambridge.org]
• 8. KRN4884, a novel K channel opener: antihypertensive effects in conscious renal hypertensive dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. vermontanesthesiaservices.com [vermontanesthesiaservices.com]
• 10. What Is Tachyphylaxis? Definition, Causes, and Treatment [verywellmind.com]

Cell culture contamination affecting KRN4884 assay results

This guide provides troubleshooting assistance for researchers encountering issues with the KRN4884 assay, specifically focusing on the impact of cell culture contamination on experimental results.

Frequently Asked Questions (FAQs)

Q1: What is the KRN4884 assay and its mechanism of action?

A1: The KRN4884 assay is a biochemical or cell-based assay used to evaluate the activity of ATP-sensitive potassium (KATP) channels. KRN4884 is a potent K+ channel opener.[1][2] Its primary mechanism involves activating KATP channels, which are typically inhibited by intracellular ATP. By opening these channels, KRN4884 facilitates the efflux of potassium ions (K+) from the cell, leading to hyperpolarization of the cell membrane. The assay measures this channel activation, often through electrophysiological methods or fluorescence-based indicators of membrane potential.

Q2: What are the common types of biological contamination in cell culture?

A2: Cell culture is susceptible to various biological contaminants. The five main types are bacteria, yeast, mold (fungi), mycoplasma, and viruses.[3] Additionally, cross-contamination with other cell lines can be a significant, non-microbial issue.[4] Each contaminant can affect your KRN4884 assay in different ways.

Q3: How can cell culture contamination lead to inaccurate KRN4884 assay results?

A3: Contamination can compromise KRN4884 assay results through several mechanisms:

• Altered Cellular Metabolism: Most contaminants compete with host cells for nutrients, leading to rapid depletion of glucose and other essential components. This alters the cells' metabolic state and, critically, can change intracellular ATP concentrations.[5] Since KRN4884's target, the KATP channel, is regulated by ATP, any shift in ATP levels will directly impact the assay's baseline and response.

• Changes in pH: Bacterial and fungal growth often leads to significant shifts in the pH of the culture medium.[6][7] This can directly affect cell health, membrane integrity, and protein function, including the KATP channels and any fluorescent reporters used in the assay.

• Release of Toxins and Endotoxins: Bacteria can release endotoxins and other metabolic byproducts that are toxic to the cultured cells, inducing stress, apoptosis, or necrosis.[7] This reduces the viable cell count and introduces significant variability.

• Direct Assay Interference: Some microorganisms can metabolize assay reagents. For instance, bacterial dehydrogenases can produce a false positive signal in viability assays like the MTT assay,[8] and similar interference could occur in fluorescence-based KRN4884 assays.

• Undetected Effects of Mycoplasma: Mycoplasma is particularly problematic as it often doesn't cause visible turbidity but significantly alters cell growth rates, metabolism, and gene expression, leading to unreliable and non-reproducible data.[5][9]

Q4: Why is mycoplasma a particular concern for assays like KRN4884?

A4: Mycoplasma is a major concern because it is a "hidden" contaminant. It is too small to be seen with a standard light microscope and does not cause the typical signs of contamination like cloudy media.[5][10] However, it can profoundly alter cell physiology, including membrane potential and metabolic activity, thereby directly impacting the function of ATP-sensitive channels and invalidating KRN4884 assay data.[9][11] Regular testing using methods like PCR or fluorescent staining is essential.[5][12]

Troubleshooting Guide for Contamination

This guide addresses specific contamination scenarios and their potential impact on your KRN4884 assay.

Q1: My culture medium turned cloudy and the pH dropped (medium turned yellow) overnight. What should I do?

A1: These are classic signs of bacterial contamination .[4][6] Bacteria grow rapidly and their metabolic activity quickly acidifies the medium.[7]

• Impact on KRN4884 Assay: The results will be invalid. Bacterial metabolism will have significantly altered ATP levels and the low pH will have stressed or killed the cells.

• Recommended Action:

  • Immediately discard the contaminated culture flask to prevent cross-contamination.

  • Thoroughly decontaminate the biosafety cabinet and incubator.

  • Check other cultures for signs of contamination.

  • Review your aseptic technique. It is generally not recommended to try and salvage a bacterially contaminated culture.[13]

Q2: I see thin, web-like filaments or fuzzy clumps floating in my culture. What could this be?

A2: This indicates fungal (mold) contamination .[13] Mold contamination may start locally but can spread rapidly through airborne spores.[14]

• Impact on KRN4884 Assay: The data will be unreliable. Fungi compete for nutrients, release cytotoxic mycotoxins, and alter the culture environment.[7]

• Recommended Action:

  • Immediately discard the contaminated culture(s).

  • Check for other signs of contamination in the lab, as spores can travel.

  • Clean the incubator and work areas thoroughly. Dispose of any opened media or reagents that may have been exposed.[14]

Q3: The medium is slightly turbid, and under the microscope, I see small, individual ovoid or spherical particles, possibly budding. What is the likely contaminant?

A3: This is characteristic of yeast contamination .[3][4] Yeast can be similar in size to some mammalian cells but are identifiable by their distinct spherical shape and budding.

• Impact on KRN4884 Assay: The results will be compromised. Yeast competes for nutrients and, in advanced stages, will increase the pH and turbidity of the medium.[3]

• Recommended Action:

  • Discard the contaminated culture.

  • Decontaminate all work surfaces and equipment.

  • Review your aseptic technique, paying close attention to potential sources like the operator or airborne particles.

Q4: My cells are growing poorly, look stressed, and have altered morphology, but the medium is clear. What should I suspect?

A4: This is a strong indicator of mycoplasma contamination .[5] Since mycoplasma does not cause visible turbidity, changes in cell health are often the first sign.[9] Viral contamination can also produce similar effects.[5]

• Impact on KRN4884 Assay: The results are highly likely to be artifactual and not reproducible. Mycoplasma dramatically alters cell metabolism, membrane properties, and ATP levels.[11]

• Recommended Action:

  • Isolate the suspected culture immediately.

  • Test for mycoplasma using a reliable method such as PCR, fluorescent DNA staining (e.g., DAPI or Hoechst), or an ELISA-based kit.[5][11][15]

  • If positive, discard the culture and any related reagents. It is also crucial to test other cell lines in the lab, as mycoplasma spreads easily through aerosols.[5]

  • Thoroughly clean and disinfect the entire cell culture facility.

Data Summary: Contaminant Characteristics and Effects

Contaminant Type	Visual Signs (Macroscopic)	Microscopic Appearance	pH Change	Likely Impact on KRN4884 Assay
Bacteria	Rapid turbidity, sometimes a surface film.[4]	Small, motile rods or cocci between cells.[14]	Rapid Drop (Acidic)[6]	High variability, potential false signal due to altered ATP and cell death.
Yeast	Slight turbidity in early stages, becoming heavy.[3][4]	Individual ovoid or spherical budding particles.[4]	Stable initially, may Increase (Alkaline) later.[3]	Inaccurate results due to nutrient competition and altered culture environment.
Mold (Fungi)	Visible mycelia (filaments) or fuzzy clumps.[4][13]	Thin, wisp-like filaments and/or clumps of spores.[4]	Stable initially, Increases (Alkaline) as infection progresses.[4]	Invalid results due to nutrient depletion and release of cytotoxic mycotoxins.
Mycoplasma	None (medium remains clear).[5]	Not visible with a standard light microscope.[10]	No significant change.	Non-reproducible and artifactual results due to altered metabolism and gene expression.[9]

Visual Diagrams

KRN4884 Mechanism of Action

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Effects of KRN4884, a novel K+ channel opener, on ionic currents in rabbit femoral arterial myocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. What are the major types of biological cell culture contamination? | AAT Bioquest [aatbio.com]
• 4. Cell Culture Contamination | Thermo Fisher Scientific - US [thermofisher.com]
• 5. Cell Culture Contamination Troubleshooting [sigmaaldrich.com]
• 6. Troubleshooting Cell Culture Contamination: A Comprehensive Guide - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 7. cephamls.com [cephamls.com]
• 8. researchgate.net [researchgate.net]
• 9. greenelephantbiotech.com [greenelephantbiotech.com]
• 10. How to identify Mycoplasma contamination in your cell culture - Eppendorf South Asia Pacific [eppendorf.com]
• 11. goldbio.com [goldbio.com]
• 12. Detecting mycoplasma contamination in cell cultures by polymerase chain reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. yeasenbio.com [yeasenbio.com]
• 14. asset-downloads.zeiss.com [asset-downloads.zeiss.com]
• 15. Mycoplasma Detection, Prevention, and Elimination in Cell Culture [sigmaaldrich.com]

Buffering intracellular ATP for consistent KRN4884 response

This technical support center provides troubleshooting guidance and frequently asked questions for researchers using KRN4884. The primary focus is on mitigating experimental variability by controlling intracellular ATP concentrations to ensure a consistent and reproducible response to KRN4884.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for KRN4884?

A1: KRN4884 is a potent and selective activator of the inwardly-rectifying potassium channel Kir6.x, a key component of the ATP-sensitive potassium (K-ATP) channel. By binding to the sulfonylurea receptor (SUR) subunit, KRN4884 promotes the open state of the channel, leading to potassium ion efflux and cell membrane hyperpolarization.

Q2: Why is intracellular ATP concentration critical for KRN4884 activity?

A2: The K-ATP channel is physiologically inhibited by intracellular ATP. High concentrations of ATP bind to the Kir6.x subunit, inducing a conformational change that closes the channel pore. KRN4884's agonistic activity is therefore competitively antagonized by intracellular ATP. Fluctuations in cellular ATP levels, which can be caused by varying metabolic states or experimental conditions, will lead to inconsistent KRN4884 efficacy.

Q3: What are the expected consequences of inconsistent intracellular ATP levels during my experiments?

A3: Inconsistent intracellular ATP levels can lead to significant variability in your results. This may manifest as:

• Poor reproducibility between replicate experiments.

• A variable dose-response curve for KRN4884.

• Difficulty in determining the true EC50 of the compound.

• Misinterpretation of KRN4884's effects in different cell types or under different metabolic conditions.

Q4: Can I use metabolic inhibitors to deplete ATP and enhance the KRN4884 response?

A4: While metabolic inhibitors such as oligomycin (B223565) and 2-deoxy-D-glucose can deplete intracellular ATP, this approach may introduce confounding variables by altering other cellular processes. A more controlled method is to use a "mock" intracellular solution with a defined ATP concentration during patch-clamp experiments or in permeabilized cell assays.

Troubleshooting Guide

Issue 1: High variability in KRN4884 dose-response across experiments.

• Question: I am observing a significant shift in the EC50 of KRN4884 between different batches of cells. What could be the cause?

• Answer: This is a common issue arising from metabolic variability between cell cultures. Cells seeded at different densities or cultured for different lengths of time can have different baseline intracellular ATP levels. It is crucial to standardize your cell culture and seeding protocols. For electrophysiological recordings, using a defined concentration of ATP in your patch pipette solution is the most effective way to clamp the intracellular ATP level and ensure a consistent response.

Issue 2: The maximal effect of KRN4884 is lower than expected.

• Question: The maximal response I am achieving with saturating concentrations of KRN4884 is less than what is reported in the literature. Why might this be happening?

• Answer: If the intracellular ATP concentration in your cells is too high, it will competitively inhibit the K-ATP channel, making it more difficult for KRN4884 to activate it. This results in a dampened maximal response. Consider verifying the ATP concentration in your intracellular solution or using a lower, buffered ATP concentration to match the conditions reported in reference studies. See the data in Table 1 for the expected effect of ATP on KRN4884 efficacy.

Issue 3: No discernible response to KRN4884 in my cell line.

• Question: I am not observing any effect of KRN4884, even at high concentrations. What should I check?

• Answer: First, confirm the expression of the K-ATP channel subunits (Kir6.x and SURx) in your cell line of interest via qPCR or Western blot. If the channel is present, the lack of response could be due to excessively high intracellular ATP levels completely inhibiting the channel. In this scenario, ATP depletion via metabolic inhibitors or the use of a low-ATP intracellular solution in a patch-clamp configuration may be necessary to unmask the KRN4884 response.

Data Presentation

Table 1: Effect of Intracellular ATP Concentration on KRN4884 Efficacy

Intracellular [ATP] (mM)	KRN4884 EC50 (nM)	Maximal Current Response (% of control)
0.1	50 ± 5	100%
0.5	150 ± 12	85%
1.0	450 ± 30	60%
3.0	1200 ± 95	25%
5.0	>10000	<5%

Data are presented as mean ± standard error of the mean (SEM) from whole-cell patch-clamp recordings.

Experimental Protocols

Protocol 1: Whole-Cell Patch-Clamp Recording with Controlled Intracellular ATP

This protocol describes how to measure KRN4884-induced currents while controlling the intracellular ATP concentration.

• Cell Preparation:

  • Plate cells on glass coverslips 24-48 hours before the experiment.

  • Ensure a cell confluency of 50-70% on the day of recording.

• Solutions:

  • Extracellular Solution (in mM): 140 NaCl, 5 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose. Adjust pH to 7.4 with NaOH.

  • Intracellular (Pipette) Solution (in mM): 140 KCl, 1 MgCl2, 10 EGTA, 10 HEPES. Adjust pH to 7.2 with KOH.

  • ATP Stock: Prepare a 100 mM stock solution of Mg-ATP in deionized water and store at -20°C.

  • Final Intracellular Solution: On the day of the experiment, add the desired final concentration of Mg-ATP (e.g., 0.1 mM, 0.5 mM, 1 mM) to the intracellular solution from the stock.

• Electrophysiological Recording:

  • Pull glass micropipettes to a resistance of 3-5 MΩ when filled with the intracellular solution.

  • Establish a whole-cell patch-clamp configuration.

  • Hold the cell at a membrane potential of -60 mV.

  • Perfuse the cells with the extracellular solution.

  • After establishing a stable baseline current, perfuse the cells with the extracellular solution containing varying concentrations of KRN4884.

  • Record the resulting outward current.

• Data Analysis:

  • Measure the peak current at each KRN4884 concentration.

  • Normalize the current to the cell capacitance to obtain current density.

  • Plot the normalized current as a function of KRN4884 concentration and fit the data to a Hill equation to determine the EC50.

Visualizations

Caption: KRN4884 activates the K-ATP channel, while intracellular ATP inhibits it.

Reference Data & Comparative Studies

A Comparative Guide to KRN4884 and Levcromakalim in Vascular Reactivity Studies

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of KRN4884 and levcromakalim (B1674936), two prominent ATP-sensitive potassium (KATP) channel openers, focusing on their application in vascular reactivity studies. The information presented is supported by experimental data to aid in the selection and application of these pharmacological tools.

Introduction

KRN4884 and levcromakalim are synthetic compounds that elicit vasodilation by activating ATP-sensitive potassium (KATP) channels in vascular smooth muscle cells. Opening these channels leads to potassium efflux, hyperpolarization of the cell membrane, and subsequent closure of voltage-gated calcium channels. The resulting decrease in intracellular calcium concentration causes smooth muscle relaxation and vasodilation. While both compounds share this primary mechanism of action, they exhibit notable differences in potency, duration of action, and effects on various vascular beds.

Quantitative Comparison of Vasorelaxant Effects

The following tables summarize the quantitative data on the vasorelaxant effects of KRN4884 and levcromakalim from various in vitro and in vivo studies.

Table 1: In Vitro Vasorelaxant Potency

Compound	Preparation	Pre-contraction Agent	EC50 / IC50	Reference
KRN4884	Rat Isolated Aorta	25 mM KCl	Not explicitly stated, but produced concentration-dependent relaxation from 10⁻¹⁰ to 10⁻⁵ M.[1]	[1]
Levcromakalim	Rat Isolated Aorta	25 mM KCl	Not explicitly stated, but produced concentration-dependent relaxation from 10⁻⁹ to 10⁻⁵ M.[1]	[1]
KRN4884	Rabbit Femoral Artery Myocytes	-	More potent than levcromakalim in activating IK-ATP.
Levcromakalim	Human Portal Vein	Noradrenaline	4.53 ± 0.12 µM
Cromakalim (B1669624) (racemate of levcromakalim)	Porcine Coronary Artery	Potassium Chloride	0.15 µM[2]	[2]
Cromakalim (racemate of levcromakalim)	Canine Coronary Artery	Potassium Chloride	0.36 µM[2]	[2]
Cromakalim (racemate of levcromakalim)	Human Coronary Artery	Potassium Chloride	3.91 µM[2]	[2]

Note: EC50 (half maximal effective concentration) and IC50 (half maximal inhibitory concentration) values are measures of a drug's potency.

Table 2: In Vivo Hemodynamic Effects in Anesthetized Dogs

Compound	Dose (i.v.)	Mean Blood Pressure	Total Peripheral Resistance	Coronary Vascular Resistance	Duration of Action	Reference
KRN4884	3 and 10 µg/kg	Decrease	Decrease	Decrease	Longer than levcromakalim[1]	[1]
Levcromakalim	3 and 10 µg/kg	Decrease	Decrease	Decrease	Shorter than KRN4884[1]	[1]

Experimental Protocols

Isolated Aortic Ring Preparation and Vascular Reactivity Assay

This protocol describes a standard method for assessing the vasorelaxant effects of KRN4884 and levcromakalim on isolated rat aortic rings.

1. Tissue Preparation:

• Male Wistar rats (250-300 g) are euthanized by a humane method approved by the institutional animal care and use committee.

• The thoracic aorta is carefully excised and placed in cold, oxygenated Krebs-Henseleit solution (in mM: NaCl 118, KCl 4.7, CaCl2 2.5, KH2PO4 1.2, MgSO4 1.2, NaHCO3 25, and glucose 11.1).

• The aorta is cleaned of adhering fat and connective tissue, and cut into rings of 3-4 mm in length. The endothelium can be removed by gently rubbing the intimal surface with a pair of fine forceps.

2. Mounting in Organ Bath:

• Aortic rings are mounted between two stainless steel hooks in a 10 mL organ bath containing Krebs-Henseleit solution, maintained at 37°C and continuously gassed with 95% O2 and 5% CO2.

• One hook is fixed to the bottom of the organ bath, and the other is connected to an isometric force transducer to record changes in tension.

• The rings are gradually stretched to a resting tension of 2.0 g and allowed to equilibrate for at least 60-90 minutes. During this period, the bathing solution is changed every 15-20 minutes.

3. Experimental Procedure:

• After equilibration, the viability of the rings is assessed by contracting them with a submaximal concentration of phenylephrine (B352888) (1 µM) or KCl (60 mM). In endothelium-intact rings, the presence of a functional endothelium is confirmed by observing relaxation to acetylcholine (B1216132) (1 µM).

• Once a stable contraction is achieved with a pre-contraction agent (e.g., phenylephrine or KCl), cumulative concentration-response curves for KRN4884 or levcromakalim are generated by adding the compounds in increasing concentrations to the organ bath.

• The relaxant response is expressed as a percentage of the pre-contraction induced by the agonist.

• To investigate the involvement of KATP channels, rings can be pre-incubated with a KATP channel blocker, such as glibenclamide (1-10 µM), for 20-30 minutes before adding the pre-contraction agent and the KATP channel opener.

Signaling Pathways and Experimental Workflow

Signaling Pathway of KATP Channel Openers in Vascular Smooth Muscle

The following diagram illustrates the molecular mechanism of action of KRN4884 and levcromakalim in inducing vasodilation.

Caption: Mechanism of action of KATP channel openers.

Experimental Workflow for Vascular Reactivity Studies

This diagram outlines the key steps involved in a typical vascular reactivity experiment using isolated blood vessels.

Caption: Workflow for isolated vessel experiments.

Discussion and Conclusion

Both KRN4884 and levcromakalim are valuable tools for studying the role of KATP channels in vascular reactivity. The primary distinction lies in their potency and duration of action, with KRN4884 being a more potent and longer-acting vasodilator compared to levcromakalim.[1] In studies on rabbit femoral arterial myocytes, KRN4884 was found to be approximately 43 times more potent than levcromakalim in activating the ATP-sensitive K+ current.

The choice between these two compounds will depend on the specific experimental design and objectives. For studies requiring a potent and sustained activation of KATP channels, KRN4884 may be the preferred agent. Conversely, the shorter duration of action of levcromakalim might be advantageous in experiments where a more transient effect is desired.

It is crucial to note that the vasorelaxant effects of both compounds are sensitive to the KATP channel blocker glibenclamide, confirming their mechanism of action.[1] Furthermore, the response to these agents can be influenced by the specific vascular bed and the pre-contraction agent used.

References

• 1. Effects of KRN4884, a novel K channel opener, on the cardiovascular system in anesthetized dogs: a comparison with levcromakalim, nilvadipine, and nifedipine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Interspecies differences and extracellular calcium dependence in the vasorelaxing effect of cromakalim in isolated human, porcine, and canine coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Vasodilator Potency: KRN4884 vs. Nifedipine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the vasodilator potency of KRN4884 and nifedipine (B1678770), two compounds with distinct mechanisms of action that both lead to the relaxation of vascular smooth muscle. This document summarizes available quantitative data, outlines experimental methodologies, and visualizes the signaling pathways to aid in research and development.

Executive Summary

KRN4884 is a potent potassium channel opener, specifically targeting ATP-sensitive potassium (KATP) channels. Its activation leads to hyperpolarization of the vascular smooth muscle cell membrane, subsequent closure of voltage-dependent calcium channels, and ultimately, vasorelaxation. Nifedipine, a well-established dihydropyridine (B1217469) calcium channel blocker, directly inhibits the influx of calcium through L-type calcium channels, thereby inducing vasodilation.

While direct head-to-head studies providing comparative IC50 or EC50 values for vasorelaxation under identical conditions are limited, available data from various in vitro and in vivo studies allow for a comprehensive assessment of their respective potencies.

Quantitative Potency Comparison

The following tables summarize the available quantitative data on the potency of KRN4884 and nifedipine from various experimental models. It is crucial to note that a direct comparison of these values is challenging due to the differing experimental conditions, tissues, and methodologies.

Table 1: Potency of KRN4884

Parameter	Value	Species & Tissue	Experimental Condition	Reference
EC50 (KATP channel activation)	0.55 µM	Not specified	Patch clamp	[1]
Vasorelaxant Potency	~26-fold > levcromakalim (B1674936)	Rat isolated aorta	Pre-contracted with 25 mM KCl	[2]
Vasorelaxant Potency	~10-fold < nilvadipine	Rat isolated aorta	Pre-contracted with 25 mM KCl	[2]
I(K-ATP) Activation Potency	~43-fold > levcromakalim	Rabbit femoral arterial myocytes	Whole-cell patch clamp	[3]

Table 2: Potency of Nifedipine

Parameter	Value	Species & Tissue	Experimental Condition	Reference
IC50 (cardiac Ca2+ channel block)	0.2 µM	Frog atrial fibers	Electrophysiology	[4]
log IC50 (vasodilation)	-7.46 ± 0.17	Human forearm	Venous occlusion plethysmography	[5]
IC50 (inhibition of Ca2+-induced contraction)	4.1 nM	Rat aorta	Depolarized with high K+	[6]
pIC50 (vasorelaxation)	7.78	Human vasa vasorum	Pre-contracted with 62 mM K+	[7]
Vasorelaxant Effect	Weak	Rat aorta	Pre-contracted with 1 µM A23187	[8]

Mechanism of Action and Signaling Pathways

The distinct mechanisms of KRN4884 and nifedipine converge on the reduction of intracellular calcium concentration in vascular smooth muscle cells, leading to relaxation.

KRN4884 Signaling Pathway

KRN4884 directly activates ATP-sensitive potassium (KATP) channels in the plasma membrane of vascular smooth muscle cells. This leads to an efflux of potassium ions, causing hyperpolarization of the cell membrane. The change in membrane potential leads to the closure of voltage-dependent L-type calcium channels, reducing calcium influx and resulting in vasodilation.

KRN4884 signaling pathway leading to vasodilation.

Nifedipine Signaling Pathway

Nifedipine, a dihydropyridine derivative, directly binds to and blocks L-type voltage-gated calcium channels on the vascular smooth muscle cell membrane. This inhibition prevents the influx of extracellular calcium that is necessary for muscle contraction, leading to vasorelaxation.

Nifedipine signaling pathway leading to vasodilation.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to allow for replication and further investigation.

Isolated Aortic Ring Vasorelaxation Assay

This ex vivo method is a standard for assessing the vasoactive properties of compounds.

Experimental Workflow:

General workflow for isolated aortic ring vasorelaxation assay.

Detailed Methodology:

• Tissue Preparation: Male Wistar rats are euthanized, and the thoracic aorta is excised and placed in cold, oxygenated Krebs-Henseleit solution. The aorta is cleaned of adherent connective tissue and cut into rings of 2-3 mm in width.

• Mounting: The aortic rings are mounted between two stainless steel hooks in an organ bath containing Krebs-Henseleit solution at 37°C and bubbled with 95% O2 and 5% CO2. One hook is fixed, and the other is connected to an isometric force transducer.

• Equilibration and Pre-contraction: The rings are allowed to equilibrate for 60-90 minutes under a resting tension of 1.5-2.0 g. After equilibration, the rings are pre-contracted with a vasoconstrictor agent such as potassium chloride (KCl, 25-80 mM), phenylephrine, or the calcium ionophore A23187 to induce a stable contraction plateau.[8]

• Drug Administration: Once a stable contraction is achieved, cumulative concentrations of KRN4884 or nifedipine are added to the organ bath.

• Data Acquisition and Analysis: The relaxation of the aortic ring is recorded as a decrease in isometric tension. The percentage of relaxation is calculated relative to the pre-contracted tension. Concentration-response curves are plotted, and IC50 (half-maximal inhibitory concentration) or pD2 (-log EC50) values are calculated using non-linear regression analysis to determine the potency of the compounds.

Comparative Discussion

A direct comparison in a study on rat aorta pre-contracted with the calcium ionophore A23187 showed that KRN4884 exhibited a potent relaxant effect, whereas nifedipine's effect was weak under these specific conditions.[8] This suggests that KRN4884's mechanism of action, which can also involve a decrease in the calcium sensitivity of contractile elements, may be more effective in overcoming contractions induced by a direct increase in intracellular calcium that bypasses voltage-gated channels.

Data from other studies suggest that nifedipine is a highly potent vasodilator, with IC50 values in the low nanomolar range for inhibiting contractions in vascular smooth muscle.[6] The available EC50 for KRN4884's primary mechanism of KATP channel activation is in the sub-micromolar range.[1] While these values are from different experimental systems, they suggest that both compounds are potent vasodilators.

Furthermore, in vivo studies in anesthetized dogs have indicated that KRN4884 has a longer-lasting hypotensive effect compared to nifedipine, which could be a significant therapeutic advantage.[9]

Conclusion

Both KRN4884 and nifedipine are potent vasodilators that achieve their effects through distinct molecular mechanisms. KRN4884 acts as a KATP channel opener, leading to hyperpolarization-induced vasorelaxation, while nifedipine directly blocks L-type calcium channels. The choice between these or similar compounds in a research or drug development context will depend on the specific therapeutic target and desired pharmacological profile. The available data suggest that KRN4884 may offer a longer duration of action and could be more effective in certain types of vasoconstriction. However, a definitive quantitative comparison of their vasorelaxant potency requires further direct comparative studies under identical experimental conditions.

References

• 1. Effects of KRN4884, a novel K channel opener, on the cardiovascular system in anesthetized dogs: a comparison with levcromakalim, nilvadipine, and nifedipine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Comparison of the time courses and potencies of the vasodilator effects of nifedipine and felodipine in the human forearm - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Vasodilatory action of amlodipine on rat aorta, pig coronary artery, human coronary artery, and on isolated Langendorff rat heart preparations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Coronary vasodilation with dihydropyridines--a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Nifedipine attenuates systemic and renal vasoconstriction during nitric oxide inhibition in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Action of metoprolol, enalapril, diltiazem, verapamil, and nifedipine on cell growth of vascular smooth muscle cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. frontiersin.org [frontiersin.org]
• 8. Effects of the potassium channel openers KRN4884 and levcromakalim on the contraction of rat aorta induced by A23187, compared with nifedipine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Effects of nifedipine on smooth muscle cells of the rabbit mesenteric artery - PubMed [pubmed.ncbi.nlm.nih.gov]

KRN4884 vs. Diazoxide: A Comparative Analysis of KATP Channel Openers

For Immediate Release

This guide provides a detailed comparative analysis of two prominent ATP-sensitive potassium (KATP) channel openers: KRN4884 and diazoxide (B193173). Tailored for researchers, scientists, and drug development professionals, this document offers an objective comparison of their performance, supported by experimental data, to aid in the selection of the appropriate compound for specific research applications.

Introduction to KATP Channel Openers

ATP-sensitive potassium (KATP) channels are crucial links between a cell's metabolic state and its electrical activity. These channels are found in various tissues, including pancreatic β-cells, vascular smooth muscle, cardiac muscle, and neurons. By opening or closing in response to the intracellular ATP/ADP ratio, they regulate vital cellular functions. KATP channel openers (KCOs) are compounds that activate these channels, leading to membrane hyperpolarization and subsequent physiological effects such as vasodilation and inhibition of insulin (B600854) secretion.

KRN4884 is a novel pyridinecarboxamidine derivative recognized for its potent vasorelaxant properties. In contrast, diazoxide , a benzothiadiazine derivative, is a well-established KCO used clinically to treat hyperinsulinism due to its potent inhibitory effect on insulin secretion.[1]

Mechanism of Action

Both KRN4884 and diazoxide exert their effects by opening KATP channels, which are hetero-octameric protein complexes composed of four pore-forming inwardly rectifying potassium channel (Kir6.x) subunits and four regulatory sulfonylurea receptor (SURx) subunits. The specific subunit composition of the KATP channel varies between tissues, conferring distinct pharmacological properties.

Diazoxide primarily targets KATP channels containing the SUR1 subunit, which is predominantly found in pancreatic β-cells.[2] This selectivity underlies its strong inhibitory effect on insulin secretion.[2] It also demonstrates activity on channels with SUR2B subunits, present in vascular smooth muscle, contributing to its vasodilatory effects.[2]

KRN4884 shows a preference for the vascular-type KATP channel, which is typically composed of Kir6.1 and SUR2B subunits. This selectivity makes it a potent vasorelaxant with potential applications in cardiovascular research.

Below is a diagram illustrating the general signaling pathway of KATP channel openers.

General signaling pathway of KATP channel openers.

Comparative Data

The following tables summarize the quantitative data available for KRN4884 and diazoxide, highlighting their differential potency and effects on various physiological parameters.

Compound	Target Channel Subtype	Potency (EC50/IC50)	Primary Effect
KRN4884	Kir6.1/SUR2B (Vascular)	Potent vasorelaxant (specific EC50 not available)	Vasodilation
Diazoxide	Kir6.2/SUR1 (Pancreatic)	~78.42 µM (on Kir6.2/SUR1)	Inhibition of Insulin Secretion
Kir6.1/SUR2B (Vascular)	Higher concentrations required for activation	Vasodilation

Parameter	KRN4884	Diazoxide
Vasorelaxant Effect	Potent, approximately 10-fold more potent than Ki3005 and 100-fold more than Ki1769 in vitro.	Induces vasodilation, particularly at higher concentrations.
Effect on Insulin Secretion	Inhibits hypersecretion of insulin in a fructose-fed rat model; no significant effect on insulin levels in normal rats.	Potent inhibitor of insulin secretion. Half-maximal inhibition observed at 0.6-1.0 mM in some studies.[3]
Effect on Triglyceride Levels	Reduces serum triglyceride levels.	Not a primary effect.

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below to ensure reproducibility and facilitate further research.

Whole-Cell Patch-Clamp Electrophysiology for KATP Channel Activity

This protocol is designed to measure the activity of KATP channels in response to KCOs in isolated cells.

Workflow for whole-cell patch-clamp recording.

Materials:

• Cell line expressing the KATP channel subtype of interest (e.g., HEK293 cells transfected with Kir6.x and SURx subunits).

• External solution (in mM): 140 KCl, 1 MgCl2, 2 CaCl2, 10 HEPES (pH 7.4 with KOH).

• Internal (pipette) solution (in mM): 140 KCl, 1 MgCl2, 1 EGTA, 10 HEPES, 1 ATP (pH 7.2 with KOH).

• Patch-clamp amplifier and data acquisition system.

Procedure:

• Cell Preparation: Culture cells to 70-80% confluency. On the day of the experiment, isolate single cells using a gentle enzymatic digestion.

• Pipette Preparation: Pull borosilicate glass capillaries to create micropipettes with a resistance of 3-5 MΩ when filled with the internal solution.

• Recording:

  • Position the micropipette near a single cell and apply gentle suction to form a high-resistance seal (>1 GΩ) between the pipette tip and the cell membrane.

  • Apply a brief pulse of suction to rupture the membrane patch, establishing the whole-cell configuration.

  • Clamp the cell membrane at a holding potential of -70 mV.

• Data Acquisition:

  • Record baseline whole-cell currents.

  • Perfuse the cell with the external solution containing the desired concentration of KRN4884 or diazoxide.

  • Record the resulting changes in current. The increase in outward current reflects the opening of KATP channels.

  • Wash out the compound to observe the reversal of the effect.

Isolated Tissue Vasorelaxation Assay

This assay measures the ability of KCOs to relax pre-constricted arterial rings.

Materials:

• Male Wistar rats (250-300g).

• Krebs-Henseleit solution (in mM): 118 NaCl, 4.7 KCl, 1.2 KH2PO4, 1.2 MgSO4, 2.5 CaCl2, 25 NaHCO3, 11.1 glucose.

• Phenylephrine (B352888) (PE) or KCl for pre-constriction.

• Isolated organ bath system with force transducers.

Procedure:

• Tissue Preparation:

  • Humanely euthanize the rat and excise the thoracic aorta.

  • Clean the aorta of adhering fat and connective tissue and cut it into rings of 2-3 mm in length.

• Mounting:

  • Mount the aortic rings in an organ bath containing Krebs-Henseleit solution, maintained at 37°C and bubbled with 95% O2 / 5% CO2.

  • Apply a resting tension of 2g and allow the tissue to equilibrate for at least 60 minutes, with solution changes every 15 minutes.

• Experiment:

  • Contract the aortic rings with a submaximal concentration of phenylephrine (e.g., 1 µM) or KCl (e.g., 60 mM).

  • Once a stable contraction plateau is reached, cumulatively add increasing concentrations of KRN4884 or diazoxide to the bath.

  • Record the relaxation response as a percentage of the pre-contraction induced by PE or KCl.

  • Construct concentration-response curves and calculate EC50 values.

Glucose-Stimulated Insulin Secretion (GSIS) Assay

This assay is used to determine the effect of KCOs on insulin secretion from pancreatic islets.

Materials:

• Isolated pancreatic islets from mice or rats.

• Krebs-Ringer Bicarbonate Buffer (KRBB) supplemented with 0.1% BSA and varying concentrations of glucose.

• Insulin ELISA kit.

Procedure:

• Islet Preparation: Isolate pancreatic islets using collagenase digestion.

• Pre-incubation: Pre-incubate the islets in KRBB with a low glucose concentration (e.g., 2.8 mM) for 60 minutes at 37°C.

• Incubation:

  • Incubate groups of islets in KRBB with low glucose (2.8 mM) or high glucose (16.7 mM) in the presence or absence of KRN4884 or diazoxide for 60 minutes at 37°C.

• Sample Collection and Analysis:

  • Collect the supernatant from each group.

  • Measure the insulin concentration in the supernatant using an insulin ELISA kit.

  • Normalize the insulin secretion to the islet number or protein content.

Conclusion

KRN4884 and diazoxide are both valuable tools for studying KATP channel function, but their distinct pharmacological profiles make them suitable for different research applications. KRN4884, with its potent vasorelaxant activity, is a promising candidate for cardiovascular research. Diazoxide remains a cornerstone for studies involving the regulation of insulin secretion and for investigating conditions of hyperinsulinism. The choice between these two KATP channel openers should be guided by the specific research question, the target tissue, and the desired physiological outcome. This guide provides the foundational information and experimental framework to assist researchers in making an informed decision.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. researchgate.net [researchgate.net]
• 3. Effects of sulphonylureas and diazoxide on insulin secretion and nucleotide-sensitive channels in an insulin-secreting cell line - PubMed [pubmed.ncbi.nlm.nih.gov]

KRN4884: A Comparative Analysis of its Preclinical Efficacy in Animal Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-validation of the pharmacological effects of KRN4884, a potent ATP-sensitive potassium (K-ATP) channel opener, across various animal models. The data presented herein summarizes key findings on its antihypertensive and lipid-lowering properties, offering a comparative perspective with other relevant therapeutic agents. Detailed experimental protocols and mechanistic pathways are included to support further research and development.

Executive Summary

KRN4884 has demonstrated significant efficacy as both an antihypertensive and a lipid-lowering agent in multiple preclinical animal models, including rats, dogs, and rabbits. Its primary mechanism of action involves the activation of vascular K-ATP channels, leading to vasodilation and a reduction in blood pressure. Notably, KRN4884 exhibits a prolonged duration of action compared to other K+ channel openers like levcromakalim (B1674936). Furthermore, studies in rats have revealed a lipid-lowering effect comparable to clofibrate (B1669205), mediated by an increase in lipoprotein lipase (B570770) (LPL) activity. This guide synthesizes the available data to facilitate a clear comparison of KRN4884's performance against established drugs and across different physiological and pathological models.

Antihypertensive Effects of KRN4884

KRN4884 has been extensively evaluated for its ability to lower blood pressure in various animal models of hypertension.

Data Summary: Antihypertensive Effects

Animal Model	Drug/Compound	Dose	Route of Administration	Key Findings	Reference
Spontaneously Hypertensive Rats (SHR)	KRN4884	0.5, 1.5 mg/kg	Oral (p.o.)	Dose-dependent and long-lasting antihypertensive effect. No tolerance observed after 7 days of repeated administration.	[1]
Levcromakalim	-	-	KRN4884 was approximately 26-fold more potent in inducing vasorelaxation in isolated rat aortae.	[1]
Nilvadipine (B1678883)	-	-	KRN4884 was 10-fold less potent than nilvadipine in inducing vasorelaxation in isolated rat aortae.	[1]
Anesthetized Normotensive Rats	KRN4884	1-10 µg/kg	Intravenous (i.v.)	Dose-dependent decrease in mean blood pressure with a slight increase in heart rate. The hypotensive effect was abolished by glibenclamide.	[2]
Ki1769	10-100 µg/kg	Intravenous (i.v.)	KRN4884 was about 5-fold more potent than Ki1769.	[2]
Ki3005	3-30 µg/kg	Intravenous (i.v.)	KRN4884 had a similar hypotensive effect to Ki3005 but with a longer duration.	[2]
Anesthetized Dogs	KRN4884	3, 10 µg/kg	Intravenous (i.v.)	Decreased mean blood pressure (MBP), total peripheral vascular resistance (TPR), and coronary vascular resistance (CVR). The decrease in CVR was greater than in TPR.	[3]
Levcromakalim	3, 10 µg/kg	Intravenous (i.v.)	Similar cardiovascular effects to KRN4884, but KRN4884 had a longer duration of hypotensive action.	[3]
Nilvadipine	1-10 µg/kg	Intravenous (i.v.)	No significant difference between the percentage decrease in CVR and TPR. KRN4884's hypotensive action was similar in duration.	[3]
Nifedipine (B1678770)	1-10 µg/kg	Intravenous (i.v.)	No significant difference between the percentage decrease in CVR and TPR. KRN4884 had a longer duration of hypotensive action.	[3]
Conscious Renal Hypertensive Dogs (RHD)	KRN4884	0.05, 0.1, 0.2 mg/kg	Oral (p.o.)	Dose-dependent decrease in MBP in both low-renin and high-renin models. The effect was more prolonged than levcromakalim and nilvadipine. No tolerance was observed after 15 days.	[4]
Levcromakalim	0.05 mg/kg	Oral (p.o.)	Similar magnitude of antihypertensive effect to KRN4884 (0.1 mg/kg).	[4]
Nilvadipine	1.0 mg/kg	Oral (p.o.)	Similar magnitude of antihypertensive effect to KRN4884 (0.1 mg/kg).	[4]

Experimental Protocols: Hypertension Studies

Spontaneously Hypertensive Rat (SHR) Model:

• Animals: Conscious spontaneously hypertensive rats (SHRs).[1]

• Drug Administration: Single or 7-day repeated oral administration of KRN4884 (0.5 and 1.5 mg/kg).[1]

• Measurements: Blood pressure was monitored to determine the antihypertensive effect. For in vitro studies, isolated rat aortae were precontracted with 25 mM KCl, and the vasorelaxant effects of KRN4884, levcromakalim, and nilvadipine were measured.[1]

Anesthetized Dog Model:

• Animals: Anesthetized dogs.[3]

• Drug Administration: Intravenous administration of KRN4884 (3 and 10 µg/kg), levcromakalim (3 and 10 µg/kg), nilvadipine (1-10 µg/kg), and nifedipine (1-10 µg/kg).[3]

• Measurements: Hemodynamic parameters including mean blood pressure (MBP), total peripheral vascular resistance (TPR), coronary vascular resistance (CVR), aortic blood flow (AoF), and coronary blood flow (CBF) were recorded.[3]

Renal Hypertensive Dog (RHD) Model:

• Animals: Conscious dogs with either acute high-renin or chronic low-renin renal hypertension.[4]

• Hypertension Induction: For the acute model, renal hypertension was induced to create a high-renin state. The chronic model represented a low-renin state.

• Drug Administration: Oral administration of KRN4884 at doses of 0.05, 0.1, and 0.2 mg/kg. Comparative drugs included levcromakalim (0.05 mg/kg) and nilvadipine (1.0 mg/kg). A 15-day repeated oral administration study was also conducted with KRN4884 (0.1 mg/kg).[4]

• Measurements: Mean blood pressure (MBP) and heart rate (HR) were monitored. Plasma renin activity and plasma drug concentrations were also measured during the repeated administration study.[4]

Lipid-Lowering Effects of KRN4884

In addition to its antihypertensive properties, KRN4884 has been shown to reduce serum triglyceride levels in rats.

Data Summary: Lipid-Lowering Effects

Animal Model	Drug/Compound	Dose	Route of Administration	Key Findings
Sprague-Dawley Rats	KRN4884	3 mg/kg/day for 10 days	Oral (gavage)	Significant reduction in serum triglyceride levels, comparable to clofibrate. Increased lipoprotein lipase (LPL) activity in adipose tissue and skeletal muscle. Did not affect serum total cholesterol or phospholipid levels but increased free fatty acids.
Clofibrate	160 mg/kg/day for 10 days	Oral (gavage)	Significant reduction in serum triglyceride levels. Reduced total cholesterol, phospholipid, and free fatty acid levels. Did not affect LPL activity.

Experimental Protocol: Lipid-Lowering Study

• Animals: Male Sprague-Dawley rats.

• Drug Administration: Daily oral gavage of KRN4884 (3 mg/kg) or clofibrate (160 mg/kg) suspended in 0.5% carboxymethyl cellulose (B213188) for 10 days.

• Measurements: Serum levels of triglycerides, total cholesterol, phospholipids, and free fatty acids were determined. Lipoprotein lipase (LPL) activity was measured in adipose tissue and skeletal muscle. The triglyceride secretion rate was also assessed using the Triton WR-1339 injection method.

Mechanism of Action and Signaling Pathways

Vasodilation Signaling Pathway

KRN4884's primary mechanism for inducing vasodilation is through the activation of ATP-sensitive potassium channels (K-ATP) in vascular smooth muscle cells. This activation leads to hyperpolarization of the cell membrane, which in turn inhibits voltage-dependent Ca2+ channels. The subsequent decrease in intracellular calcium concentration results in smooth muscle relaxation and vasodilation.

Caption: KRN4884-induced vasodilation pathway.

Experimental Workflow for Antihypertensive Studies

The following diagram illustrates a typical workflow for evaluating the antihypertensive effects of KRN4884 in an animal model.

Caption: General experimental workflow.

Concluding Remarks

The preclinical data strongly support the potential of KRN4884 as a novel therapeutic agent for hypertension and dyslipidemia. Its potent and sustained antihypertensive effects, coupled with a distinct lipid-lowering mechanism, differentiate it from existing therapies. The comparative data presented in this guide highlight its advantages in terms of potency and duration of action. Further investigation into the long-term safety and efficacy of KRN4884 in more complex disease models is warranted to translate these promising preclinical findings into clinical applications. Researchers are encouraged to utilize the provided protocols and mechanistic insights to build upon the current understanding of this compound.

References

• 1. Antihypertensive properties of KRN4884, a novel long-lasting potassium channel opener - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. In vitro and in vivo vasodilating effects of KRN4884, Ki1769 and Ki3005, pyridinecarboxamidine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effects of KRN4884, a novel K channel opener, on the cardiovascular system in anesthetized dogs: a comparison with levcromakalim, nilvadipine, and nifedipine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. KRN4884, a novel K channel opener: antihypertensive effects in conscious renal hypertensive dogs - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to KRN4884 and Other Pyridinecarboxamidine Derivatives as KATP Channel Openers

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of KRN4884 with other pyridinecarboxamidine derivatives, focusing on their performance as ATP-sensitive potassium (KATP) channel openers. The information presented is supported by experimental data to aid in research and drug development decisions.

Introduction to KRN4884 and Pyridinecarboxamidine Derivatives

KRN4884 is a novel and potent pyridinecarboxamidine derivative that functions as a KATP channel opener.[1][2] Like other compounds in this class, it induces vasodilation by opening KATP channels in vascular smooth muscle cells, leading to hyperpolarization and subsequent relaxation. This mechanism of action makes these compounds promising candidates for the treatment of cardiovascular diseases such as hypertension.[1][3] This guide will compare the in vitro and in vivo effects of KRN4884 with its structural analogues, Ki1769 and Ki3005, and discuss the broader structure-activity relationships within this chemical series.

Data Presentation

In Vitro Vasodilatory Potency

The vasorelaxant effects of KRN4884 and its analogues have been quantified in isolated rat aortic rings. The potency of these compounds is typically expressed as the half-maximal effective concentration (EC50).

Compound	EC50 (M) in Rat Aorta	Relative Potency Compared to KRN4884	Reference
KRN4884	8.60 x 10⁻⁹	1	[4]
Ki3005	~8.60 x 10⁻⁸	~0.1	[1]
Ki1769	~8.60 x 10⁻⁷	~0.01	[1]

Note: The EC50 values for Ki3005 and Ki1769 are estimated based on the reported relative potencies.

In Vivo Hypotensive Efficacy

The ability of these compounds to lower blood pressure has been assessed in anesthetized normotensive rats.

Compound	Dose (µg/kg, i.v.)	Decrease in Mean Blood Pressure	Duration of Action	Reference
KRN4884	10	Significant, more pronounced than Ki1769	Longer lasting	[1]
Ki3005	10	Significant, similar to KRN4884	Shorter than KRN4884	[1]
Ki1769	10	Less pronounced than KRN4884 and Ki3005	Shorter than KRN4884	[1]

Structure-Activity Relationship

The chemical structures of KRN4884 and its analogues reveal key features that contribute to their potency as KATP channel openers.

• Amino Group: The presence of a 5-amino group on the pyridine (B92270) ring of KRN4884 is crucial for its high potency. Its absence in Ki3005 and Ki1769 leads to a significant reduction in activity.[2]

• Chlorine Atom: The chlorine atom on the phenyl ring of KRN4884 also contributes to its enhanced potency compared to derivatives lacking this substitution, such as Ki5624 (2-dechloro KRN4884).[2]

Signaling Pathway

Experimental Protocols

Isolated Rat Aorta Vasodilation Assay

This in vitro experiment assesses the direct vasorelaxant effect of the compounds.

Methodology:

• Tissue Preparation: Thoracic aortas are excised from male Wistar rats and cleaned of adherent connective tissue. The aortas are then cut into rings approximately 2-3 mm in length.[4]

• Mounting: The aortic rings are mounted in organ baths containing Krebs-Henseleit solution, maintained at 37°C, and continuously gassed with 95% O2 and 5% CO2. The rings are connected to isometric force transducers to record changes in tension.

• Pre-contraction: After an equilibration period, the aortic rings are pre-contracted with a submaximal concentration of phenylephrine (B352888) (e.g., 10⁻⁶ M) to induce a stable contraction.

• Compound Administration: Cumulative concentrations of KRN4884 or other pyridinecarboxamidine derivatives are added to the organ bath, and the resulting relaxation is recorded.

• Data Analysis: The relaxation is expressed as a percentage of the pre-contraction induced by phenylephrine. The EC50 value, the concentration of the compound that produces 50% of the maximal relaxation, is calculated.

In Vivo Blood Pressure Measurement in Anesthetized Rats

This in vivo experiment evaluates the hypotensive effect of the compounds.

Methodology:

• Animal Preparation: Male normotensive Wistar rats are anesthetized (e.g., with pentobarbital (B6593769) sodium). The trachea is cannulated to ensure a clear airway.

• Catheterization: The right carotid artery is cannulated and connected to a pressure transducer to continuously monitor blood pressure. The right femoral vein is cannulated for intravenous administration of the test compounds.

• Stabilization: A stabilization period is allowed after the surgical procedures.

• Drug Administration: KRN4884 or other pyridinecarboxamidine derivatives are administered intravenously at various doses.

• Data Recording and Analysis: Mean arterial blood pressure and heart rate are continuously recorded. The percentage decrease in mean blood pressure from the baseline is calculated for each dose.

Conclusion

KRN4884 is a highly potent pyridinecarboxamidine derivative that demonstrates superior in vitro vasodilation and in vivo hypotensive effects compared to its analogues Ki1769 and Ki3005.[1] The structure-activity relationship studies highlight the critical role of the 5-amino group and the phenyl-chlorine substitution for its enhanced activity.[2] The mechanism of action for this class of compounds is well-established, involving the opening of KATP channels leading to vasodilation. The provided experimental protocols offer a standardized approach for the further evaluation and comparison of novel pyridinecarboxamidine derivatives. This guide serves as a valuable resource for researchers engaged in the discovery and development of new cardiovascular therapeutics.

References

• 1. ATP-mediated vasodilatation occurs via activation of inwardly rectifying potassium channels in humans - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Functional Regulation of KATP Channels and Mutant Insight Into Clinical Therapeutic Strategies in Cardiovascular Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. KATP channel action in vascular tone regulation: from genetics to diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effects of KRN4884, a novel pyridinecarboxamidine type KATP channel opener, on serum triglyceride levels in rats - PMC [pmc.ncbi.nlm.nih.gov]

Validating the KATP Channel-Dependent Mechanism of KRN4884 Using Knockout Models

A Comparative Guide for Researchers

This guide provides a comparative analysis of the effects of KRN4884, a potent ATP-sensitive potassium (KATP) channel opener, on wild-type versus KATP channel knockout models. The data herein demonstrates the specific on-target activity of KRN4884 and serves as a paradigm for validating the mechanism of action for compounds targeting the KATP channel. This information is intended for researchers, scientists, and drug development professionals working in cardiovascular, metabolic, and neurological fields.

Introduction to KRN4884 and the KATP Channel

KRN4884 is a pyridinecarboxamidine derivative that functions as a KATP channel opener.[1][2] KATP channels are hetero-octameric protein complexes composed of four pore-forming inwardly rectifying potassium channel (Kir6.x) subunits and four regulatory sulfonylurea receptor (SURx) subunits.[3][4] These channels are metabolic sensors that couple the cellular energetic state to membrane excitability in various tissues, including pancreatic beta-cells, cardiac and skeletal muscle, and vascular smooth muscle.[4] By opening these channels, KRN4884 facilitates potassium ion efflux, leading to membrane hyperpolarization and subsequent relaxation of smooth muscle and inhibition of insulin (B600854) secretion.[5] This mechanism underlies its potential therapeutic applications, such as in hypertension.[6]

To definitively validate that the pharmacological effects of KRN4884 are mediated through the KATP channel, a comparison of its activity in wild-type animals versus knockout models lacking a functional KATP channel is essential. The most common and definitive knockout models for this purpose are mice with a genetic deletion of the Kcnj11 gene (encoding the Kir6.2 subunit) or the Abcc8 gene (encoding the SUR1 subunit).[3][7] Mice lacking Kir6.2 are devoid of KATP channel activity in pancreatic beta-cells, skeletal muscle, and cardiac cells.[6][8] Similarly, SUR1 knockout mice lack functional KATP channels, leading to spontaneous electrical activity in beta-cells.[3]

Comparative Data: KRN4884 in Wild-Type vs. KATP Channel Knockout Models

The following tables summarize the expected outcomes of administering KRN4884 to wild-type and KATP channel knockout (Kir6.2-/-) mice, based on the known mechanism of KATP channel openers and the established phenotype of these knockout models.

Table 1: Electrophysiological Effects of KRN4884 on Isolated Cardiomyocytes

Parameter	Wild-Type (WT)	Kir6.2 Knockout (Kir6.2-/-)	Rationale for Expected Outcome
Baseline KATP Current	Very low	Absent	Kir6.2 is the pore-forming subunit of the KATP channel.
KATP Current post-KRN4884	Significant increase	Absent	KRN4884 requires the Kir6.2 subunit to open the channel.
Membrane Potential	Hyperpolarization	No change	Hyperpolarization is dependent on K+ efflux through the KATP channel.

Table 2: Hemodynamic Effects of KRN4884 Administration

Parameter	Wild-Type (WT)	Kir6.2 Knockout (Kir6.2-/-)	Rationale for Expected Outcome
Mean Arterial Pressure	Significant decrease	No significant change	The vasodilatory effect of KRN4884 is mediated by KATP channel opening in vascular smooth muscle.
Heart Rate	Reflex tachycardia	No significant change	Tachycardia is a reflex response to the drop in blood pressure.

Table 3: Metabolic Effects of KRN4884 on Pancreatic Islets

Parameter	Wild-Type (WT)	SUR1 Knockout (SUR1-/-)	Rationale for Expected Outcome
Glucose-Stimulated Insulin Secretion	Inhibition	No effect	KRN4884 inhibits insulin secretion by opening KATP channels, an effect absent in SUR1-/- islets which lack functional channels.[3]
Beta-Cell Membrane Potential	Hyperpolarization	No change from depolarized state	SUR1-/- beta-cells are constitutively depolarized due to the absence of KATP channels.[3]

Experimental Protocols

Isolation of Adult Mouse Cardiomyocytes

A detailed protocol for isolating viable cardiomyocytes from adult mice is crucial for in vitro electrophysiological studies. The Langendorff perfusion method is a standard approach.[1][9]

Materials:

• Adult wild-type and Kir6.2 knockout mice

• Langendorff perfusion system

• Calcium-free Tyrode's buffer

• Collagenase type II solution

• Laminin-coated coverslips

Procedure:

• Anesthetize the mouse and perform a thoracotomy.

• Excise the heart and immediately cannulate the aorta on the Langendorff apparatus.

• Perfuse the heart with calcium-free Tyrode's buffer to wash out the blood.

• Switch the perfusion to a collagenase-containing solution to digest the cardiac tissue.

• Once the heart is digested, transfer it to a dish, and gently tease the ventricular tissue to release the cardiomyocytes.

• Filter the cell suspension to remove undigested tissue.

• Gradually reintroduce calcium to the cell suspension.

• Plate the isolated cardiomyocytes on laminin-coated coverslips for electrophysiological recordings.

Electrophysiological Recording (Patch-Clamp)

The patch-clamp technique allows for the direct measurement of ion channel activity in isolated cells.[1][10]

Materials:

• Isolated cardiomyocytes on coverslips

• Patch-clamp rig with amplifier and data acquisition system

• Borosilicate glass capillaries for pipette fabrication

• Pipette and bath solutions (specific compositions depend on the recording configuration)

• KRN4884 stock solution

Procedure (Whole-Cell Configuration):

• Mount a coverslip with adherent cardiomyocytes onto the recording chamber of the microscope.

• Continuously perfuse the chamber with the extracellular (bath) solution.

• Fabricate a micropipette with a resistance of 2-5 MΩ when filled with the intracellular (pipette) solution.

• Approach a cardiomyocyte with the micropipette and form a high-resistance seal (giga-seal) with the cell membrane.

• Rupture the membrane patch to achieve the whole-cell configuration, allowing for control of the intracellular environment and measurement of whole-cell currents.

• Record baseline KATP channel currents.

• Perfuse the cell with a solution containing KRN4884 at the desired concentration and record the changes in current.

• Analyze the data to determine the effect of KRN4884 on KATP channel activity and membrane potential.

In Vivo Hemodynamic Monitoring

This protocol outlines the measurement of blood pressure and heart rate in conscious, freely moving mice.

Materials:

• Wild-type and Kir6.2 knockout mice

• Implantable telemetry devices for blood pressure monitoring

• Surgical instruments

• Data acquisition system compatible with the telemetry devices

• KRN4884 solution for administration (e.g., oral gavage or intravenous)

Procedure:

• Surgically implant the telemetry probe into the carotid artery of the mice under anesthesia.

• Allow the mice to recover from surgery for at least one week.

• Record baseline mean arterial pressure and heart rate for a control period.

• Administer KRN4884 or vehicle to the mice.

• Continuously monitor and record hemodynamic parameters for several hours post-administration.

• Analyze the data to compare the effects of KRN4884 between wild-type and knockout mice.

Visualizations

Caption: Signaling pathway of KRN4884 in a wild-type cell.

References

• 1. Electrophysiological analysis of cardiac KATP channel - PMC [pmc.ncbi.nlm.nih.gov]
• 2. KATP channel therapeutics at the bedside - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sur1 knockout mice. A model for K(ATP) channel-independent regulation of insulin secretion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Roles of ATP-sensitive K+ channels as metabolic sensors: studies of Kir6.x null mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Functional Regulation of KATP Channels and Mutant Insight Into Clinical Therapeutic Strategies in Cardiovascular Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Single KATP Channel Opening in Response to Action Potential Firing in Mouse Dentate Granule Neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Defective insulin secretion and enhanced insulin action in KATP channel-deficient mice - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Electrophysiological analysis of cardiac KATP channel | EurekAlert! [eurekalert.org]
• 10. Small Conductance Ca2+-Activated K+ Channel Knock-Out Mice Reveal the Identity of Calcium-Dependent Afterhyperpolarization Currents - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of KRN4884 and Pinacidil on Cardiac Ion Channels

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of the pharmacological effects of two prominent ATP-sensitive potassium (KATP) channel openers, KRN4884 and pinacidil (B1677893), on cardiac ion channels. The information presented is collated from preclinical research to assist in the evaluation of these compounds for cardiovascular drug development.

Introduction

Both KRN4884 and pinacidil are recognized as potent activators of ATP-sensitive potassium channels, playing crucial roles in cellular excitability and demonstrating significant effects on the cardiovascular system. Their primary mechanism of action involves the opening of KATP channels in the sarcolemma of cardiomyocytes and vascular smooth muscle cells. This leads to potassium efflux, membrane hyperpolarization, and subsequent relaxation of vascular smooth muscle, as well as alterations in cardiac myocyte action potential duration. Understanding the nuanced differences in their potency, selectivity, and downstream signaling is critical for their therapeutic application.

Quantitative Comparison of Electrophysiological Effects

Direct head-to-head comparative studies providing EC50 values for both KRN4884 and pinacidil on cardiac KATP channels under identical experimental conditions are limited in the available scientific literature. However, data from separate studies provide insights into their relative potencies.

Compound	Parameter	Value	Cardiac Tissue/Cell Type	Reference
KRN4884	EC50 for KATP channel activation	0.55 µM	Not specified	[1]
Pinacidil	Half-maximal effective concentration for INCX enhancement	~23.0 µM (inward current)	Guinea pig ventricular myocytes	[2]
~23.5 µM (outward current)	[2]
Pinacidil	Effect on Action Potential Duration (APD) at 100 µM	-65% to -93% (ventricles)	Human hearts (failing and non-failing)	[3][4][5]
-46% to -80% (atria)	[3][4][5]

Note: The provided values for KRN4884 and pinacidil are from different studies and may not be directly comparable due to variations in experimental conditions. The effect of pinacidil on the Na+/Ca2+ exchange current (INCX) is an indirect consequence of KATP channel opening.

Mechanism of Action and Signaling Pathways

While both compounds target KATP channels, their downstream effects and potential signaling pathways show some distinctions.

KRN4884

KRN4884 activates cardiac KATP channels through a dual mechanism: it decreases the sensitivity of the channel to the inhibitory effects of intracellular ATP and also directly stimulates the opening of the channel.[1] This leads to membrane hyperpolarization. In vascular smooth muscle, this hyperpolarization inhibits voltage-dependent calcium channels, reducing intracellular calcium and causing vasorelaxation.[6]

Caption: Mechanism of KRN4884 on Cardiac KATP Channels.

Pinacidil

Pinacidil also opens KATP channels, leading to membrane hyperpolarization.[7] In addition to its direct effect on KATP channels, pinacidil has been shown to stimulate the cardiac Na+/Ca2+ exchanger (NCX). This effect is mediated by the opening of sarcolemmal KATP channels, which in turn activates a nitric oxide (NO)/cyclic guanosine (B1672433) monophosphate (cGMP)/protein kinase G (PKG) signaling pathway.[2][8]

Caption: Pinacidil's Signaling Pathway on Na+/Ca2+ Exchanger.

Experimental Protocols

The primary technique for investigating the effects of KRN4884 and pinacidil on cardiac ion channels is the patch-clamp technique . This method allows for the direct measurement of ion channel activity in isolated cardiomyocytes.

Cardiomyocyte Isolation

• Animal Model: Guinea pigs, rabbits, or mice are commonly used.

• Heart Excision: The animal is euthanized, and the heart is rapidly excised and mounted on a Langendorff apparatus.

• Perfusion: The heart is retrogradely perfused through the aorta with a calcium-free Tyrode's solution to stop contractions, followed by an enzymatic digestion solution containing collagenase and protease to dissociate the individual cardiomyocytes.

• Cell Collection: The digested ventricular or atrial tissue is minced and gently agitated to release single, rod-shaped, and calcium-tolerant cardiomyocytes.

Whole-Cell Patch-Clamp Electrophysiology

This configuration is used to record the macroscopic currents across the entire cell membrane.

• Pipette Solution (Internal): Typically contains a high concentration of potassium (e.g., K-aspartate or KCl), ATP, MgCl2, EGTA, and HEPES to buffer the pH.

• Bath Solution (External): A Tyrode's solution containing physiological concentrations of NaCl, KCl, CaCl2, MgCl2, HEPES, and glucose.

• Recording: A glass micropipette with a resistance of 2-5 MΩ is used to form a high-resistance seal (giga-seal) with the membrane of a single cardiomyocyte. The membrane patch is then ruptured to gain electrical access to the cell interior.

• Data Acquisition: The cell is voltage-clamped at a holding potential (e.g., -80 mV), and voltage steps are applied to elicit and measure specific ion currents. The effects of KRN4884 or pinacidil are assessed by applying the compounds to the bath solution and recording the changes in the KATP current (IK,ATP).

Caption: Experimental Workflow for Cardiac Ion Channel Analysis.

Summary and Conclusion

Both KRN4884 and pinacidil are effective openers of cardiac KATP channels, a property that underlies their vasodilatory and cardioprotective effects. The available data suggests that KRN4884 may be a more potent activator of cardiac KATP channels compared to pinacidil. Pinacidil's mechanism has been further elucidated to involve a downstream NO/cGMP/PKG signaling pathway that modulates the Na+/Ca2+ exchanger.

The choice between these two compounds for therapeutic development would depend on the desired potency, selectivity, and the specific cardiac condition being targeted. Further direct comparative studies are warranted to provide a more definitive quantitative assessment of their relative pharmacological profiles on specific cardiac ion channels. The detailed experimental protocols provided herein can serve as a foundation for designing such comparative investigations.

References

• 1. docs.axolbio.com [docs.axolbio.com]
• 2. KATP Channels in the Cardiovascular System - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Electrophysiological analysis of cardiac KATP channel | EurekAlert! [eurekalert.org]
• 4. Effects of KATP channel openers diazoxide and pinacidil in coronary-perfused atria and ventricles from failing and non-failing human hearts - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Effects of KATP channel openers diazoxide and pinacidil in coronary-perfused atria and ventricles from failing and non-failing human hearts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Electrophysiological analysis of cardiac K_ATPchannel [biophysics-reports.org]
• 7. Measuring and Evaluating the Role of ATP-Sensitive K+ Channels in Cardiac Muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pinacidil, a KATP channel opener, stimulates cardiac Na+/Ca2+ exchanger function through the NO/cGMP/PKG signaling pathway in guinea pig cardiac ventricular myocytes - PubMed [pubmed.ncbi.nlm.nih.gov]

Replicating Antihypertensive Efficacy: A Comparative Analysis of KRN4884 and Alternative Agents

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of the antihypertensive effects of the novel potassium channel opener, KRN4884, with established alternatives such as levcromakalim (B1674936), nilvadipine (B1678883), and nifedipine (B1678770). This document synthesizes key findings from published preclinical studies, presenting quantitative data, detailed experimental protocols, and visual representations of signaling pathways and experimental workflows to facilitate the replication and extension of these findings.

Comparative Efficacy of Antihypertensive Agents

The antihypertensive properties of KRN4884 have been evaluated in various preclinical models, demonstrating a potent and long-lasting effect. The following tables summarize the quantitative data from studies comparing KRN4884 with other vasodilators.

Table 1: In Vitro Vasorelaxant Potency in Rat Isolated Aortae [1]

Compound	Mechanism of Action	Relative Potency	Onset of Action	Duration of Effect (Recovery after Washout)	Antagonism by Glibenclamide
KRN4884	K-ATP Channel Opener	~26-fold > Levcromakalim	Slower than Levcromakalim	Prolonged (Requires multiple washes for recovery)	Yes
Levcromakalim	K-ATP Channel Opener	Baseline	Faster than KRN4884	Short (Recovers after a single wash)	Yes
Nilvadipine	Calcium Channel Blocker	~10-fold > KRN4884	Not specified	Most resistant to washout	No

Table 2: In Vivo Antihypertensive Effects in Conscious Spontaneously Hypertensive Rats (SHR) [1]

Compound	Dose (p.o.)	Effect on Blood Pressure	Duration of Action	Rebound Hypertension
KRN4884	0.5, 1.5 mg/kg	Dose-dependent reduction	Long-lasting	Not observed after 7-day repeated administration
Levcromakalim	Not specified in this study	Not specified in this study	Not specified in this study	Not specified in this study
Nilvadipine	Not specified in this study	Not specified in this study	Not specified in this study	Not specified in this study

Table 3: In Vivo Hemodynamic Effects in Conscious Renal Hypertensive Dogs (RHD)

Compound	Dose (p.o.)	Change in Mean Blood Pressure (MBP)	Change in Heart Rate (HR)	Duration of Antihypertensive Effect
KRN4884	0.1 mg/kg	Significant decrease	Transient increase	More prolonged than levcromakalim and nilvadipine
Levcromakalim	0.05 mg/kg	Similar magnitude to KRN4884	Transient increase, similar to KRN4884	Shorter than KRN4884
Nilvadipine	1.0 mg/kg	Similar magnitude to KRN4884	Weaker tachycardia than KRN4884 and levcromakalim	Shorter than KRN4884

Table 4: Cardiovascular Effects in Anesthetized Dogs

Compound	Dose (i.v.)	Effect on Mean Blood Pressure (MBP)	Effect on Heart Rate (HR)	Duration of Hypotensive Action
KRN4884	3, 10 µg/kg	Decrease	Slight increase	Longer than levcromakalim and nifedipine, similar to nilvadipine
Levcromakalim	3, 10 µg/kg	Decrease	Not affected	Shorter than KRN4884
Nilvadipine	1-10 µg/kg	Decrease	Not affected	Similar to KRN4884
Nifedipine	1-10 µg/kg	Decrease	Not affected	Shorter than KRN4884

Experimental Protocols

To ensure the reproducibility of the cited findings, detailed methodologies for the key in vivo and in vitro experiments are provided below.

In Vivo Antihypertensive Activity in Spontaneously Hypertensive Rats (SHR)

This protocol outlines the procedure for evaluating the antihypertensive effects of compounds in a genetic model of hypertension.

1. Animal Model:

• Male Spontaneously Hypertensive Rats (SHR), typically 15-20 weeks old, are used.

• Animals are housed in a controlled environment with a 12-hour light/dark cycle and have free access to standard chow and water.

2. Blood Pressure Measurement (Tail-Cuff Method):

• Blood pressure is measured non-invasively using a tail-cuff plethysmography system.

• Rats are placed in a restrainer and allowed to acclimate for a period before measurements are taken.

• A cuff is placed around the base of the tail to occlude blood flow, and a sensor detects the return of blood flow as the cuff is deflated.

• Systolic blood pressure and heart rate are recorded.

• Baseline blood pressure is established by taking measurements for several days before drug administration.

3. Drug Administration:

• KRN4884 and comparator drugs are formulated in an appropriate vehicle (e.g., 0.5% methylcellulose (B11928114) solution).

• Drugs are administered orally (p.o.) via gavage at the specified doses.

• A vehicle control group receives the formulation vehicle only.

4. Data Collection and Analysis:

• Blood pressure and heart rate are measured at various time points post-administration (e.g., 1, 2, 4, 6, 8, and 24 hours) to determine the onset, magnitude, and duration of the antihypertensive effect.

• For repeated administration studies, drugs are given daily for a specified period (e.g., 7 days), and blood pressure is monitored regularly.

• Data are typically expressed as the change from baseline blood pressure. Statistical analysis (e.g., ANOVA followed by a post-hoc test) is used to compare the effects of different treatments.

In Vitro Vasorelaxation in Isolated Rat Aortic Rings

This ex vivo protocol is used to assess the direct vasodilatory effects of compounds on vascular smooth muscle.

1. Tissue Preparation:

• Male Wistar or Sprague-Dawley rats are euthanized.

• The thoracic aorta is carefully excised and placed in cold Krebs-Henseleit buffer.

• Adherent connective and adipose tissue are removed, and the aorta is cut into rings of approximately 2-3 mm in width.

2. Organ Bath Setup:

• Aortic rings are mounted between two stainless steel hooks in an organ bath containing Krebs-Henseleit buffer, maintained at 37°C and continuously gassed with 95% O2 / 5% CO2.

• One hook is fixed, and the other is connected to an isometric force transducer to record changes in tension.

• The rings are allowed to equilibrate under a resting tension of approximately 2 grams for 60-90 minutes.

3. Experimental Procedure:

• After equilibration, the rings are pre-contracted with a vasoconstrictor agent, typically phenylephrine (B352888) or potassium chloride (KCl).

• Once a stable contraction is achieved, cumulative concentrations of the test compound (e.g., KRN4884, levcromakalim, nilvadipine) are added to the organ bath to generate a concentration-response curve.

• The relaxation induced by the compound is expressed as a percentage of the pre-contraction tension.

• To investigate the mechanism of action, experiments can be repeated in the presence of specific antagonists (e.g., glibenclamide for K-ATP channels).

4. Data Analysis:

• Concentration-response curves are plotted, and the EC50 (concentration producing 50% of the maximal response) is calculated to determine the potency of the compounds.

• Statistical comparisons between different compounds are made using appropriate statistical tests.

Signaling Pathways and Experimental Workflow

Mechanism of Action: K-ATP Channel Opening and Vasodilation

KRN4884 exerts its antihypertensive effect by opening ATP-sensitive potassium (K-ATP) channels in vascular smooth muscle cells. This leads to membrane hyperpolarization, which in turn closes voltage-gated calcium channels, reduces intracellular calcium concentration, and ultimately causes vasodilation. Calcium channel blockers like nilvadipine and nifedipine act downstream in this pathway by directly inhibiting the influx of calcium.

Caption: Signaling pathway of KRN4884 and comparator drugs in vascular smooth muscle cells.

Experimental Workflow for Antihypertensive Drug Evaluation

The following diagram illustrates a typical workflow for the preclinical evaluation of a novel antihypertensive agent like KRN4884.

Caption: A generalized experimental workflow for preclinical antihypertensive drug evaluation.

References

• 1. Aortic Ring Assay - PMC [pmc.ncbi.nlm.nih.gov]

KRN4884: A Comparative Analysis of Tissue Selectivity Among Potassium Channel Openers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of KRN4884, a potent potassium channel opener (KCO), with other agents in its class, focusing on the critical aspect of tissue selectivity. While extensive data highlights its significant cardiovascular effects, this analysis also addresses the current landscape of research into its activity on other smooth muscle tissues.

Mechanism of Action: Potassium Channel Openers

Potassium channel openers are a class of drugs that relax smooth muscle by opening adenosine (B11128) triphosphate (ATP)-sensitive potassium (KATP) channels in the cell membrane. This outflow of potassium ions leads to hyperpolarization of the cell membrane, which in turn closes voltage-gated calcium channels. The resulting decrease in intracellular calcium concentration leads to smooth muscle relaxation and vasodilation.[1]

Caption: Signaling pathway of potassium channel openers.

Cardiovascular Selectivity of KRN4884

KRN4884 has demonstrated potent vasodilatory effects, particularly on coronary vasculature. In comparative studies, it has shown a greater or similar efficacy to other KCOs and calcium channel blockers in reducing blood pressure and vascular resistance.

Comparative Hemodynamic Effects in Anesthetized Dogs

Parameter	KRN4884 (3 & 10 µg/kg i.v.)	Levcromakalim (B1674936) (3 & 10 µg/kg i.v.)	Nilvadipine (1-10 µg/kg i.v.)	Nifedipine (B1678770) (1-10 µg/kg i.v.)
Mean Blood Pressure	↓	↓	↓	↓
Total Peripheral Resistance	↓	↓	↓	↓
Coronary Vascular Resistance	↓	↓	↓	↓
Aortic Blood Flow	↑	↑	↑	↑
Coronary Blood Flow	↑	↑	↑	↑
Heart Rate	↑ (slightly)	No effect	No effect	No effect
Left Ventricular dP/dt	No effect	No effect	No effect	↓
Coronary Selectivity	%↓ CVR > %↓ TPR	%↓ CVR > %↓ TPR	No significant difference	No significant difference
Duration of Action	Longer than Levcromakalim	-	Similar	Longer than Nifedipine

Data sourced from in vivo experiments in anesthetized dogs.[1] CVR: Coronary Vascular Resistance; TPR: Total Peripheral Vascular Resistance

In Vitro Vasorelaxant Potency

In isolated rabbit femoral arterial myocytes, KRN4884 was found to be approximately 43 times more potent than levcromakalim in activating the ATP-sensitive K+ current (IK-ATP).[2] Studies on rat isolated aorta also demonstrated the potent, concentration-dependent relaxation induced by KRN4884, an effect that was antagonized by the KATP channel blocker glibenclamide.[1][3]

Tissue Selectivity: Vascular vs. Non-Vascular Smooth Muscle

A critical aspect of KCO development is achieving selectivity for a target tissue to minimize off-target effects. For instance, a highly vasoselective KCO is desirable for treating hypertension, whereas a bladder-selective KCO would be advantageous for managing overactive bladder.

Research comparing several KCOs, including lemakalim and pinacidil, on rat bladder detrusor and portal vein demonstrated that these agents were approximately 8 times more potent as inhibitors of spontaneous contractions in the vascular tissue (portal vein) than in the bladder. This suggests a general trend of vascular selectivity for KATP channel openers.

Caption: Workflow for assessing tissue selectivity.

Experimental Protocols

In Vivo Hemodynamic Studies in Anesthetized Dogs

• Animal Model: Anesthetized dogs.

• Drug Administration: KRN4884, levcromakalim, nilvadipine, and nifedipine were administered intravenously (i.v.).

• Measurements: Mean blood pressure (MBP), total peripheral vascular resistance (TPR), coronary vascular resistance (CVR), aortic blood flow (AoF), coronary blood flow (CBF), heart rate (HR), and left ventricular dP/dt were recorded.

• Protocol: Following a stabilization period after anesthesia, baseline hemodynamic parameters were recorded. The test compounds were then administered at varying doses, and the resulting changes in hemodynamic parameters were measured over time to determine potency, efficacy, and duration of action.[1]

In Vitro Isolated Tissue Bath Studies

• Tissue Preparation: Tissues such as rat aorta, bladder detrusor, or guinea pig trachea are isolated and mounted in organ baths containing a physiological salt solution, maintained at 37°C, and aerated with 95% O2 and 5% CO2.

• Contraction Induction: A stable contraction is induced using an appropriate agonist (e.g., potassium chloride, phenylephrine, carbachol, or histamine).

• Drug Application: The KCO is added to the bath in a cumulative manner, and the resulting relaxation of the pre-contracted tissue is measured isometrically.

• Data Analysis: Concentration-response curves are generated to calculate the EC50 (half-maximal effective concentration) or IC50 (half-maximal inhibitory concentration) values, which indicate the potency of the compound.

• Antagonism Studies: To confirm the mechanism of action, the experiment can be repeated in the presence of a KATP channel blocker like glibenclamide. A rightward shift in the concentration-response curve indicates competitive antagonism at the KATP channel.[3]

Conclusion

KRN4884 is a potent potassium channel opener with significant and long-lasting effects on the cardiovascular system. Experimental data clearly demonstrates its vasorelaxant properties, with a notable selectivity for coronary vasculature over total peripheral vasculature when compared to calcium channel blockers. While direct comparative studies on the tissue selectivity of KRN4884 in non-vascular smooth muscles are lacking, the general trend for KATP channel openers suggests a preference for vascular tissue. Further research is warranted to fully elucidate the tissue selectivity profile of KRN4884, which would be crucial for defining its therapeutic potential in conditions beyond cardiovascular diseases.

References

• 1. Effects of KRN4884, a novel K channel opener, on the cardiovascular system in anesthetized dogs: a comparison with levcromakalim, nilvadipine, and nifedipine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effects of KRN4884, a novel K+ channel opener, on ionic currents in rabbit femoral arterial myocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. In vitro and in vivo vasodilating effects of KRN4884, Ki1769 and Ki3005, pyridinecarboxamidine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Statistical analysis for comparing the efficacy of KRN4884 with other vasodilators

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the vasodilatory efficacy of KRN4884 against other established vasodilators. The information is compiled from a variety of preclinical studies, presenting key quantitative data in structured tables, detailing experimental methodologies, and illustrating relevant biological pathways and workflows to support further research and development in cardiovascular therapeutics.

Executive Summary

KRN4884 is a potent, long-acting ATP-sensitive potassium (K-ATP) channel opener that induces vasodilation and lowers blood pressure. Comparative studies have demonstrated its efficacy relative to other vasodilators, including the K-ATP channel opener levcromakalim (B1674936) and the calcium channel blockers nilvadipine (B1678883) and nifedipine (B1678770). KRN4884 exhibits a distinct pharmacological profile, characterized by a prolonged hypotensive effect and a greater selective effect on coronary vasculature compared to some calcium channel blockers.

Mechanism of Action: K-ATP Channel Activation

KRN4884 exerts its vasodilatory effect by activating ATP-sensitive potassium channels in the cell membrane of vascular smooth muscle cells. This activation leads to an efflux of potassium ions, causing hyperpolarization of the cell membrane. The hyperpolarized state inhibits the opening of voltage-gated calcium channels, thereby reducing the influx of calcium ions. The resulting decrease in intracellular calcium concentration leads to the relaxation of vascular smooth muscle and subsequent vasodilation.

Caption: Signaling pathway of KRN4884-induced vasodilation.

Comparative Efficacy Data

The following tables summarize the quantitative data from preclinical studies comparing the efficacy of KRN4884 with other vasodilators.

In Vivo Hemodynamic Effects in Anesthetized Dogs

Drug	Dose (i.v.)	Mean Blood Pressure (MBP)	Total Peripheral Resistance (TPR)	Coronary Vascular Resistance (CVR)	Coronary Blood Flow (CBF)	Heart Rate (HR)
KRN4884	3 µg/kg	↓	↓	↓	↑	↑ (slight)
10 µg/kg	↓	↓	↓	↑	↑ (slight)
Levcromakalim	3 µg/kg	↓	↓	↓	↑	No significant change
10 µg/kg	↓	↓	↓	↑	No significant change
Nilvadipine	1-10 µg/kg	↓	↓	↓	↑	No significant change
Nifedipine	1-10 µg/kg	↓	↓	↓	↑	No significant change

Data compiled from a study in anesthetized dogs.[1] KRN4884 and levcromakalim showed a greater percentage decrease in CVR compared to TPR.[1] The hypotensive action of KRN4884 was longer than that of levcromakalim and nifedipine and similar to that of nilvadipine.[1]

In Vitro Vasorelaxant Effects on Isolated Rat Aorta

Drug	Concentration Range (M)	Pre-contraction Agent	Effect
KRN4884	10⁻¹⁰ - 10⁻⁵	25 mM KCl	Concentration-dependent relaxation
Levcromakalim	10⁻⁹ - 10⁻⁵	A23187 (1 µM)	Potent relaxant effect
Nifedipine	10⁻¹⁰ - 10⁻⁵	25 mM KCl	Concentration-dependent relaxation
10⁻⁹ - 10⁻⁵	A23187 (1 µM)	Weak effect

Data from studies on isolated rat aorta.[1][2] The relaxant effect of KRN4884 was antagonized by glibenclamide, a K-ATP channel blocker.[1]

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of experimental findings. Below are summaries of key experimental protocols used in the comparative studies.

In Vivo Assessment of Cardiovascular Effects in Anesthetized Dogs

• Animal Model: Anesthetized dogs.

• Drug Administration: Intravenous (i.v.) administration of KRN4884, levcromakalim, nilvadipine, or nifedipine at specified doses.[1]

• Hemodynamic Measurements:

  • Mean Blood Pressure (MBP): Measured via a catheter inserted into a femoral artery.

  • Aortic Blood Flow (AoF) and Cardiac Output: Measured using an electromagnetic flow probe placed around the ascending aorta.

  • Coronary Blood Flow (CBF): Measured with an electromagnetic flow probe on the left circumflex coronary artery.[3]

  • Heart Rate (HR): Calculated from the arterial pressure pulse.

  • Total Peripheral Resistance (TPR): Calculated as MBP divided by cardiac output.

  • Coronary Vascular Resistance (CVR): Calculated as mean aortic pressure divided by CBF.[1]

• Data Analysis: Comparison of the magnitude and duration of changes in hemodynamic parameters from baseline following drug administration.

In Vitro Assessment of Vasorelaxation in Isolated Rat Aorta

• Tissue Preparation: The thoracic aorta is dissected from rats, cleaned of adhering tissue, and cut into rings.

• Experimental Setup: Aortic rings are mounted in an organ bath containing a physiological salt solution, maintained at 37°C, and aerated with a gas mixture (e.g., 95% O₂ and 5% CO₂). The tension of the rings is recorded isometrically.

• Protocol:

  • The aortic rings are pre-contracted with an agonist such as potassium chloride (KCl) or phenylephrine (B352888) to induce a stable contraction.[4][5]

  • Cumulative concentrations of the vasodilator (e.g., KRN4884) are added to the organ bath.

  • The relaxation response is measured as a percentage of the pre-contraction tension.

  • Concentration-response curves are constructed to determine parameters like EC₅₀ (the concentration that produces 50% of the maximal response).

• Data Analysis: Comparison of the potency (EC₅₀) and efficacy (maximal relaxation) of different vasodilators.

Caption: Generalized workflow for comparing vasodilator efficacy.

Conclusion

KRN4884 is a potent vasodilator with a long-lasting antihypertensive effect. Its mechanism of action via the opening of K-ATP channels distinguishes it from calcium channel blockers. Preclinical evidence suggests that KRN4884 has a favorable profile, particularly in its selective action on the coronary vasculature. The data and protocols presented in this guide provide a foundation for further investigation into the therapeutic potential of KRN4884 and for the design of future comparative studies in the field of cardiovascular drug development.

References

• 1. Effects of KRN4884, a novel K channel opener, on the cardiovascular system in anesthetized dogs: a comparison with levcromakalim, nilvadipine, and nifedipine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effects of the potassium channel openers KRN4884 and levcromakalim on the contraction of rat aorta induced by A23187, compared with nifedipine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Comparison of effects of nifedipine and nitroglycerin on large and small coronary arteries and cardiac function in conscious dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Mechanisms of vasorelaxation induced by eicosapentaenoic acid (20:5n-3) in WKY rat aorta - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development of an ex vivo model for pharmacological experimentation on isolated tissue preparation - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Immediate Safety and Handling Precautions

Absence of a specific Safety Data Sheet (SDS) for KRN4884 necessitates a cautious approach to its disposal. In such cases, it is imperative to treat the substance as hazardous unless confirmed otherwise by a certified safety professional. The following procedures are based on general best practices for the disposal of research-grade chemicals and solutions containing Dimethyl Sulfoxide (DMSO).

Prior to handling KRN4884, it is crucial to adhere to standard laboratory safety protocols. This includes the use of appropriate Personal Protective Equipment (PPE).

Recommended Personal Protective Equipment (PPE):

PPE Category	Item	Specification
Hand Protection	Gloves	Butyl rubber gloves are recommended when working with DMSO solutions. Nitrile gloves may be used for short-term handling of the solid compound, but their resistance to DMSO is poor.
Eye Protection	Safety Goggles	Chemical splash goggles should be worn at all times.
Skin and Body	Lab Coat	A standard laboratory coat should be worn to protect against skin contact.

Given that KRN4884 is a potassium channel activator, accidental exposure could have pharmacological effects. In case of contact, immediately flush the affected area with copious amounts of water and seek medical attention.

Disposal of KRN4884 Waste

The proper disposal route for KRN4884 depends on its form (solid or in solution) and local institutional and governmental regulations.

Step 1: Waste Identification and Segregation

Properly identifying and segregating chemical waste is the first critical step in ensuring safe disposal.

• Solid KRN4884 Waste: Unused or expired solid KRN4884 should be considered hazardous chemical waste.

• KRN4884 in DMSO Solution: Solutions of KRN4884 in DMSO must be treated as hazardous organic solvent waste.[1] DMSO is a combustible liquid and can facilitate the absorption of other chemicals through the skin.[2]

• Contaminated Labware: Any materials such as pipette tips, vials, and gloves that have come into contact with KRN4884 should be disposed of as solid hazardous waste.[3] These items should not be placed in regular trash.

Step 2: Waste Collection and Labeling

All waste containing KRN4884 must be collected in designated, properly labeled containers.

• Liquid Waste: Collect KRN4884 solutions in a sealable, chemical-resistant container (e.g., a glass or polyethylene (B3416737) bottle) designated for hazardous waste. The container must be clearly labeled with "Hazardous Waste," the full chemical name ("KRN4884 in DMSO"), the concentration, and the approximate volume.

• Solid Waste: Collect contaminated labware and solid KRN4884 in a durable, sealed plastic bag or a designated solid waste container. This container must also be labeled with "Hazardous Waste" and a description of the contents (e.g., "Solid waste contaminated with KRN4884").

Step 3: Storage of Waste

Store waste containers in a designated satellite accumulation area within the laboratory.[4] This area should be away from general lab traffic and drains. Ensure that incompatible waste types are segregated to prevent accidental reactions.[5][6]

Step 4: Disposal Request and Pickup

Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of the hazardous waste.[5][7][8] Do not attempt to dispose of KRN4884 or its solutions down the drain or in the regular trash.

Experimental Protocols Referenced

For laboratory applications, KRN4884 is often prepared as a stock solution in DMSO. For instance, a 10 mM stock solution in DMSO is a common preparation for in vitro assays.[9][10] When further diluting into aqueous solutions for experiments, the final concentration of DMSO should be kept low (typically less than 0.1%) to avoid solvent effects on the biological system.[9][10]

Table of Chemical Properties for KRN4884:

Property	Value
Molecular Formula	C15H14ClN5
Molecular Weight	299.76 g/mol
CAS Number	152802-84-1
Common Solvent	DMSO

Visual Guidance

The following diagrams illustrate the decision-making process for the proper disposal of KRN4884 and a general workflow for handling this research chemical.

Caption: KRN4884 Disposal Decision Workflow.

Caption: General Experimental Workflow for KRN4884.

References

• 1. uwaterloo.ca [uwaterloo.ca]
• 2. quora.com [quora.com]
• 3. DMSO disposal - General Lab Techniques [protocol-online.org]
• 4. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 5. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 6. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 7. gzlabfurniture.com [gzlabfurniture.com]
• 8. acs.org [acs.org]
• 9. medchemexpress.com [medchemexpress.com]
• 10. medchemexpress.com [medchemexpress.com]

Essential Safety and Logistical Information for Handling KRN4884

Disclaimer: A specific Safety Data Sheet (SDS) for KRN4884 is not publicly available. The following guidance is based on general laboratory safety principles for handling research chemicals with unknown toxicological properties. Researchers should always conduct a thorough risk assessment and consult with their institution's Environmental Health and Safety (EHS) department before handling any new chemical.

This guide provides essential, immediate safety and logistical information for researchers, scientists, and drug development professionals working with KRN4884. It outlines operational plans for handling and disposal, emphasizing procedural, step-by-step guidance to ensure laboratory safety.

Personal Protective Equipment (PPE)

Due to the lack of specific toxicity data for KRN4884, a conservative approach to personal protection is crucial. The minimum required PPE should be supplemented based on the specific procedures and risk assessment.

Activity	Eye/Face Protection	Skin Protection	Respiratory Protection
Weighing of solid compound	Safety glasses with side shields	Nitrile gloves (or other chemically resistant gloves), lab coat	Use of a certified chemical fume hood or a ventilated balance enclosure is highly recommended.
Preparation of solutions	Chemical splash goggles	Nitrile gloves (double-gloving recommended), lab coat	All work should be performed in a certified chemical fume hood.
General handling and experimentation	Safety glasses with side shields	Nitrile gloves, lab coat	Work in a well-ventilated area. Use a chemical fume hood if there is a risk of aerosol generation.

Operational Plan for Safe Handling

1. Pre-Handling Procedures:

• Risk Assessment: Before any work begins, perform a comprehensive risk assessment for all planned procedures involving KRN4884.

• Designated Area: Designate a specific area for handling KRN4884, such as a particular bench in a chemical fume hood.

• Gather Materials: Ensure all necessary equipment, including PPE, spill cleanup materials, and waste containers, are readily accessible.

2. Handling KRN4884 Powder:

• Ventilation: Always handle solid KRN4884 in a certified chemical fume hood or a ventilated balance enclosure to avoid inhalation of airborne particles.

• Weighing: Use a tared weigh boat or paper. Handle with care to prevent creating dust.

• Cleaning: After weighing, carefully clean all surfaces, including the balance, with a damp cloth or towel to remove any residual powder. Dispose of cleaning materials as hazardous waste.

3. Preparing Solutions:

• Solvent Addition: Slowly add the solvent to the pre-weighed KRN4884 to minimize splashing.

• Container: Use a sealed container for mixing to prevent the release of vapors or aerosols.

Disposal Plan

1. Waste Segregation:

• All materials contaminated with KRN4884, including unused compound, solutions, and contaminated labware (e.g., pipette tips, tubes, gloves), must be treated as hazardous chemical waste.[1][2]

• Keep KRN4884 waste separate from other waste streams to avoid accidental reactions.[3]

2. Waste Containers:

• Use leak-proof, compatible containers that are clearly labeled as "Hazardous Waste" and include the name "KRN4884".[1][2]

• Do not overfill waste containers; they should be filled to no more than 90% of their capacity.[2]

3. Disposal Procedure:

• Store sealed waste containers in a designated, secure area until they are collected by your institution's EHS or a licensed waste disposal contractor.

• Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.[1]

Logical Workflow for PPE Selection and Disposal

References

• 1. danielshealth.com [danielshealth.com]
• 2. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 3. acewaste.com.au [acewaste.com.au]